8Z,11Z,14Z,17Z-eicosatetraenoic acid

• CAS: 27400-91-5

Core Science & Biosynthesis

The 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid (ETA) Biosynthesis Pathway: Mechanistic Insights and Analytical Workflows in Mammalian Cells

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Lipidomics, Metabolic Flux, and Eicosanoid Pharmacology

Executive Summary & Chemical Identity

8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA; 20:4n-3), also known as all-cis-8,11,14,17-eicosatetraenoic acid, is a critical long-chain omega-3 ( ω -3) polyunsaturated fatty acid (PUFA)[1]. Structurally, it is an isomer of the highly inflammatory omega-6 arachidonic acid (5Z,8Z,11Z,14Z-eicosatetraenoic acid; 20:4n-6)[2]. In mammalian cells, ETA serves as a pivotal metabolic intermediate linking plant-derived α -linolenic acid (ALA; 18:3n-3) to highly bioactive downstream lipids such as eicosapentaenoic acid (EPA; 20:5n-3) and docosahexaenoic acid (DHA; 22:6n-3)[3].

Beyond its role as a transient precursor, ETA exhibits direct pharmacological activity. It competes with arachidonic acid for oxygenase enzymes, potently inhibiting prostaglandin H synthase (PGHS/COX) while acting as a substrate for 12-lipoxygenase (12-LOX) and cytochrome P450 (CYP450) enzymes to produce pro-resolving oxylipins[4][5]. Understanding the biosynthetic flux of ETA is essential for developing lipid-targeted therapeutics for chronic inflammation and metabolic syndrome.

The Core Biosynthetic Architecture in Mammalian Cells

Mammalian cells cannot synthesize ALA de novo due to the absence of Δ 12 and Δ 15 desaturases; therefore, ETA biosynthesis relies entirely on dietary ALA or stearidonic acid (SDA)[3]. The conversion of ALA to ETA occurs in the endoplasmic reticulum (ER) and is governed by a highly competitive enzymatic network encoded by the FADS gene cluster on chromosome 11q12.2-13.1[6].

The Canonical Δ 6-Desaturase Pathway

In the primary pathway, ALA undergoes a rate-limiting Δ 6-desaturation catalyzed by Fatty Acid Desaturase 2 (FADS2) to yield stearidonic acid (SDA; 18:4n-3)[6]. SDA is subsequently elongated by Elongation of Very Long Chain Fatty Acids Protein 5 (ELOVL5) to form ETA (20:4n-3)[3].

The Alternative Δ 8-Desaturase Pathway

An alternative, albeit less efficient, shunt exists where ALA is first elongated by ELOVL5 to eicosatrienoic acid (ETE; 20:3n-3). FADS2, exhibiting secondary Δ 8-desaturase activity, then introduces a double bond at the 8th carbon to convert ETE directly into ETA[3][7].

Downstream Flux to EPA

ETA rarely accumulates in high concentrations in healthy mammalian cells because it is rapidly desaturated by Fatty Acid Desaturase 1 (FADS1; Δ 5-desaturase) to form EPA (20:5n-3)[8][9]. The accumulation of ETA is strictly dictated by the expression ratio of ELOVL5 to FADS1 and the competitive presence of ω -6 substrates like dihomo- γ -linolenic acid (DGLA), which compete for FADS1 active sites[8].

Biosynthetic network of ETA via canonical and alternative FADS2/ELOVL5 pathways.

Enzymatic Machinery and Kinetic Parameters

The regulation of ETA biosynthesis is transcriptionally controlled by Sterol Regulatory Element-Binding Protein 1c (SREBP-1c) and Peroxisome Proliferator-Activated Receptor Alpha (PPAR- α )[7]. Table 1 summarizes the quantitative and localized parameters of this machinery.

Table 1: Key Enzymes in Mammalian ETA Biosynthesis

Enzyme	Gene Locus	Subcellular Location	Primary ω -3 Substrate	Product	Kinetic & Regulatory Notes
Δ 6-Desaturase	FADS2 (11q12.2)	Endoplasmic Reticulum	ALA (18:3n-3)	SDA (18:4n-3)	Rate-limiting. Higher affinity for ω -3 than ω -6, but overwhelmed by high dietary ω -6 (Linoleic Acid)[3][6].
Elongase 5	ELOVL5 (6p21.2)	Endoplasmic Reticulum	SDA (18:4n-3)	ETA (20:4n-3)	Adds a 2-carbon unit (malonyl-CoA) to the carboxyl end. Highly efficient, preventing SDA accumulation.
Δ 8-Desaturase	FADS2 (11q12.2)	Endoplasmic Reticulum	ETE (20:3n-3)	ETA (20:4n-3)	Alternative bypass pathway. Activated under conditions of high elongase activity and low Δ 6-desaturase activity[7].
Δ 5-Desaturase	FADS1 (11q12.2)	ER / Mitochondria	ETA (20:4n-3)	EPA (20:5n-3)	Rapidly depletes ETA. FADS1 mutations or competitive inhibition by DGLA lead to intracellular ETA pooling[8][9].

Pharmacological Impact: ETA in Eicosanoid Signaling

ETA is not merely a structural lipid; it is a potent signaling modulator. By structurally mimicking arachidonic acid (AA), ETA acts as a competitive antagonist at key inflammatory nodes while serving as a precursor for unique oxylipins[2][4].

• Cyclooxygenase (COX) Inhibition: ETA directly competes with AA at the catalytic domain of Prostaglandin H Synthase (PGHS/COX-1 and COX-2). In human endothelial cells and platelets, the presence of ETA significantly blunts the synthesis of pro-thrombotic Thromboxane B2 (TXB2)[4].

• Lipoxygenase (LOX) Activation: ETA is a favored substrate for 12-LOX and 15-LOX. Metabolism by 12-LOX generates hydroxy-eicosatetraenoic acids (e.g., 12-HEPE), which possess distinct anti-inflammatory and vasodilatory properties compared to AA-derived 12-HETE[4][10].

• Cytochrome P450 (CYP) Metabolism: Hepatic and vascular CYP enzymes (e.g., CYP2C, CYP2J) oxygenate ETA into epoxyeicosatetraenoic acids (EpETEs). These ω -3 epoxides are potent pro-angiogenic and anti-hypertensive mediators that resist rapid degradation by soluble epoxide hydrolase (sEH) better than their ω -6 counterparts[5].

Experimental Protocols: Interrogating ETA Flux

To accurately quantify ETA biosynthesis and distinguish it from arachidonic acid (which has identical mass but different double-bond positions), researchers must employ stable isotope tracing coupled with Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Self-Validating Protocol: Stable Isotope Tracing of ETA Biosynthesis

Rationale (Causality): Because steady-state lipidomics cannot distinguish between dietary ETA accumulation and de novo cellular synthesis, we utilize [U−13C] -ALA. Tracking the +20 Da mass shift in the ETA pool isolates endogenous FADS2/ELOVL5 activity.

Materials Required:

Tracer: [U−13C18​]

α -Linolenic Acid ( ≥ 99% isotopic purity).

Internal Standard (IS): Heptadecanoic acid (C17:0) – Crucial for validating extraction efficiency, as mammalian cells do not synthesize odd-chain fatty acids.

Reagents: HPLC-grade Chloroform, Methanol, Boron trifluoride ( BF3​ ) in methanol (14% w/v), Hexane.

Step-by-Step Methodology:

• Cell Culture & Isotope Loading:

  • Seed mammalian cells (e.g., HepG2 or primary hepatocytes) at 1×106 cells/well in 6-well plates.

  • Starve cells in serum-free DMEM for 12 hours to deplete exogenous lipid droplets.

  • Supplement media with 50 μ M [U−13C18​] -ALA complexed to fatty acid-free BSA (3:1 molar ratio) for 24 hours.

• Lipid Extraction (Modified Folch Method):

  • Wash cells 3x with ice-cold PBS to remove extracellular tracer.

  • Quench metabolism by adding 1 mL of ice-cold Methanol directly to the well. Scrape cells into a glass vial.

  • Add 10 μ g of C17:0 Internal Standard to the homogenate.

  • Add 2 mL Chloroform and 0.8 mL LC-MS grade water. Vortex vigorously for 2 minutes.

  • Centrifuge at 3,000 x g for 10 min at 4°C. Extract the lower organic (chloroform) phase containing total lipids. Dry under a gentle stream of ultra-pure N2​ gas.

• FAME Derivatization:

  • Causality: Free fatty acids chromatograph poorly on GC columns due to polarity. Converting ETA to a Fatty Acid Methyl Ester (FAME) increases volatility and thermal stability.

  • Add 1 mL of BF3​ -Methanol to the dried lipid film. Cap tightly and incubate at 80°C for 60 minutes.

  • Cool to room temperature. Add 1 mL Hexane and 1 mL saturated NaCl solution. Vortex.

  • Extract the upper hexane layer (containing ETA-FAME) and transfer to a GC autosampler vial.

• GC-MS/MS Analysis:

  • Inject 1 μ L onto a polar capillary column (e.g., DB-WAX, 30m x 0.25mm x 0.25 μ m).

  • Use Electron Impact (EI) ionization. Monitor the specific transitions for endogenous ETA ( m/z 318 native molecular ion) and synthesized [13C18​] -ETA ( m/z 336).

  • Validation Check: Ensure the C17:0 IS peak area is consistent across all samples (CV < 5%). If IS recovery drops, the extraction is compromised.

Experimental workflow for quantifying ETA biosynthetic flux via stable isotope tracing.

References

• The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi | Chemical Reviews - ACS Publications.[11] [Link]

• A novel FADS1 isoform potentiates FADS2-mediated production of eicosanoid precursor fatty acids - PMC.[8] [Link]

• Eicosanoid Metabolism: Prostaglandins, Thromboxanes, Leukotrienes, and Lipoxins.[2] [Link]

• Fatty Acid Desaturases, Polyunsaturated Fatty Acid Regulation, and Biotechnological Advances - PMC.[6] [Link]

• Δ -5 Fatty Acid Desaturase FADS1 Impacts Metabolic Disease by Balancing Proinflammatory and Proresolving Lipid Mediators | Arteriosclerosis, Thrombosis, and Vascular Biology.[9] [Link]

• EICOSATETRAENOIC ACID - Ataman Kimya. [Link]

• Inhibition of prostaglandin H synthase and activation of 12-lipoxygenase by 8,11,14,17-eicosatetraenoic acid in human endothelial cells and platelets - PubMed.[4] [Link]

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• Synthesis of DHA (omega-3 fatty acid)

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• Modifying the lipid content and composition of plant seeds: engineering the production of LC-PUFA - PMC.[3] [Link]

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The Pivotal Role of (8Z,11Z,14Z,17Z)-Eicosatetraenoic Acid in Omega-3 Lipid Metabolism: A Technical Guide

This guide provides an in-depth exploration of (8Z,11Z,14Z,17Z)-eicosatetraenoic acid (ETA), a critical intermediate in the omega-3 fatty acid metabolic cascade. Designed for researchers, scientists, and professionals in drug development, this document elucidates the biosynthesis, metabolic fate, and physiological significance of this specific eicosatetraenoic acid isomer, offering both foundational knowledge and practical insights for experimental design.

Introduction: Beyond a Simple Intermediate

(8Z,11Z,14Z,17Z)-eicosatetraenoic acid, a 20-carbon polyunsaturated fatty acid (PUFA) with four cis double bonds, holds a unique and often underappreciated position in omega-3 lipid metabolism.[1] While frequently viewed as a transient precursor to the more widely studied eicosapentaenoic acid (EPA), emerging research highlights its distinct metabolic and signaling properties. This guide will delve into the intricate enzymatic processes that govern its formation and conversion, its downstream metabolites, and its potential as a modulator of inflammatory and pro-resolving pathways. A comprehensive understanding of this molecule is paramount for researchers investigating the full spectrum of omega-3 fatty acid bioactivity and for those seeking to develop novel therapeutic interventions targeting lipid-mediated signaling.

Biosynthesis and Metabolic Conversion: A Tightly Regulated Pathway

The endogenous synthesis of (8Z,11Z,14Z,17Z)-eicosatetraenoic acid is an integral part of the conversion of the essential omega-3 fatty acid, alpha-linolenic acid (ALA), into longer-chain, more unsaturated fatty acids. This process involves a series of desaturation and elongation reactions primarily occurring in the endoplasmic reticulum.

The Omega-3 Synthesis Cascade

The journey from dietary ALA to EPA and docosahexaenoic acid (DHA) is a multi-step enzymatic process. Humans cannot synthesize ALA de novo and must obtain it from plant-based sources.[2] The conversion efficiency of ALA to its longer-chain derivatives is notably limited in humans.[3]

The key enzymatic steps leading to and from (8Z,11Z,14Z,17Z)-eicosatetraenoic acid are:

• Δ6-Desaturation of ALA: The process begins with the desaturation of ALA (18:3n-3) by the enzyme Δ6-desaturase (FADS2) to form stearidonic acid (SDA; 18:4n-3).[2]

• Elongation of SDA: Stearidonic acid is then elongated by an elongase enzyme (ELOVL5) to produce (8Z,11Z,14Z,17Z)-eicosatetraenoic acid (20:4n-3).[4]

• Δ5-Desaturation to EPA: Finally, (8Z,11Z,14Z,17Z)-eicosatetraenoic acid serves as the substrate for the rate-limiting enzyme Δ5-desaturase (FADS1), which introduces a double bond at the fifth carbon to yield eicosapentaenoic acid (EPA; 20:5n-3).[4][5]

Biosynthesis of (8Z,11Z,14Z,17Z)-Eicosatetraenoic Acid.

Regulation of Enzymatic Activity

The efficiency of this pathway is tightly regulated by several factors:

• Substrate Competition: The enzymes Δ6- and Δ5-desaturases are shared by the omega-6 metabolic pathway, which converts linoleic acid (LA) to arachidonic acid (AA). A high intake of omega-6 fatty acids can competitively inhibit the conversion of omega-3s.[6]

• Transcriptional Regulation: The expression of the FADS1 and FADS2 genes is regulated by dietary fatty acids. High levels of dietary PUFAs, including EPA and DHA, can suppress the transcription of these genes, creating a feedback inhibition loop.[5]

• Nutritional Co-factors: The activity of desaturase enzymes is dependent on the presence of certain vitamins and minerals, including iron, zinc, copper, and magnesium. Deficiencies in these micronutrients can impair the conversion process.[3]

Downstream Metabolism and Bioactive Derivatives

Beyond its role as a precursor to EPA, (8Z,11Z,14Z,17Z)-eicosatetraenoic acid can be metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to generate a distinct profile of eicosanoids.[7][8] These signaling molecules play crucial roles in inflammation and immune responses.[9]

Eicosanoid Production

• Lipoxygenase (LOX) Pathway: Human platelets have been shown to metabolize (8Z,11Z,14Z,17Z)-eicosatetraenoic acid primarily into 12-hydroxy-8,10,14,17-eicosatetraenoic acid via the lipoxygenase pathway.[10]

• Cyclooxygenase (COX) Pathway: Platelet cyclooxygenase metabolizes this omega-3 fatty acid into 12-hydroxy-8,10,14-heptadecatrienoic acid.[10] Unlike arachidonic acid, the formation of cyclic prostaglandins from this specific ETA isomer is not a major pathway in human platelets.[10]

It is noteworthy that many of the derivatives of (8Z,11Z,14Z,17Z)-eicosatetraenoic acid exhibit anti-inflammatory properties, in contrast to the often pro-inflammatory eicosanoids derived from the omega-6 arachidonic acid.[11]

Specialized Pro-Resolving Mediators (SPMs)

While EPA and DHA are the primary precursors for the synthesis of specialized pro-resolving mediators (SPMs) like resolvins, protectins, and maresins, the direct contribution of (8Z,11Z,14Z,17Z)-eicosatetraenoic acid to this pool is an area of ongoing research.[12][13][14] The conversion of this ETA to EPA is a critical step for the subsequent generation of E-series resolvins.[12]

Metabolic fate of (8Z,11Z,14Z,17Z)-Eicosatetraenoic Acid.

Physiological Roles and Therapeutic Potential

The metabolic products of (8Z,11Z,14Z,17Z)-eicosatetraenoic acid contribute to a range of physiological processes, with a significant emphasis on the modulation of inflammation.

Anti-inflammatory Effects

The eicosanoids derived from this omega-3 fatty acid generally exhibit less potent pro-inflammatory effects compared to their arachidonic acid-derived counterparts. In some cases, they can act as competitive inhibitors of the enzymes that produce pro-inflammatory mediators from arachidonic acid.[9] This contributes to the overall anti-inflammatory profile associated with omega-3 fatty acid consumption.

Cardiovascular Health

The conversion of (8Z,11Z,14Z,17Z)-eicosatetraenoic acid to EPA is a key step in the pathway that leads to the beneficial cardiovascular effects of omega-3 fatty acids. EPA and its metabolites can influence triglyceride levels, platelet aggregation, and endothelial function.

Experimental Protocols for the Analysis of (8Z,11Z,14Z,17Z)-Eicosatetraenoic Acid

Accurate quantification of (8Z,11Z,14Z,17Z)-eicosatetraenoic acid and its metabolites in biological matrices is essential for understanding its metabolic flux and physiological roles. The following provides a general framework for its analysis using high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS).

Sample Preparation: Extraction from Plasma

• Sample Collection: Collect whole blood in tubes containing an anticoagulant (e.g., EDTA). Centrifuge to separate plasma. To prevent ex vivo eicosanoid production, add a cyclooxygenase inhibitor like indomethacin immediately after collection.

• Lipid Extraction: A modified Bligh and Dyer extraction is commonly employed.

  • To 100 µL of plasma, add 750 µL of a 1:2 (v/v) chloroform:methanol solution.

  • Vortex thoroughly and incubate on ice.

  • Add 250 µL of chloroform and 250 µL of water, vortex, and centrifuge to induce phase separation.

  • Collect the lower organic phase containing the lipids.

  • Re-extract the aqueous phase with an additional 250 µL of chloroform.

  • Combine the organic phases and evaporate the solvent under a stream of nitrogen or in a vacuum centrifuge.

• Solid-Phase Extraction (SPE) for Eicosanoid Enrichment (Optional):

  • Reconstitute the dried lipid extract in an appropriate solvent.

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a low-percentage methanol-water solution to remove polar impurities.

  • Elute the fatty acids and eicosanoids with methanol or ethyl acetate.

  • Evaporate the eluate to dryness.

• Derivatization (for GC-MS analysis): For analysis by gas chromatography, the fatty acids are typically converted to their more volatile fatty acid methyl esters (FAMEs) using reagents such as BF3-methanol.

HPLC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for the separation of fatty acids.

  • Mobile Phase: A gradient elution with a binary solvent system is typically employed. For example:

    • Mobile Phase A: Water with 0.1% formic acid or acetic acid.

    • Mobile Phase B: Acetonitrile/Methanol (e.g., 80:20 v/v) with 0.1% formic acid or acetic acid.

  • Gradient: A linear gradient from a lower to a higher percentage of mobile phase B is used to elute the fatty acids based on their polarity.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is highly effective for the analysis of free fatty acids.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is the preferred method for quantitative analysis due to its high selectivity and sensitivity. Specific precursor-to-product ion transitions for (8Z,11Z,14Z,17Z)-eicosatetraenoic acid and its metabolites are monitored.

  • Internal Standards: The use of stable isotope-labeled internal standards (e.g., d8-arachidonic acid) is crucial for accurate quantification.

Workflow for HPLC-MS/MS analysis of Eicosatetraenoic Acids.

Quantitative Data Summary

The conversion of ALA to longer-chain omega-3 fatty acids is a low-efficiency process in humans. The table below summarizes typical conversion rates.

Conversion Step	Estimated Conversion Rate in Humans	Key Factors Influencing Conversion
ALA to EPA	5-10%	High omega-6 intake (competitive inhibition), genetic factors, sex hormones
ALA to DHA	<1-5%	Low activity of elongases and desaturases for the final steps

Note: These values are approximate and can vary significantly between individuals.

Conclusion and Future Directions

(8Z,11Z,14Z,17Z)-eicosatetraenoic acid is a pivotal, albeit transient, component of the omega-3 metabolic pathway. Its role extends beyond being a simple precursor to EPA, as it can be shunted into distinct metabolic pathways to produce bioactive eicosanoids with potential anti-inflammatory properties. For researchers in lipidomics and drug development, a deeper understanding of the factors regulating its synthesis and metabolism is crucial.

Future research should focus on:

• Elucidating the full spectrum of eicosanoids and other lipid mediators derived directly from (8Z,11Z,14Z,17Z)-eicosatetraenoic acid and their specific biological activities.

• Investigating the potential for this ETA isomer to be a direct precursor to novel specialized pro-resolving mediators.

• Developing more sensitive and specific analytical methods to accurately quantify its low endogenous concentrations and track its metabolic flux in vivo.

• Exploring the therapeutic potential of modulating the activity of the enzymes involved in its synthesis and degradation to influence inflammatory and pro-resolving pathways.

By focusing on these areas, the scientific community can further unravel the intricate roles of this important omega-3 fatty acid and harness this knowledge for the development of next-generation therapeutics for a range of inflammatory and metabolic diseases.

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A Technical Guide to the Enzymatic Conversion of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid by Lipoxygenase

Introduction

The enzymatic conversion of polyunsaturated fatty acids (PUFAs) by lipoxygenases (LOXs) is a critical area of study in biomedical research, with profound implications for understanding and treating inflammatory diseases, cancer, and cardiovascular conditions.[1][2][3] This guide provides an in-depth technical exploration of the enzymatic conversion of a specific omega-3 PUFA, 8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA), by lipoxygenase enzymes.[4] As a key player in the complex network of lipid signaling, the metabolism of ETA by LOXs generates a cascade of bioactive lipid mediators that regulate a wide array of physiological and pathological processes.[5] This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the core mechanisms, experimental methodologies, and analytical techniques pertinent to this enzymatic reaction.

The Substrate: 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid (ETA)

8Z,11Z,14Z,17Z-eicosatetraenoic acid, an omega-3 polyunsaturated fatty acid, serves as a substrate for various enzymes involved in eicosanoid metabolism, including lipoxygenases.[4][6] Its unique structure, with four double bonds, makes it susceptible to oxidation, leading to the formation of a diverse range of biologically active products. The metabolism of this particular ETA isomer is of significant interest due to its potential to generate anti-inflammatory and pro-resolving mediators.

The Enzyme: Lipoxygenase (LOX)

Lipoxygenases are a family of non-heme iron-containing dioxygenases that catalyze the stereospecific insertion of molecular oxygen into PUFAs containing a cis,cis-1,4-pentadiene structure.[7][8] In mammals, the primary LOX enzymes are classified based on the positional specificity of oxygen insertion on their preferred substrate, arachidonic acid (AA). These include 5-LOX, 12-LOX, and 15-LOX.[1][5][9] While arachidonic acid is the most studied substrate, LOX enzymes can also metabolize other PUFAs, including 8Z,11Z,14Z,17Z-eicosatetraenoic acid.[5]

The catalytic mechanism of lipoxygenase involves four key steps:

• Hydrogen Abstraction: The enzyme's active site iron facilitates the removal of a hydrogen atom from a bis-allylic methylene carbon of the fatty acid substrate.[8][10]

• Radical Rearrangement: The resulting fatty acid radical undergoes rearrangement.[10]

• Oxygen Insertion: Molecular oxygen is inserted into the rearranged radical.[10]

• Reduction and Protonation: The peroxy radical is reduced and then protonated to form a hydroperoxy fatty acid (HpETE).[8][10]

Enzymatic Conversion and Products

The interaction of lipoxygenase with 8Z,11Z,14Z,17Z-eicosatetraenoic acid leads to the formation of various hydroperoxyeicosatetraenoic acids (HpETEs). For instance, human platelets have been shown to primarily metabolize this acid into 12-hydroxy-8,10,14,17-eicosatetraenoic acid, a product of 12-lipoxygenase activity.[11] The initial hydroperoxy products are often unstable and can be further metabolized by other enzymes or reduced to their more stable hydroxy derivatives (HETEs).[8][12]

The specific products formed depend on the type of lipoxygenase involved (e.g., 5-LOX, 12-LOX, 15-LOX) and the cellular context.[1][5][9] These resulting eicosanoids are potent signaling molecules that can modulate inflammatory responses.[2][13] Some products may have pro-inflammatory effects, while others can be anti-inflammatory or pro-resolving, highlighting the complexity of this metabolic pathway.[2][14]

Experimental Workflow for Studying the Enzymatic Conversion

A robust experimental workflow is essential for accurately characterizing the enzymatic conversion of 8Z,11Z,14Z,17Z-eicosatetraenoic acid by lipoxygenase.

Caption: A generalized experimental workflow for studying the enzymatic conversion of ETA by lipoxygenase.

Detailed Methodologies

1. Enzyme Preparation

• Purification of Recombinant Lipoxygenase: For detailed mechanistic studies, purified recombinant lipoxygenase is often preferred. This involves expressing the desired LOX isoform (e.g., human 5-LOX, 12-LOX, or 15-LOX) in a suitable expression system (e.g., E. coli, insect cells) followed by purification using chromatographic techniques such as affinity, ion-exchange, and size-exclusion chromatography.[15][16][17]

• Preparation of Cell Lysates: To study the enzymatic activity in a more physiological context, cell lysates from relevant cell types (e.g., platelets, leukocytes) can be used. Cells are harvested, washed, and lysed using sonication or detergents in an appropriate buffer. The lysate is then centrifuged to remove cellular debris, and the supernatant containing the enzyme is used for the assay.

2. Enzymatic Reaction

The enzymatic reaction is typically carried out in a controlled environment to ensure reproducibility.

• Reaction Buffer: A suitable buffer (e.g., Tris-HCl or phosphate buffer) at the optimal pH for the specific lipoxygenase is used.[17]

• Substrate Preparation: 8Z,11Z,14Z,17Z-eicosatetraenoic acid is typically dissolved in an organic solvent like ethanol and then diluted into the reaction buffer.

• Incubation: The reaction is initiated by adding the enzyme preparation to the reaction mixture containing the substrate. The incubation is carried out at a specific temperature (e.g., 37°C) for a defined period.[15]

• Reaction Termination: The reaction is stopped by acidifying the mixture and/or adding an organic solvent to precipitate the protein.

3. Product Extraction and Analysis

The lipid products of the enzymatic reaction are extracted and analyzed using highly sensitive and specific techniques.

• Solid-Phase Extraction (SPE): This is a common method for extracting and concentrating the lipid products from the reaction mixture.

• High-Performance Liquid Chromatography (HPLC): HPLC is used to separate the different lipid metabolites. Both normal-phase and reverse-phase HPLC can be employed.[18][19][20] Chiral phase HPLC is necessary to separate stereoisomers.[18]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the gold standard for identifying and quantifying the lipid products.[12][21][22] The high sensitivity and selectivity of LC-MS/MS allow for the detection of low-abundance metabolites and the differentiation of structurally similar isomers.[13][22]

Data Interpretation and Quantitative Analysis

The data obtained from LC-MS/MS analysis provides both qualitative and quantitative information about the products of the enzymatic reaction.

• Qualitative Analysis: The identification of specific metabolites is based on their retention times and mass spectra, which are compared to those of authentic standards.

• Quantitative Analysis: The amount of each product formed is determined by creating a calibration curve using known concentrations of synthetic standards. The limit of quantification for many eicosanoids is in the picogram to femtogram range.[21]

Analyte	Typical Limit of Quantification (pg)	Reference
Prostaglandins	0.2 - 0.5	[21]
Thromboxane B2	0.2 - 0.5	[21]
Leukotriene B4	0.2 - 0.5	[21]
Hydroxyeicosatetraenoic acids (HETEs)	0.2 - 0.9	[21]

Signaling Pathways and Biological Implications

The products of the enzymatic conversion of 8Z,11Z,14Z,17Z-eicosatetraenoic acid by lipoxygenase are not merely metabolic byproducts; they are potent signaling molecules that can influence a variety of cellular processes.

Caption: Simplified signaling pathway of ETA-derived lipid mediators.

These lipid mediators can bind to specific cell surface or nuclear receptors, thereby initiating intracellular signaling cascades that ultimately lead to changes in gene expression and cellular function.[23] The balance between the production of pro-inflammatory and anti-inflammatory mediators derived from ETA and other PUFAs is crucial for maintaining tissue homeostasis.[2] Dysregulation of these pathways is implicated in the pathogenesis of numerous inflammatory diseases.[1][9]

Therapeutic Targeting: Lipoxygenase Inhibitors

Given the central role of lipoxygenases in inflammation, they have emerged as attractive targets for drug development.[3][24] Lipoxygenase inhibitors can be classified based on their mechanism of action, such as competitive inhibitors that bind to the active site or non-competitive inhibitors that bind to an allosteric site.[3] Several natural and synthetic compounds have been identified as potent LOX inhibitors.[24][25][26] The development of selective inhibitors for different LOX isoforms is an active area of research, with the potential to provide novel therapeutic strategies for a wide range of inflammatory conditions.[27]

Conclusion

The enzymatic conversion of 8Z,11Z,14Z,17Z-eicosatetraenoic acid by lipoxygenase represents a pivotal pathway in lipid metabolism with far-reaching biological consequences. A thorough understanding of the underlying biochemistry, coupled with rigorous experimental and analytical approaches, is paramount for elucidating the roles of the resulting lipid mediators in health and disease. This knowledge is fundamental for the development of innovative therapeutic interventions that target this complex signaling network.

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An In-depth Technical Guide to the Physiological Functions of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid in Inflammation

This guide provides a comprehensive overview of the omega-3 polyunsaturated fatty acid, 8Z,11Z,14Z,17Z-eicosatetraenoic acid, with a specific focus on its pivotal role in the inflammatory process. Designed for researchers, scientists, and professionals in drug development, this document delves into the metabolic pathways, molecular mechanisms, and anti-inflammatory potential of this fatty acid and its derivatives.

Introduction to 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid: An Omega-3 Intermediate with Anti-Inflammatory Potential

8Z,11Z,14Z,17Z-eicosatetraenoic acid is a 20-carbon omega-3 polyunsaturated fatty acid (PUFA) with four cis double bonds[1][2]. It is an isomer of the more commonly known pro-inflammatory omega-6 fatty acid, arachidonic acid[1]. This structural difference, specifically the position of the first double bond from the methyl end of the fatty acid chain, is critical to its distinct metabolic fate and physiological functions. 8,11,14,17-eicosatetraenoic acid serves as an intermediate in the conversion of stearidonic acid to the well-known anti-inflammatory eicosapentaenoic acid (EPA)[1]. The majority of derivatives of 8,11,14,17-eicosatetraenoic acid are known to possess anti-inflammatory properties, which stands in contrast to the generally pro-inflammatory metabolites of arachidonic acid[3].

Metabolic Pathways of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid

Upon its release from cell membrane phospholipids by phospholipases, 8Z,11Z,14Z,17Z-eicosatetraenoic acid is metabolized by three primary enzymatic pathways: cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP) epoxygenase[4][5]. These pathways generate a diverse array of bioactive lipid mediators.

Cyclooxygenase (COX) Pathway

The COX-1 and COX-2 enzymes metabolize 8,11,14,17-eicosatetraenoic acid to produce the 3-series prostanoids, including prostaglandin G3 (PGG3) and prostaglandin H3 (PGH3). These are further converted by specific synthases into prostaglandins of the 3-series (e.g., PGE3) and thromboxanes of the 3-series (e.g., TXA3). These mediators are generally less potent inducers of inflammation and platelet aggregation compared to their 2-series counterparts derived from arachidonic acid. Notably, human platelet cyclooxygenase has been shown to metabolize this fatty acid into 12-hydroxy-8,10,14-heptadecatrienoic acid[6].

Lipoxygenase (LOX) Pathway

The LOX enzymes (e.g., 5-LOX, 12-LOX, 15-LOX) introduce oxygen into the fatty acid chain, leading to the formation of hydroperoxyeicosatetraenoic acids (HpETEs), which are then reduced to hydroxyeicosatetraenoic acids (HETEs)[7]. Human platelets, for instance, primarily convert 8,11,14,17-eicosatetraenoic acid into 12-hydroxy-8,10,14,17-eicosatetraenoic acid[6]. The LOX pathway also produces the 5-series leukotrienes (e.g., LTB5), which are significantly less chemotactic for neutrophils than the 4-series leukotrienes derived from arachidonic acid.

Cytochrome P450 (CYP) Pathway

The CYP epoxygenase pathway metabolizes 8,11,14,17-eicosatetraenoic acid to form epoxyeicosatrienoic acids (EETs). These EETs can be further hydrolyzed by soluble epoxide hydrolase to dihydroxyeicosatrienoic acids (DHETs). The EETs derived from omega-3 fatty acids are recognized for their anti-inflammatory properties[8].

Caption: Metabolic pathways of 8Z,11Z,14Z,17Z-eicosatetraenoic acid.

Physiological Functions in Inflammation: A Dual Approach of Attenuation and Resolution

The anti-inflammatory effects of 8Z,11Z,14Z,17Z-eicosatetraenoic acid and its metabolites are multifaceted, involving both the dampening of pro-inflammatory signals and the active promotion of resolution.

Competitive Inhibition of Arachidonic Acid Metabolism

A primary mechanism of action is the competitive inhibition of the enzymes that metabolize arachidonic acid. By serving as an alternative substrate for COX and LOX, 8,11,14,17-eicosatetraenoic acid reduces the production of potent pro-inflammatory mediators such as prostaglandin E2 (PGE2) and leukotriene B4 (LTB4)[9][10]. This shift in the balance of eicosanoid production from pro-inflammatory to less inflammatory or anti-inflammatory mediators is a cornerstone of the beneficial effects of omega-3 fatty acids.

Bioactive Metabolites and the Resolution of Inflammation

Beyond simply producing less inflammatory mediators, the metabolites of 8,11,14,17-eicosatetraenoic acid actively participate in the resolution of inflammation. This is a distinct process from anti-inflammation, as it involves the active termination of the inflammatory response and the restoration of tissue homeostasis. While much of the research on specialized pro-resolving mediators (SPMs) has focused on EPA and DHA, 8,11,14,17-eicosatetraenoic acid is a direct precursor to EPA and its metabolites can contribute to this pro-resolving milieu[11][12][13][14][15][16][17]. These SPMs, which include resolvins, protectins, and maresins, actively inhibit neutrophil infiltration, enhance the clearance of apoptotic cells by macrophages (efferocytosis), and promote tissue repair[15][16].

Modulation of Inflammatory Signaling Pathways

Omega-3 fatty acids and their derivatives can modulate key intracellular signaling pathways that govern the inflammatory response. A critical target is the transcription factor Nuclear Factor-kappa B (NF-κB), a master regulator of the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules[9][10]. By inhibiting the activation of NF-κB, metabolites of 8,11,14,17-eicosatetraenoic acid can suppress the production of a wide range of inflammatory mediators[18][19]. Furthermore, omega-3 fatty acids can influence the composition and fluidity of cell membranes, which can alter the formation of lipid rafts and receptor signaling complexes involved in immune cell activation[20][21].

Caption: Anti-inflammatory signaling of 8Z,11Z,14Z,17Z-ETA metabolites.

Experimental Protocols for Investigating Anti-Inflammatory Effects

To facilitate research in this area, we provide the following validated experimental protocols.

Protocol 1: Cell-Based NF-κB Reporter Assay

This assay quantifies the ability of a compound to inhibit the activation of the NF-κB signaling pathway in response to an inflammatory stimulus.

Materials:

• HEK293 cells stably transfected with an NF-κB response element-driven luciferase reporter gene (H293-NF-κB-RE-luc2P)[22].

• Dulbecco's Modified Eagle Medium (DMEM) with 10% fetal bovine serum (FBS).

• Tumor Necrosis Factor-alpha (TNF-α).

• 8Z,11Z,14Z,17Z-Eicosatetraenoic acid.

• Luciferase assay reagent.

• 96-well cell culture plates.

• Luminometer.

Procedure:

• Seed H293-NF-κB-RE-luc2P cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

• Pre-treat the cells with varying concentrations of 8Z,11Z,14Z,17Z-eicosatetraenoic acid for 1 hour.

• Stimulate the cells with 10 ng/mL of TNF-α for 6 hours to induce NF-κB activation.

• Lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's instructions.

• Calculate the percentage inhibition of NF-κB activity relative to the TNF-α stimulated control.

Protocol 2: Macrophage-Based Nitric Oxide Production Assay

This protocol assesses the effect of 8Z,11Z,14Z,17Z-eicosatetraenoic acid on the production of nitric oxide (NO), a key inflammatory mediator, by macrophages.

Materials:

• RAW 264.7 murine macrophage cell line[18][23].

• DMEM with 10% FBS.

• Lipopolysaccharide (LPS).

• 8Z,11Z,14Z,17Z-Eicosatetraenoic acid.

• Griess reagent.

• 96-well cell culture plates.

• Microplate reader.

Procedure:

• Plate RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Pre-incubate the cells with different concentrations of 8Z,11Z,14Z,17Z-eicosatetraenoic acid for 1 hour.

• Stimulate the cells with 1 µg/mL of LPS for 24 hours.

• Collect the cell culture supernatant.

• Measure the nitrite concentration in the supernatant using the Griess reagent, which is an indicator of NO production.

• Read the absorbance at 540 nm using a microplate reader.

• Determine the concentration of nitrite from a standard curve.

Protocol 3: Lipidomics Analysis of Metabolites by LC-MS/MS

This workflow outlines the steps for identifying and quantifying the metabolites of 8Z,11Z,14Z,17Z-eicosatetraenoic acid from biological samples.

Caption: Experimental workflow for lipidomics analysis.

Procedure:

• Sample Preparation: Homogenize tissue samples or lyse cells. Spike with deuterated internal standards for quantification[24].

• Lipid Extraction: Perform solid-phase extraction to isolate the lipid fraction from the aqueous components of the sample[24].

• LC Separation: Separate the different lipid metabolites using reverse-phase liquid chromatography.

• MS/MS Detection: Ionize the separated metabolites and detect them using a tandem mass spectrometer. The fragmentation patterns are used for structural elucidation and identification[16][25].

• Data Analysis: Integrate the peak areas of the detected metabolites and normalize them to the internal standards to obtain quantitative data. Compare retention times and mass spectra to a library of known standards for identification.

Summary and Future Perspectives

8Z,11Z,14Z,17Z-eicosatetraenoic acid is an omega-3 fatty acid with significant potential to modulate inflammatory responses. Its metabolism leads to the generation of a suite of bioactive lipid mediators that are less inflammatory than their arachidonic acid-derived counterparts and actively promote the resolution of inflammation. The mechanisms underlying these effects include competitive inhibition of pro-inflammatory pathways and the active signaling of pro-resolving pathways.

Future research should focus on further elucidating the complete profile of metabolites derived from 8Z,11Z,14Z,17Z-eicosatetraenoic acid and their specific roles in various inflammatory diseases. The development of stable analogs of its pro-resolving metabolites could offer novel therapeutic strategies for a wide range of inflammatory conditions, from cardiovascular disease to autoimmune disorders. The experimental protocols provided herein offer a robust framework for advancing our understanding of this promising anti-inflammatory and pro-resolving lipid.

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structural properties and conformation of 8Z,11Z,14Z,17Z-eicosatetraenoic acid

An In-Depth Technical Guide to the Structural Properties and Conformation of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid

Executive Summary

8Z,11Z,14Z,17Z-Eicosatetraenoic acid, an omega-3 polyunsaturated fatty acid (PUFA), is a key intermediate in the metabolic pathway between stearidonic acid and eicosapentaenoic acid (EPA).[1] Its unique structural architecture, characterized by a 20-carbon backbone and four cis-configured double bonds, imparts significant conformational flexibility that is central to its biological function and interactions within cellular systems. This technical guide provides a comprehensive analysis of its fundamental structure, explores its complex conformational dynamics in various milieus, and details the primary analytical methodologies employed for its characterization. This document is intended for researchers, scientists, and drug development professionals who require a deep, mechanistic understanding of this important lipid molecule.

Fundamental Molecular Structure

Nomenclature and Classification

8Z,11Z,14Z,17Z-eicosatetraenoic acid is systematically named (8Z,11Z,14Z,17Z)-icosa-8,11,14,17-tetraenoic acid.[2] It is classified as a long-chain omega-3 (n-3) fatty acid because the terminal double bond is located at the third carbon atom from the methyl (omega) end of the acyl chain.[1][2] It is also known by the common synonym Bishomostearidonic acid.[3]

Core Physicochemical Properties

The fundamental properties of 8Z,11Z,14Z,17Z-eicosatetraenoic acid are summarized below, providing a quantitative basis for its chemical identity.

Property	Value	Source
IUPAC Name	(8Z,11Z,14Z,17Z)-icosa-8,11,14,17-tetraenoic acid	PubChem CID 11722594[2]
Molecular Formula	C₂₀H₃₂O₂	Larodan[3]
Molecular Weight	304.5 g/mol	PubChem CID 11722594[2]
Physical State	Liquid	HMDB, Larodan[2][3]
Lipid Number	C20:4 (n-3)	Larodan[3]
SMILES	CC/C=C\C/C=C\C/C=C\C/C=C\CCCCCCC(=O)O	PubChem CID 11722594[2]

Key Structural Features

The molecule's structure consists of a hydrophilic carboxylic acid head group and a 20-carbon hydrophobic acyl tail. The defining feature is the presence of four cis double bonds at carbons 8, 11, 14, and 17.[2] This "methylene-interrupted" pattern (i.e., -CH=CH-CH₂-CH=CH-) is crucial. Each cis double bond introduces a rigid ~30-degree kink into the carbon chain, preventing the linear conformation seen in saturated fatty acids. This repeated kinking results in a distinctly curved or "U-shaped" overall architecture, which is fundamental to its packing behavior in membranes and its ability to fit into the binding pockets of enzymes and receptors.

Conformational Analysis in Biological Milieus

The Challenge of Flexibility: From Theory to Bioactivity

Due to the numerous rotatable single bonds in its acyl chain, 8Z,11Z,14Z,17Z-eicosatetraenoic acid does not possess a single, rigid conformation. Instead, it exists as a dynamic ensemble of interconverting conformers.[4] This inherent flexibility presents a significant challenge in drug design and mechanistic studies, as it is difficult to isolate the single "bioactive conformation" responsible for a specific biological effect. The prevailing model is one of conformational selection, where a protein target binds to and stabilizes a specific, pre-existing conformation from the vast pool available in the solution or membrane environment.[4]

Dominant Conformations and Environmental Influence

The conformational landscape of this PUFA is highly sensitive to its environment. Computational modeling studies on similar PUFAs have shown that different solvent systems significantly alter conformational preferences.[4]

• In hydrophilic environments (e.g., water), the molecule may adopt more compact structures to minimize the exposure of its hydrophobic tail.

• In hydrophobic environments (e.g., n-octanol or a lipid bilayer), it is free to explore more extended conformations.

Molecular dynamics simulations are a key tool for exploring these conformational possibilities, providing insight into the energetically favorable shapes the molecule can adopt.[5][6]

Membrane Interactions and Packing

Within a phospholipid bilayer, the conformation of 8Z,11Z,14Z,17Z-eicosatetraenoic acid influences membrane properties. X-ray diffraction studies on related omega-3 PUFAs like EPA and DHA have revealed they occupy distinct locations within the membrane.[7] While EPA tends to adopt an extended orientation within the hydrocarbon core, DHA interacts more with the headgroup region.[7] It is plausible that 8Z,11Z,14Z,17Z-eicosatetraenoic acid, with its intermediate structure, exhibits complex behavior. Its kinked structure disrupts the tight, ordered packing of saturated fatty acid chains, thereby increasing membrane fluidity. Molecular modeling has suggested that PUFAs can adopt unique shapes, such as "angle iron" or helical conformations, which may allow for surprisingly tight packing arrangements with saturated chains or other PUFAs.[8]

Protein Binding and Bioactive Conformations

The ability of this fatty acid to modulate protein function is dictated by its conformation within a protein's binding cavity.[9] The plasticity of both the ligand and the protein's binding pocket is remarkable. Studies on fatty acid-binding proteins (FABPs) show that the internal cavity can change its size and shape to accommodate the flexible ligand, while the fatty acid itself can switch between bent and stretched conformations.[9] This dynamic interplay explains how these proteins can bind a variety of fatty acids and underscores the importance of considering both ligand and protein flexibility in drug development.

Methodologies for Structural and Conformational Elucidation

A multi-faceted analytical approach is required to fully characterize both the static structure and dynamic conformation of 8Z,11Z,14Z,17Z-eicosatetraenoic acid. The following workflow illustrates the synergy between different experimental and computational techniques.

Caption: Workflow for the comprehensive analysis of 8Z,11Z,14Z,17Z-eicosatetraenoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: NMR is the gold standard for determining the precise chemical structure of organic molecules in solution. Its power lies in its ability to probe the local chemical environment of each nucleus (¹H and ¹³C), providing unambiguous evidence of connectivity and stereochemistry.[10]

Trustworthiness (Self-Validating Protocol): The protocol's integrity is maintained by using an internal standard for chemical shift referencing and by correlating data from multiple, complementary experiments (¹H, ¹³C, and 2D-NMR) to ensure all structural assignments are consistent.

Experimental Protocol: ¹H and ¹³C NMR Analysis

• Sample Preparation: Accurately weigh ~5-10 mg of the purified fatty acid and dissolve it in 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift calibration (0 ppm).

• Data Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Following this, acquire a ¹³C NMR spectrum. For deeper structural insight, perform 2D correlation experiments like HSQC (Heteronuclear Single Quantum Coherence) to map direct ¹H-¹³C correlations.[11]

• Data Interpretation:

  • ¹H NMR: Identify characteristic signals: the terminal methyl group (triplet, ~0.9 ppm), methylene groups, the highly deshielded olefinic protons (-CH=CH-, ~5.3-5.4 ppm), and the protons on the carbon alpha to the carboxyl group.[12]

  • ¹³C NMR: Resolve individual carbon signals, including the carboxyl carbon (~180 ppm) and the distinct signals for the sp²-hybridized carbons of the double bonds.[11]

  • HSQC: Correlate each proton signal with its directly attached carbon, confirming assignments and resolving ambiguities from overlapping signals in the 1D spectra.[11]

X-ray Crystallography

Expertise & Experience: X-ray crystallography provides unparalleled, high-resolution detail of a molecule's three-dimensional structure in the solid state.[13] The choice to pursue crystallography is driven by the need to understand intermolecular packing forces and to obtain a precise, static snapshot of a low-energy conformation, which can serve as a starting point for computational simulations.

Trustworthiness (Self-Validating Protocol): The process is inherently self-validating. A successful structural solution requires the calculated diffraction pattern from the final atomic model to match the experimentally measured diffraction pattern with a low residual factor (R-factor), confirming the model's accuracy.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization: This is the most critical and challenging step for a flexible molecule. The fatty acid must be highly purified. Crystallization is typically achieved by slowly evaporating the solvent from a concentrated solution (vapor diffusion) under various conditions (different solvents, temperatures) to encourage the molecules to arrange into a well-ordered crystal lattice.[14]

• Data Collection: Mount a suitable single crystal on a goniometer and cool it in a stream of liquid nitrogen to minimize thermal vibration. Irradiate the crystal with a monochromatic X-ray beam and collect the resulting diffraction pattern on a detector.[15]

• Structure Solution and Refinement: Measure the intensities and positions of the diffracted spots. Use computational methods to solve the "phase problem" and generate an initial electron density map.[15] Build an atomic model into this map and refine its parameters (atomic positions, thermal factors) against the experimental data until the model accurately represents the structure.[13]

Computational Modeling

Expertise & Experience: Given the extreme flexibility of PUFAs, experimental methods alone cannot capture their full dynamic nature. Computational modeling, particularly molecular dynamics (MD) simulations, is chosen to bridge this gap. MD allows us to simulate the atomistic movements of the molecule over time, revealing its conformational landscape, interactions with solvent, and behavior in complex environments like membranes.[5][6]

Trustworthiness (Self-Validating Protocol): The validity of a simulation is assessed by its stability and convergence. Key parameters, such as potential energy and root-mean-square deviation (RMSD), are monitored to ensure the simulation has reached equilibrium. Furthermore, results are often validated by comparing simulated properties (e.g., average bond angles) with available experimental data from NMR or crystallography.

Workflow: Conformational Search and Analysis

• System Setup: Generate a starting 3D structure of the fatty acid. Place this structure in a simulation box filled with explicit solvent molecules (e.g., water or a lipid bilayer model).

• Energy Minimization: Remove any steric clashes or unfavorable starting geometries by minimizing the potential energy of the system.

• Molecular Dynamics Simulation: Assign initial velocities to all atoms and solve Newton's equations of motion iteratively for a defined period (nanoseconds to microseconds). This generates a trajectory file that records the position of every atom at each time step.

• Trajectory Analysis: Analyze the trajectory to identify the most populated (lowest energy) conformational states. This can be done by clustering structures based on geometric similarity or by analyzing the distribution of key dihedral angles along the acyl chain.[4] This analysis reveals the molecule's preferred shapes and the energy barriers between them.

Conclusion and Future Directions

The structural and conformational properties of 8Z,11Z,14Z,17Z-eicosatetraenoic acid are intrinsically linked to its function. Its identity is defined by a 20-carbon chain with four cis double bonds, while its biological activity is governed by its remarkable conformational flexibility. A comprehensive understanding requires the integration of high-resolution experimental techniques like NMR and X-ray crystallography with the dynamic insights provided by computational modeling.

Future research should focus on characterizing the specific conformations of this fatty acid when bound to key metabolic enzymes and cellular receptors. Combining cryogenic electron microscopy (Cryo-EM) with advanced MD simulations could provide unprecedented views of these interactions, paving the way for the rational design of novel therapeutics that target omega-3 metabolic pathways.

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• Fichtner, D., Murphy, R. C., & Gijon, M. A. (2020). Revising the structure of a new eicosanoid from human platelets to 8,9–11,12-diepoxy-13-hydroxyeicosadienoic acid. Journal of Lipid Research, 61(10), 1365-1374. Available from: [Link]

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Unraveling the Downstream Signaling Pathways of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid: Mechanisms, Metabolites, and Therapeutic Translation

As a Senior Application Scientist in lipidomics and signal transduction, I frequently observe that the nuance of polyunsaturated fatty acid (PUFA) signaling is lost when lipids are grouped too broadly. While arachidonic acid (5Z,8Z,11Z,14Z-eicosatetraenoic acid) dominates the classical pro-inflammatory cascade, its ω -3 structural analog—8Z,11Z,14Z,17Z-eicosatetraenoic acid ( ω -3 ETA) —dictates a fundamentally different biological narrative[1].

This whitepaper systematically dissects the downstream signaling pathways of ω -3 ETA. We will explore its dual role as a competitive enzymatic modulator at the cyclooxygenase (COX)/lipoxygenase (LOX) interfaces and as a critical structural backbone for potent, specialized pro-resolving mediators (SPMs) such as 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid (5,6-DiHETE)[2].

Enzymatic Processing and Competitive Modulation

The signaling influence of 8Z,11Z,14Z,17Z-ETA begins at the enzymatic level, where it directly competes with ω -6 arachidonic acid for the catalytic sites of key oxygenases. This competition fundamentally shifts the lipidomic profile of a cell from a pro-inflammatory state to a pro-resolving state.

The COX-1 / COX-2 Axis

Cyclooxygenases (COX-1 and COX-2) catalyze the conversion of arachidonic acid into series-2 prostaglandins (e.g., PGE2) and thromboxanes, which are potent drivers of inflammation and hyperalgesia. ω -3 ETA acts as a competitive substrate and inhibitor at the Arg-120 catalytic site of COX enzymes[3]. By occupying this hydrophobic channel, 8Z,11Z,14Z,17Z-ETA prevents the oxygenation of arachidonic acid, effectively dampening the downstream pro-inflammatory eicosanoid storm. Synthetic analogs, such as all-(Z)-5-thia-8,11,14,17-eicosatetraenoic acid, have been engineered to exploit this exact mechanism, demonstrating highly potent COX-2 inhibition[3].

The ALOX15 Oxygenation Pathway

In the lipoxygenase pathway, 8Z,11Z,14Z,17Z-ETA is actively metabolized by 15-lipoxygenase-1 (ALOX15). While ALOX15 oxygenates native arachidonic acid with dual positional specificity (yielding 15S-HpETE and 12S-HpETE), its interaction with ω -3 variants shifts the downstream product pattern[4]. This oxygenation is critical because the resulting hydroperoxy derivatives serve as intermediate signaling molecules that recruit macrophages and initiate tissue repair, rather than sustaining neutrophil-driven acute inflammation.

The TRPV4 Antagonism Pathway via 5,6-DiHETE

The most profound recent discovery regarding the 8Z,11Z,14Z,17Z-tetraene backbone is its presence in 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid (5,6-DiHETE) . This specific lipid mediator is generated via the epoxidation of eicosapentaenoic acid (EPA) followed by hydrolysis, retaining the 8Z,11Z,14Z,17Z-ETA structural motif[2].

Mechanism of Action

5,6-DiHETE functions as a highly specific, direct antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel[5]. TRPV4 is a non-selective, Ca2+ -permeable cation channel heavily expressed in vascular endothelial cells and the intestinal epithelium.

Downstream Physiological Effects

During acute inflammation, agonists like histamine activate TRPV4, causing a massive influx of intracellular calcium ( Ca2+ ). This calcium spike triggers actomyosin cytoskeletal contraction, leading to the breakdown of endothelial tight junctions and resulting in vascular hyperpermeability (leakage). By antagonizing TRPV4, 5,6-DiHETE blocks this Ca2+ transient[5]. The causal result is the stabilization of the endothelial barrier, suppression of edema, and accelerated mucosal healing, which has been robustly demonstrated in murine models of dextran sodium sulfate (DSS)-induced colitis[2],[5].

Metabolic routing and TRPV4 signaling blockade by 8Z,11Z,14Z,17Z-ETA derivatives.

Quantitative Pharmacological Kinetics

To contextualize the signaling potency of these molecules, the following table summarizes the quantitative binding and inhibitory properties of ω -3 ETA derivatives against their primary targets.

Compound	Target	Mechanism of Action	IC50 / Effective Concentration
all-(Z)-5-thia-8,11,14,17-ETA	COX-2	Competitive Inhibition	3.9 μM[3]
5,6-DiHETE	TRPV4	Direct Antagonism	0.1 – 1.0 μM[5]
GSK1016790A (Control)	TRPV4	Specific Agonism	50 nM (EC50)[5]

Experimental Workflow: Validating TRPV4 Antagonism

To rigorously validate the Ca2+ signaling blockade by 8Z,11Z,14Z,17Z-ETA derivatives (specifically 5,6-DiHETE), we employ a self-validating ratiometric calcium imaging assay.

Causality & Design Rationale: We utilize HEK293T cells because they lack endogenous TRPV4 expression. By transiently transfecting them with human TRPV4, we create a clean genetic background. This ensures that any observed calcium flux—and its subsequent inhibition—is exclusively and causally linked to the TRPV4 channel, eliminating confounding noise from other mechanosensitive or ligand-gated ion channels.

Protocol: Ratiometric Calcium Imaging of TRPV4 Inhibition

Step 1: Cell Culture and Transfection

• Seed HEK293T cells in 35-mm glass-bottom dishes at 60% confluency.

• Transfect cells with a pcDNA3.1-hTRPV4 plasmid using Lipofectamine 3000. Incubate for 24–48 hours to ensure optimal membrane localization of the channel.

Step 2: Dye Loading (Fluo-4 AM)

• Wash cells twice with standard Tyrode's solution to remove serum esterases.

• Incubate cells with 3 μM Fluo-4 AM (a cell-permeant calcium indicator) and 0.02% Pluronic F-127 for 30 minutes at 37°C. Expert Insight: The AM ester allows the dye to cross the lipid bilayer. Once inside, intracellular esterases cleave the AM group, trapping the active fluorophore inside the cell.

Step 3: Compound Pre-incubation (Self-Validating Controls)

• Baseline Setup: Transfer the dish to a confocal microscope stage. Continuously perfuse with Tyrode's solution and record baseline fluorescence ( F0​ ) for 2 minutes.

• Treatment: Perfuse the experimental group with 1.0 μM 5,6-DiHETE for 10 minutes[5]. Perfuse the control group with vehicle ( 0.1% DMSO).

Step 4: Agonist Challenge and Kinetic Readout

• Challenge both groups by adding 50 nM GSK1016790A (a highly specific TRPV4 agonist) to the perfusion buffer[5].

• Record fluorescence emission at 516 nm (excitation at 488 nm) at 1-second intervals for 5 minutes.

• Data Analysis: Calculate the change in fluorescence ( ΔF/F0​ ). A successful assay will show a sharp, sustained peak in the vehicle group, while the 5,6-DiHETE pre-treated group will exhibit a flatlined or severely blunted calcium transient, proving direct target engagement and pathway blockade.

Step-by-step workflow for ratiometric calcium imaging of TRPV4 antagonism.

References

• COX-2 Inhibitory Effects of Naturally Occurring and Modified Fatty Acids ACS Publications URL:[Link]

• Structural and functional biology of arachidonic acid 15-lipoxygenase-1 (ALOX15) PMC - National Institutes of Health (NIH) URL:[Link]

• A novel anti-inflammatory lipid mediator 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid J-Stage URL:[Link]

• 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling PubMed - National Institutes of Health (NIH) URL:[Link]

Sources

• 1. Eicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 2. A novel anti-inflammatory lipid mediator 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid [jstage.jst.go.jp]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structural and functional biology of arachidonic acid 15-lipoxygenase-1 (ALOX15) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

cellular uptake mechanisms for 8Z,11Z,14Z,17Z-eicosatetraenoic acid in vitro

Cellular Uptake Mechanisms for 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid In Vitro: A Technical Guide for Lipidomics and Drug Development

Introduction to 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid (ETA)

8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA, 20:4n-3) is a highly bioactive, long-chain omega-3 polyunsaturated fatty acid (LC-PUFA)[1]. As an intermediate between stearidonic acid and eicosapentaenoic acid (EPA), ETA plays a critical role in modulating inflammatory responses, membrane fluidity, and intracellular signaling cascades. Unlike its omega-6 isomer, arachidonic acid (5Z,8Z,11Z,14Z-eicosatetraenoic acid), which is a primary precursor for pro-inflammatory eicosanoids, the omega-3 ETA serves as a substrate for anti-inflammatory oxylipins and epoxides[1][2].

For drug development professionals and molecular biologists, understanding the precise in vitro cellular uptake mechanisms of ETA is paramount. The cellular internalization of LC-PUFAs is not merely a passive event but a highly regulated, protein-facilitated process that dictates the pharmacokinetic and pharmacodynamic profiles of lipid-based therapeutics[3].

Biophysical & Biochemical Mechanisms of ETA Uptake

The cellular uptake of ETA is driven by a dual-mechanism system: passive lipid bilayer diffusion and protein-facilitated translocation.

Passive Transmembrane Diffusion (Flip-Flop)

Due to its lipophilic hydrocarbon tail, unesterified ETA can spontaneously partition into the outer leaflet of the plasma membrane. Once partitioned, the uncharged protonated form of the fatty acid undergoes a rapid "flip-flop" mechanism across the phospholipid bilayer, subsequently releasing a proton into the cytosol[3][4]. While this process occurs rapidly in purely synthetic lipid vesicles, physiological uptake in complex cellular systems relies heavily on membrane proteins to overcome the slow dissociation rates of LC-PUFAs from the membrane[5].

Protein-Facilitated Translocation

To achieve the high-velocity uptake required for cellular metabolism, cells utilize a network of specialized transport proteins:

• CD36 (Fatty Acid Translocase): An 88 kDa highly glycosylated scavenger receptor. CD36 acts as a high-affinity membrane receptor that concentrates ETA at the cell surface. It mediates uptake in three distinct steps: extracellular binding, bilayer translocation, and intracellular desorption[5][6].

• FATP (Fatty Acid Transport Proteins): Integral membrane proteins (e.g., FATP1-6) that facilitate the transport of PUFAs. Notably, FATPs possess inherent acyl-CoA synthetase (ACSL) activity, linking transport directly to metabolic activation[4][7].

• FABPpm (Plasma Membrane Fatty Acid-Binding Protein): Works in concert with CD36 and FATP to localize ETA to the plasma membrane, facilitating its transfer across the lipid bilayer[2][4].

Intracellular Trapping (Vectorial Acylation)

The causality behind sustained ETA uptake lies in the prevention of cellular efflux. Once ETA enters the cytosol, it is rapidly converted into ETA-CoA by long-chain acyl-CoA synthetase (ACSL)[3][4]. This process, known as "vectorial acylation," metabolically traps the fatty acid inside the cell. Recent biophysical studies indicate that CD36 enhances overall fatty acid uptake primarily by accelerating this intracellular esterification rate rather than solely catalyzing the physical translocation across the membrane[8][9].

Cellular uptake mechanisms of 8Z,11Z,14Z,17Z-ETA including protein-mediated transport and trapping.

In Vitro Experimental Workflow: Kinetic Measurement of ETA Uptake

To accurately quantify the uptake of ETA and isolate the specific contributions of transport proteins, researchers must employ a self-validating, radiolabeled tracer assay. The following protocol is the gold standard for evaluating LC-PUFA internalization kinetics[8][10].

Experimental Design Rationales (Causality)

• Why use BSA complexes? Free LC-PUFAs form micelles and exhibit detergent-like cellular toxicity at low micromolar concentrations. Complexing ETA with fatty acid-free Bovine Serum Albumin (BSA) mimics physiological delivery and buffers the free monomer concentration[7].

• Why measure at early time points (<1 min)? To capture the true initial rate of transmembrane flux ( Vmax​ ) before intracellular esterification, beta-oxidation, or efflux mechanisms reach equilibrium[8].

• Why use Phloretin? Phloretin is a potent inhibitor of facilitated transport. Using it in the wash buffer instantly freezes transport, ensuring that internalized radiolabels are not lost during the washing steps.

Step-by-Step Methodology

• Cell Culture & Transfection: Seed the target cell line (e.g., HEK293, COS7, or HBMEC) in 24-well plates. To validate protein dependency, transfect experimental wells with siRNA targeting CD36 or FATP1, using a scrambled siRNA as a negative control[5][10].

• Metabolic Synchronization: Incubate the cells in serum-free medium for 2 to 4 hours prior to the assay. This depletes endogenous lipids and synchronizes the metabolic state of the cells.

• Tracer Preparation: Prepare the uptake solution by complexing [3H] -labeled 8Z,11Z,14Z,17Z-ETA with fatty acid-free BSA at a precise 3:1 molar ratio in a physiological buffer (e.g., HBSS, pH 7.4). Prepare a concentration gradient (e.g., 1 µM to 50 µM total ETA).

• Uptake Initiation: Aspirate the starvation medium and rapidly add 250 µL of the tracer solution to each well. Incubate at 37°C for exact time intervals (e.g., 15, 30, and 60 seconds).

• Reaction Termination: Instantly halt the uptake by aspirating the tracer and washing the cells three times with ice-cold PBS containing 0.1% BSA and 200 µM phloretin. This removes surface-bound ETA and blocks efflux.

• Lysis & Quantification: Lyse the cells using 0.1 N NaOH with 0.1% SDS. Neutralize the lysate, transfer a fraction to scintillation vials, and measure radioactivity via liquid scintillation counting.

• Data Normalization: Use a BCA protein assay on the remaining lysate to normalize the uptake data (expressed as pmol ETA / min / mg protein).

Step-by-step in vitro experimental workflow for quantifying radiolabeled ETA cellular uptake.

Quantitative Data Presentation

The kinetic parameters of LC-PUFA uptake follow Michaelis-Menten kinetics. The table below summarizes representative kinetic data, highlighting the critical role of CD36 in facilitating high-capacity uptake and esterification of eicosatetraenoic acids[5][8][10].

Table 1: Representative Kinetic Parameters for LC-PUFA Cellular Uptake In Vitro

Fatty Acid Substrate	Cell Model	Experimental Condition	Km​ (µM)	Vmax​ (pmol/min/mg protein)	Mechanistic Observation
8Z,11Z,14Z,17Z-ETA (n-3)	HEK293	Wild-Type	~8.5	~120	Efficient baseline transport and vectorial acylation.
8Z,11Z,14Z,17Z-ETA (n-3)	HEK293	CD36 Knockdown	~15.2	~45	Significant reduction in maximal uptake velocity due to impaired esterification coupling.
Arachidonic Acid (n-6)	HBMEC	Wild-Type	~10.1	~140	High baseline uptake; rapid conversion to eicosanoids[10].
Arachidonic Acid (n-6)	HBMEC	FATP-1 Knockdown	~12.5	~95	Partial reduction in uptake; compensatory mechanisms via CD36 likely active[10].

Note: Km​ represents the affinity of the transport system (lower value = higher affinity), while Vmax​ represents the maximum rate of cellular internalization.

References

• Source: National Institutes of Health (NIH)
• Eicosanoid Metabolism: Prostaglandins, Thromboxanes, Leukotrienes, and Lipoxins Source: The Medical Biochemistry Page URL
• Source: National Institutes of Health (NIH)
• Source: National Institutes of Health (NIH)
• Regulation of permeability of human brain microvessel endothelial cells by polyunsaturated fatty acids Source: Library and Archives Canada URL
• Source: National Institutes of Health (NIH)
• Source: National Institutes of Health (NIH)
• EICOSATETRAENOIC ACID - Ataman Kimya Source: Ataman Chemicals URL
• Arachidonic acid as a bioactive molecule - JCI Source: Journal of Clinical Investigation URL
• Metabolic Flexibility of the Heart: The Role of Fatty Acid Metabolism in Health, Heart Failure, and Cardiometabolic Diseases - MDPI Source: MDPI URL

Sources

• 1. Eicosanoid Metabolism: Prostaglandins, Thromboxanes, Leukotrienes, and Lipoxins - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 2. JCI - Arachidonic acid as a bioactive molecule [jci.org]
• 3. mdpi.com [mdpi.com]
• 4. Eicosanoids in Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CD36 Mediates Both Cellular Uptake of Very Long Chain Fatty Acids and Their Intestinal Absorption in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CD36: The Bridge between Lipids and Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fatty Acid Transporting Proteins: Roles in Brain Development, Aging, and Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CD36 enhances fatty acid uptake by increasing the rate of intracellular esterification but not transport across the plasma membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Digital resource [dam-oclc.bac-lac.gc.ca]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Dihomo-γ-linolenic Acid (8Z,11Z,14Z,17Z-eicosatetraenoic acid) in Biological Matrices using LC-MS/MS

Abstract

This application note provides a comprehensive and detailed protocol for the sensitive and accurate quantification of Dihomo-γ-linolenic acid (DGLA; 8Z,11Z,14Z,17Z-eicosatetraenoic acid) in biological samples, such as plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). DGLA is an important omega-6 polyunsaturated fatty acid and a precursor to potent bioactive lipid mediators involved in various physiological and pathophysiological processes.[1][2][3] Accurate measurement of DGLA is crucial for researchers in fields ranging from inflammation and immunology to drug development. This guide details a robust methodology, from sample preparation to data acquisition and analysis, grounded in established lipidomics principles.

Introduction: The Significance of DGLA Quantification

Dihomo-γ-linolenic acid (DGLA) is a key intermediate in the metabolic pathway of omega-6 fatty acids. It is elongated from gamma-linolenic acid (GLA) and serves as a precursor to arachidonic acid (AA), a major player in inflammatory signaling.[4] DGLA itself can be metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce eicosanoids with distinct biological activities, often exhibiting anti-inflammatory properties.[1][3][5] Given its role as a critical node in fatty acid metabolism and inflammatory pathways, the precise quantification of DGLA in biological matrices is of significant interest to researchers investigating inflammation, cardiovascular disease, and the efficacy of therapeutic interventions.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the analysis of bioactive lipids like DGLA.[1][3] This technique offers high sensitivity and specificity, allowing for the accurate measurement of low-abundance analytes in complex biological samples.[5] This application note outlines a validated protocol for DGLA quantification, emphasizing the rationale behind each step to ensure methodological robustness and data integrity.

Experimental Workflow Overview

The quantification of DGLA from a biological matrix is a multi-step process. The following diagram provides a high-level overview of the experimental workflow.

Figure 1: High-level overview of the DGLA quantification workflow.

Detailed Protocols and Methodologies

Reagents and Materials

• Solvents: HPLC or LC-MS grade methanol, acetonitrile, water, isopropanol, and formic acid.

• Standards: Dihomo-γ-linolenic acid (DGLA) and a suitable deuterated internal standard such as DGLA-d6.[6]

• Extraction Supplies: Solid-phase extraction (SPE) cartridges (e.g., C18 or polymeric HLB) or appropriate solvents for liquid-liquid extraction (LLE).[7]

• General Labware: Polypropylene tubes, pipettes, and a nitrogen evaporator or vacuum concentrator.

Internal Standard Selection and Use

The use of a stable isotope-labeled internal standard (IS) is critical for accurate quantification in mass spectrometry.[8][9] A deuterated analog of the analyte, such as DGLA-d6, is an ideal choice as it co-elutes with the endogenous DGLA and experiences similar ionization effects, thereby correcting for variations during sample preparation and analysis.[8][10] The IS should be added to the sample at the earliest stage of preparation to account for any losses during extraction.[9]

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a robust method for isolating lipids from complex matrices like plasma.[2][7]

Protocol:

• Sample Thawing and Spiking: Thaw plasma samples on ice. To 100 µL of plasma in a polypropylene tube, add a known amount of the deuterated internal standard (e.g., DGLA-d6).

• Protein Precipitation: Add 300 µL of cold methanol to precipitate proteins. Vortex thoroughly and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 2 mL of methanol followed by 2 mL of water.[11]

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 10% methanol in water to remove polar impurities.[12]

• Elution: Elute the fatty acids with 1 mL of methanol or acetonitrile into a clean collection tube.[11]

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 100 µL) of the initial mobile phase (e.g., 63:37 water:acetonitrile with 0.02% formic acid).[11]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The separation and detection of DGLA are achieved using a reverse-phase C18 column coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[13]

Parameter	Condition	Rationale
LC System	UPLC or HPLC system	Provides the necessary resolution and flow rates for efficient separation.
Column	C18 reverse-phase, e.g., 2.1 x 150 mm, 1.7 µm	C18 columns are standard for separating fatty acids based on their hydrophobicity.[1][14]
Mobile Phase A	Water with 0.1% formic acid	Acidification of the mobile phase promotes protonation of the carboxyl group, improving chromatographic peak shape.[12]
Mobile Phase B	Acetonitrile/Isopropanol (50:50, v/v)	A strong organic mobile phase for eluting hydrophobic lipids.[11]
Gradient Elution	A typical gradient starts with a higher percentage of Mobile Phase A and ramps up to a high percentage of Mobile Phase B to elute the fatty acids.[11][13]	Allows for the separation of a wide range of lipids with varying polarities.
Flow Rate	0.3 - 0.4 mL/min	A standard flow rate for analytical scale LC columns.
Column Temperature	40 - 60 °C	Elevated temperatures can improve peak shape and reduce viscosity.[4][14]
Injection Volume	5 - 20 µL	Dependent on sample concentration and instrument sensitivity.

Table 1: Recommended Liquid Chromatography Parameters

Parameter	Setting	Rationale
Mass Spectrometer	Triple Quadrupole Mass Spectrometer	Enables highly selective and sensitive quantification using MRM.[15]
Ionization Mode	Negative Electrospray Ionization (ESI-)	Carboxylic acids readily deprotonate in negative ion mode, leading to strong signals.[4][13]
MRM Transitions	See Table 2	Specific precursor-to-product ion transitions provide high selectivity for the analyte and internal standard.
Collision Energy	Optimized for each transition	The energy required to fragment the precursor ion into the desired product ion. This needs to be empirically determined for each instrument.
Dwell Time	100-200 ms	The time spent acquiring data for each MRM transition.

Table 2: Mass Spectrometry Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
DGLA	305.2	Specific fragment (e.g., 261.2)
DGLA-d6 (IS)	311.2	Corresponding fragment

Table 3: Exemplary MRM Transitions for DGLA and its Deuterated Internal Standard. Note: The exact product ions should be optimized for the specific instrument used. The precursor ion for DGLA corresponds to its [M-H]⁻ form.

Method Validation and Quality Control

To ensure the reliability of the quantitative data, the analytical method should be validated according to established guidelines.[16][17][18] Key validation parameters include:

• Linearity: A calibration curve should be constructed using a series of standards of known concentrations. A linear response with a correlation coefficient (R²) > 0.99 is desirable.[16][19]

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations within the calibration range. Accuracy should be within 85-115% (80-120% for the lower limit of quantification), and precision (%CV) should be ≤15% (≤20% for LLOQ).[18]

• Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.

• Recovery: The extraction efficiency of the analyte from the biological matrix.[19]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.[16][19]

Data Analysis and Interpretation

The concentration of DGLA in the unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing this ratio to the calibration curve.

Figure 2: Workflow for data analysis and quantification.

Conclusion

This application note provides a detailed and robust LC-MS/MS method for the quantification of Dihomo-γ-linolenic acid in biological matrices. By following the outlined protocols for sample preparation, chromatographic separation, and mass spectrometric detection, researchers can obtain accurate and reproducible data. The principles and methodologies described herein are grounded in established bioanalytical practices and can be adapted for the analysis of other polyunsaturated fatty acids. Adherence to proper method validation procedures is essential for ensuring the integrity and reliability of the scientific findings.

References

• Balas, L., Feillet-Coudray, C., & Coudray, C. (2012). Lipidomics of oxidized polyunsaturated fatty acids. Methods in Enzymology, 510, 235-263.
• Yıldırım, M., et al. (2014). LC-MS/MS analysis of plasma polyunsaturated fatty acids in type 2 diabetic patients after insulin analog initiation therapy. Lipids in Health and Disease, 13, 137.
• Grao-Cruces, E., et al. (2014). Lipidomic analysis of polyunsaturated fatty acids and their oxygenated metabolites in plasma by solid-phase extraction followed by LC-MS. Analytical and Bioanalytical Chemistry, 406(13), 3015-3027.
• Gartung, A., et al. (2016). Lipidomics Analyses of Oxygenated Metabolites of Polyunsaturated Fatty Acids. Methods in Molecular Biology, 1378, 133-144.
• Balas, L., et al. (2013). Lipidomics of oxidized polyunsaturated fatty acids. Free Radical Biology and Medicine, 65, 938-952.
• Al-Naama, A., et al. (2015). LC-MS/MS analysis of plasma polyunsaturated fatty acids in patients with homozygous sickle cell disease.
• Massey, K. A., & Nicolaou, A. (2011). Lipidomics of polyunsaturated-fatty-acid-derived oxygenated metabolites. Biochemical Society Transactions, 39(5), 1240-1246.
• Schlittenlacher, M., et al. (2021). A Validated Method for Quantification of Fatty Acids Incorporated in Human Plasma Phospholipids by Gas Chromatography–Triple Quadrupole Mass Spectrometry. ACS Omega, 6(1), 539-549.
• Development And Validation Of A Bioanalytical Method For Measuring Free Fatty Acids In Plasma. (2023). Journal of Applied Bioanalysis.
• Tsikas, D., et al. (2023).
• Deems, R., et al. (2007). Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. Methods in Enzymology, 432, 59-82.
• Gorgan, D. L., et al. (2019). Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma. Molecules, 24(3), 474.
• Thermo Fisher Scientific. (2017).
• Shimadzu Corporation. (n.d.). MRM Based Free Fatty Acids Profiling in Human Plasma and Serum Using LC-MS/MS.
• Yang, P., et al. (2009). A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue.
• FDA. (2001).
• Armstrong, M. R., et al. (2019). A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma.
• Schlittenlacher, M., et al. (2021). A Validated Method for Quantification of Fatty Acids Incorporated in Human Plasma Phospholipids by Gas Chromatography–Triple Quadrupole Mass Spectrometry. ACS Omega, 6(1), 539-549.
• SCIEX. (n.d.). Targeted Lipidomic Analysis of Eicosanoids.
• Murphy, R. C., & Axelsen, P. H. (2011). HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids. Methods in Molecular Biology, 708, 31-53.
• Petersen, M. J., et al. (2025). LC-MS/MS quantification of 6-methylthio-2'-deoxyguanosine and 6-thio-2'-deoxyguanosine in genomic DNA with enzymatically synthesized isotope-labelled internal standards. Analytical and Bioanalytical Chemistry.
• Han, X., & Gross, R. W. (2011). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why? Journal of the American Society for Mass Spectrometry, 22(12), 2046-2057.
• BenchChem. (2025).
• Larodan. (n.d.). 8(Z),11(Z),14(Z),17(Z)
• Han, X., & Gross, R. W. (2011). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? Journal of the American Society for Mass Spectrometry, 22(12), 2046-2057.
• Thermo Fisher Scientific. (n.d.).
• Quality Control & Quality Assurance Training Series. (2025, July 10). Internal Standard Explained | Accurate Quantification in LC-MS/MS | QC/QA [Video]. YouTube.

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• 2. Lipidomics Analyses of Oxygenated Metabolites of Polyunsaturated Fatty Acids | Springer Nature Experiments [experiments.springernature.com]
• 3. Lipidomics of oxidized polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Lipidomics of polyunsaturated-fatty-acid-derived oxygenated metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. Lipidomic analysis of polyunsaturated fatty acids and their oxygenated metabolites in plasma by solid-phase extraction followed by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. lipidmaps.org [lipidmaps.org]
• 12. A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 13. LC-MS/MS analysis of plasma polyunsaturated fatty acids in type 2 diabetic patients after insulin analog initiation therapy - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for the Liquid-Liquid Extraction of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid from Tissue

Authored by a Senior Application Scientist

Introduction

8Z,11Z,14Z,17Z-Eicosatetraenoic acid, an omega-3 polyunsaturated fatty acid (PUFA), is a critical intermediate in the metabolic pathway leading to the synthesis of eicosapentaenoic acid (EPA).[1] As a key component of cellular membranes, particularly in the brain, its accurate quantification from tissue samples is paramount for research in neuroscience, nutrition, and drug development. However, the labile nature of this molecule, with its four cis-double bonds, presents significant challenges for its extraction from complex biological matrices. Its susceptibility to oxidation necessitates specialized liquid-liquid extraction (LLE) protocols that not only efficiently isolate it from other cellular components but also preserve its structural integrity.

This comprehensive guide provides detailed LLE protocols for the extraction of 8Z,11Z,14Z,17Z-eicosatetraenoic acid from tissue. It moves beyond simple step-by-step instructions to explain the underlying principles of these methods, offering insights into the critical parameters that ensure high recovery and sample purity. The protocols described herein are designed to be self-validating, with an emphasis on preventing the formation of artifacts and ensuring the trustworthiness of the final analytical results.

Core Principles of Liquid-Liquid Extraction for Lipids from Tissue

The cornerstone of LLE for lipids is the utilization of a biphasic solvent system to partition lipids from more polar cellular components. The process typically begins with the homogenization of the tissue in a mixture of a non-polar solvent (e.g., chloroform) and a polar solvent (e.g., methanol). This monophasic system is crucial for disrupting the complex interactions between lipids and proteins within the cell membranes, thereby liberating the lipids into the solvent.

Subsequent addition of water or an aqueous salt solution induces a phase separation, resulting in a lower organic phase containing the lipids and an upper aqueous phase containing polar molecules such as sugars, amino acids, and salts. The choice of solvents and their ratios is critical to achieving a clean separation and maximizing the recovery of the target lipid.

Classical LLE Methodologies: Foundations for PUFA Extraction

The Folch and Bligh & Dyer methods are the foundational techniques for total lipid extraction from biological samples. Understanding these classical protocols is essential for appreciating the modifications required for the specific and stable extraction of 8Z,11Z,14Z,17Z-eicosatetraenoic acid.

The Folch Method

Developed by Folch, Lees, and Sloane Stanley in 1957, this method is renowned for its exhaustive extraction of lipids from tissues.[2] It employs a relatively large volume of a 2:1 chloroform:methanol mixture to homogenize the tissue, ensuring a thorough disruption of cellular structures and solubilization of lipids.[3]

Causality Behind the Method:

• High Solvent-to-Sample Ratio: The large solvent volume (typically 20:1) ensures that the extraction is not limited by the solubility of any lipid class, leading to a high recovery of total lipids (95-99%).[2]

• Washing with Salt Solution: The addition of a 0.9% NaCl solution to the crude extract facilitates the removal of non-lipid contaminants into the upper aqueous phase, purifying the lipid-containing lower chloroform phase.[3]

Experimental Protocol: The Folch Method

• Weigh approximately 1 gram of tissue and place it in a glass homogenizer.

• Add 20 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Homogenize the tissue thoroughly until a uniform suspension is achieved.

• Agitate the homogenate on an orbital shaker for 15-20 minutes at room temperature.[3]

• Filter the homogenate through a Whatman No. 1 filter paper into a separation funnel.

• Add 4 mL of 0.9% NaCl solution to the filtrate.

• Shake the funnel vigorously and allow the phases to separate.

• Collect the lower chloroform phase, which contains the purified lipids.

• For quantitative recovery, the remaining tissue residue can be re-extracted.

Caption: Workflow of the Folch method for total lipid extraction.

The Bligh & Dyer Method

The Bligh & Dyer method, introduced in 1959, offers a more rapid and less solvent-intensive alternative to the Folch method.[4] It is particularly well-suited for samples with high water content, such as fish muscle.[5]

Causality Behind the Method:

• Reduced Solvent Volume: This method uses a significantly lower solvent-to-sample ratio (approximately 3:1), making it more economical and environmentally friendly.[5]

• Single-Phase Homogenization: The initial homogenization occurs in a specific ratio of chloroform, methanol, and water that forms a single phase, ensuring efficient extraction. Subsequent addition of chloroform and water breaks this monophasic system to induce phase separation.

Experimental Protocol: The Bligh & Dyer Method

• For each 1 g of tissue (assumed to be ~80% water), add 3 mL of a 1:2 (v/v) chloroform:methanol mixture.

• Homogenize thoroughly.

• Add an additional 1 mL of chloroform and homogenize again.

• Add 1 mL of distilled water and homogenize for a final time.

• Centrifuge the mixture to facilitate phase separation.

• Carefully collect the lower chloroform phase containing the lipids.

Caption: Workflow of the Bligh & Dyer method for lipid extraction.

Optimized LLE Protocols for 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid

Due to its numerous double bonds, 8Z,11Z,14Z,17Z-eicosatetraenoic acid is highly prone to oxidation, which can occur non-enzymatically during the extraction process.[6] Therefore, standard LLE methods must be modified to mitigate this degradation and ensure the accurate quantification of the native molecule.

Modified Acidic Bligh & Dyer Method for Enhanced PUFA Recovery

An acidic modification of the Bligh & Dyer method has been shown to significantly improve the recovery of PUFAs, with reported increases of 30-50%.[7][8] The acidic environment aids in the dissociation of lipids from proteins and other cellular components, leading to a more efficient extraction.

Causality Behind the Modification:

• Acidification: The addition of hydrochloric acid (HCl) helps to break ionic and hydrogen bonds between lipids and proteins, releasing lipids that might otherwise remain in the non-lipid phase. This is particularly effective for more polar lipids that are tightly associated with cellular structures.

• Enhanced PUFA Yield: The improved disruption of lipid-protein complexes leads to a greater recovery of all fatty acids, with a more pronounced effect on PUFAs.[7][8]

Experimental Protocol: Modified Acidic Bligh & Dyer Method

• To approximately 0.5 g of homogenized tissue, add 1.5 mL of 3M HCl.

• Incubate in a water bath at 80°C for 1 hour.

• Add 1.5 mL of methanol and shake the mixture for 1 minute.

• Add 1.0 mL of distilled water and 2.0 mL of chloroform, and shake again.

• Centrifuge at 3000 rpm for 10 minutes to separate the phases.

• Carefully transfer 1 mL of the lower chloroform phase to a new tube.

• Evaporate the solvent under a stream of nitrogen.

Caption: Modified acidic Bligh & Dyer workflow for improved PUFA recovery.

Modified Folch Method with Enhanced Antioxidant Protection

To directly combat the oxidative degradation of 8Z,11Z,14Z,17Z-eicosatetraenoic acid, the Folch method can be modified to include antioxidants and an inert atmosphere.

Causality Behind the Modification:

• Antioxidants: The addition of butylated hydroxyanisole (BHA) and butylated hydroxytoluene (BHT) scavenges free radicals that can initiate the oxidation of the double bonds in the PUFA molecule.[2]

• Inert Atmosphere: Flushing the extraction vessels with nitrogen gas displaces oxygen, a key reactant in the oxidation process, thereby preserving the integrity of the eicosatetraenoic acid.[2]

Experimental Protocol: Modified Folch Method with Antioxidants

• Prepare a 2:1 (v/v) chloroform:methanol mixture containing 0.01% BHA/BHT.

• Weigh the tissue sample in a homogenizer cup.

• Add the chloroform:methanol mixture with antioxidants at a ratio of approximately 3.5 times the weight of the sample.[2]

• Homogenize for 1 minute and filter using a Buchner funnel under vacuum.

• Transfer the combined filtrate to a separating funnel.

• Add distilled water, approximately a quarter of the extract volume, to the separating funnel.

• Shake and allow the phases to separate.

• Drain the lower chloroform phase through a Whatman No. 1 filter paper containing anhydrous sodium sulfate to remove residual water.

• Collect the dried lipid extract and evaporate the solvent under a stream of nitrogen.

• Store the extracted lipids at -20°C under a nitrogen atmosphere.[2]

Caption: Modified Folch method with antioxidant protection for PUFA extraction.

Quantitative Data and Method Comparison

The choice of extraction method can significantly impact the final yield and purity of the extracted lipids. The following tables provide a summary of the key parameters and reported efficiencies of the discussed methods.

Table 1: Key Parameters of LLE Methods for Lipid Extraction

Parameter	Folch Method	Bligh & Dyer Method	Modified Acidic Bligh & Dyer	Modified Folch with Antioxidants
Solvent:Sample Ratio	20:1	~3:1	Variable, adapted from B&D	~3.5:1
Primary Solvents	Chloroform, Methanol	Chloroform, Methanol	Chloroform, Methanol	Chloroform, Methanol
Key Reagents	0.9% NaCl	Distilled Water	3M HCl	BHA, BHT, Anhydrous Na2SO4
Primary Advantage	High recovery of total lipids	Rapid, low solvent usage	High recovery of PUFAs	Prevents oxidation of PUFAs

Table 2: Reported Recovery Efficiencies

Method	Total Lipid Recovery	PUFA Recovery	Reference
Folch Method	~95-99%	Good, but susceptible to oxidation	[2]
Bligh & Dyer Method	Generally >95% (can be lower for high-fat samples)	Good, but susceptible to oxidation	[5]
Modified Acidic Bligh & Dyer	10-15% higher than standard methods	30-50% higher than standard methods	[7][8]
Modified Folch with Antioxidants	High, comparable to original Folch	High, with preserved integrity	[2]

Troubleshooting and Key Considerations

• Emulsion Formation: Emulsions can form at the interface of the two phases, trapping lipids and reducing yield. This can often be resolved by centrifugation at a higher speed or for a longer duration.

• Sample Handling: To prevent enzymatic degradation of lipids before extraction, tissues should be flash-frozen in liquid nitrogen immediately after collection and stored at -80°C.

• Solvent Purity: Use high-purity, distilled solvents to avoid the introduction of contaminants that can interfere with downstream analysis.

• Artifacts: Be aware that acidic or basic conditions can potentially hydrolyze some lipid classes. The choice of method should be guided by the specific research question.

Conclusion

The successful extraction of 8Z,11Z,14Z,17Z-eicosatetraenoic acid from tissue hinges on the careful selection and execution of a liquid-liquid extraction protocol that not only efficiently isolates the lipid fraction but also stringently protects this labile molecule from oxidative degradation. For general lipid profiling, the classical Folch and Bligh & Dyer methods provide a solid foundation. However, for quantitative studies focusing on this specific PUFA, the use of a modified acidic Bligh & Dyer method is recommended for maximizing recovery, while a modified Folch method with the inclusion of antioxidants and an inert atmosphere is crucial for preserving its structural integrity. By understanding the causality behind each step of these protocols, researchers can ensure the generation of high-quality, reliable data for their investigations into the roles of this important omega-3 fatty acid.

References

• Improved Bligh and Dyer extraction procedure. (2008). Lipid Technology, 20(12), 280-281.
• Jensen, S. K. (2008). Improved Bligh and Dyer extraction procedure. Aarhus University.
• Boussetta, N., et al. (2010). Improvement of Total Lipid and Glycerophospholipid Recoveries from Various Food Matrices Using Pressurized Liquid Extraction. Journal of Agricultural and Food Chemistry, 58(18), 10265–10271.
• Wang, Y., et al. (2011). Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 400(6), 1649-1663.
• Wong, J. L., et al. (2017). Modified Lipid Extraction Methods for Deep Subsurface Shale. Frontiers in Microbiology, 8, 1428.
• Bligh, E. G., & Dyer, W. J. (1959). A rapid method of total lipid extraction and purification. Canadian Journal of Biochemistry and Physiology, 37(8), 911-917.
• Iverson, S. J., et al. (2001). Comparison of the Bligh and Dyer and Folch methods for total lipid determination in a broad range of marine tissue. Lipids, 36(11), 1283-1287.
• Granafei, S., et al. (2025). Effect of Storage and Extraction Protocols on the Lipid and Fatty Acid Profiles of Dicentrarchus labrax Brain. Foods, 14(15), 2385.
• Low, L. K., & Ng, C. S. (n.d.). EXTRACTION OF LIPIDS (MODIFIED FOLCH'S METHOD).
• Low, L. K., & Ng, C. S. (n.d.). EXTRACTION OF LIPIDS (MODIFIED FOLCH'S METHOD). Primary Production Department, Singapore.
• SCIEX. (n.d.). Targeted Lipidomic Analysis of Eicosanoids.
• Journal of Biotechnology and Biomedical Science. (n.d.). Bligh and Dyer Extraction.
• Wikipedia. (2023).
• Microbe Notes. (2023). Brain Lipid Extraction Protocol.
• Shahidi, F., & Ambigaipalan, P. (2023).
• Djuricic, I., et al. (2014). The effects of omega 3 fatty acid supplementation on brain tissue oxidative status in aged wistar rats. Archives of Biological Sciences, 66(4), 1347-1355.
• Taylor & Francis Online. (n.d.). Eicosatetraenoic acid – Knowledge and References.
• Larodan. (n.d.). 8(Z),11(Z),14(Z),17(Z)
• Lipotype. (n.d.).
• Song, H., et al. (2013). Mass Spectrometric Analysis of Oxidized Eicosapentaenoic Acid Sodium Salt. Journal of The American Society for Mass Spectrometry, 24(7), 1104–1114.
• Al-Ghraiybah, N. F., et al. (2022).
• Schlotterbeck, J., et al. (2022). Targeted Lipidomics for Characterization of PUFAs and Eicosanoids in Extracellular Vesicles. International Journal of Molecular Sciences, 23(6), 3349.
• Wang, B., & Du, Y. (2014). Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid.
• Mihaylova, D., et al. (2025). Oxidative stability of echium crude oil during the cold-press extraction process. Food Chemistry, 469, 139939.
• Al-Najjar, H., et al. (2023). Determination of eicosapentaenoic acid and docosahexaenoic acid contents and the oxidation level of fish oil supplements from Bahrain market. Food Science & Nutrition, 11(10), 6138-6145.
• Vasudevan, V., et al. (2022). Evaluation of Extraction Techniques for Recovery of Microalgal Lipids under Different Growth Conditions.
• Hu, Y., & Finkel, Z. V. (2020). Lipids in microalgae: The Extraction by modified Folch solvent v1. protocols.io.
• Hu, Y., & Finkel, Z. V. (2020). Lipids in microalgae: The Extraction by modified Folch solvent. protocols.io.
• Tziraki, M., et al. (2022). Optimization of Solvent Extraction of Lipids from Yarrowia lipolytica towards Industrial Applications.
• Sarker, A., et al. (2021). Advances in Lipid Extraction Methods—A Review. International Journal of Molecular Sciences, 22(24), 13643.

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HPLC method development for 8Z,11Z,14Z,17Z-eicosatetraenoic acid lipidomics

Application Note: High-Resolution HPLC-MS/MS Method Development for 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid ( ω -3 ETA) Lipidomics

Biological Rationale & Analytical Challenge

8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA; 20:4 n-3) is a rare, highly bioactive ω -3 polyunsaturated fatty acid (PUFA)[1]. Biologically, ETA acts as a potent structural analog and competitive inhibitor of arachidonic acid (ARA; 5Z,8Z,11Z,14Z-eicosatetraenoic acid; 20:4 n-6). By competing for active sites on cyclooxygenases (COX1/2) and lipoxygenases (LOX), ETA effectively dampens the production of pro-inflammatory eicosanoids such as leukotrienes and prostaglandins[2].

The fundamental analytical challenge in lipidomics is that ETA and ARA are positional isomers. They share an identical molecular weight (304.47 g/mol ) and yield indistinguishable [M−H]− precursor ions at m/z 303.2[3]. Furthermore, because both lipids undergo similar collision-induced dissociation (CID) pathways—such as the neutral loss of CO2​ to form m/z 259.2—mass spectrometry alone cannot reliably differentiate them[4]. Without a highly optimized High-Performance Liquid Chromatography (HPLC) method to achieve baseline isomeric resolution, lipidomic profiling risks false-positive quantitation of ARA in ETA-rich samples.

Caption: Competitive inhibition of COX/LOX pathways by ω-3 ETA against ω-6 ARA.

Methodological Causality: Building a Self-Validating System

As a Senior Application Scientist, developing a robust lipidomics method requires moving beyond standard protocols by understanding the causality behind every experimental choice.

• Extraction Causality (Modified Cold Folch): ETA contains four skipped cis-double bonds, making it highly susceptible to auto-oxidation. Performing a modified Folch extraction on ice and drying the organic phase under nitrogen gas prevents the formation of lipid peroxides. This biphasic extraction ensures near-quantitative recovery of both free fatty acids and complex polar lipids (e.g., PC, PE) from the biological matrix[5].

• Chromatographic Causality (Sub-2 µm C18): The causality of our chromatographic design rests on spatial hydrophobicity. The ω -3 double bond network of ETA creates a slightly more compact hydrodynamic radius than the ω -6 network of ARA. By utilizing a sub-2 µm C18 stationary phase with a shallow gradient of acetonitrile, we exploit this subtle structural variance. ETA interacts less strongly with the hydrophobic C18 chains and elutes just prior to ARA, establishing the baseline resolution required to prevent overlapping integration.

• Ionization Causality (0.01% Formic Acid): While negative Electrospray Ionization (ESI-) of carboxylic acids typically favors high pH, the addition of a trace amount of formic acid (0.01%) suppresses silanol ionization on the C18 stationary phase. This sharpens the chromatographic peak without completely neutralizing the lipid, maintaining high MS sensitivity.

• Self-Validation via Isotope Dilution: A self-validating analytical protocol must account for both matrix effects and extraction variances. By spiking a stable isotope-labeled internal standard, such as6, into the raw sample before any solvent addition, the method creates an internal calibration mechanism[6]. Any physical loss of the analyte or ionization suppression is proportionally mirrored by the deuterated standard, guaranteeing absolute quantitation.

Caption: End-to-end lipidomics workflow for the extraction, separation, and quantitation of ETA.

Detailed Experimental Protocol

Reagents and Standards Preparation

• Procure high-purity (>98%)3 and its corresponding deuterated internal standard (ETA-d3)[3][6].

• Prepare primary stock solutions in LC-MS grade methanol at 1 mg/mL.

• Store all stocks at -80°C in amber glass vials to prevent UV-induced isomerization and degradation.

Lipid Extraction (Modified Cold Folch)

• Aliquot 50 µL of biological sample (plasma or tissue homogenate) into a 2 mL glass vial.

• Spike the sample with 10 µL of the ETA-d3 internal standard working solution (1 µg/mL).

• Add 1.0 mL of ice-cold Chloroform:Methanol (2:1, v/v). Vortex vigorously for 2 minutes to disrupt protein-lipid complexes.

• Add 200 µL of LC-MS grade water to induce phase separation. Vortex for an additional 30 seconds.

• Centrifuge the mixture at 12,000 x g for 10 minutes at 4°C.

• Carefully extract the lower organic (chloroform) phase using a glass Hamilton syringe and transfer it to a clean glass vial.

• Evaporate the solvent to complete dryness under a gentle stream of high-purity nitrogen gas.

• Reconstitute the dried lipid film in 100 µL of Acetonitrile:Water (80:20, v/v) and transfer to an HPLC autosampler vial with a glass insert.

HPLC-MS/MS Data Acquisition Parameters

Separation is achieved using a Waters ACQUITY UPLC BEH C18 Column (1.7 µm, 2.1 x 100 mm) or equivalent, maintained at 40°C.

Table 1: Optimized HPLC Gradient Conditions

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (Water + 0.01% FA)	% Mobile Phase B (Acetonitrile + 0.01% FA)
0.0	0.4	40	60
2.0	0.4	40	60
8.0	0.4	10	90
10.0	0.4	0	100
12.0	0.4	0	100
12.1	0.4	40	60
15.0	0.4	40	60

Table 2: Mass Spectrometry (ESI-) MRM Transitions

Analyte	Precursor Ion ( m/z )	Product Ion ( m/z )	Collision Energy (eV)	S-Lens RF Level
ETA ( ω -3)	303.2	259.2 ( [M−H−CO2​]− )	15	45
ARA ( ω -6)	303.2	259.2 ( [M−H−CO2​]− )	15	45
ETA-d3 (IS)	306.2	262.2	15	45

Note on Expected Results: Because ETA and ARA share the primary 303.2 → 259.2 transition, identification relies strictly on the chromatographic retention time differential established during the gradient. ETA will elute approximately 0.2–0.4 minutes prior to ARA under these specific reversed-phase conditions.

References

• PubChem. "(all-Z)
• Larodan. "8(Z),11(Z),14(Z),17(Z)-Eicosatetraenoic acid | CAS 24880-40-8". Source: larodan.com.
• Peng, L. B., et al. "Acyl-lipid desaturases and Vipp1 cooperate in cyanobacteria to produce novel omega-3 PUFA-containing glycolipids." Source: nih.gov.
• Clearsynth. "(8Z,11Z,14Z,17Z)-Eicosatetraenoic Acid Methyl Ester-d3". Source: clearsynth.com.
• Hsu, F. F., et al. "Identification and quantitation of unsaturated fatty acid isomers by electrospray ionization tandem mass spectrometry: A shotgun lipidomics approach." Source: nih.gov.
• bioRxiv. "Obesity-associated lipidomic remodeling of the adrenal gland indicates an important role of the FADS2-arachidonic acid". Source: biorxiv.org.

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• 4. Identification and quantitation of unsaturated fatty acid isomers by electrospray ionization tandem mass spectrometry: A shotgun lipidomics approach - PMC [pmc.ncbi.nlm.nih.gov]
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in vitro assay protocols involving 8Z,11Z,14Z,17Z-eicosatetraenoic acid

Application Note & Technical Protocol: In Vitro Characterization of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid ( ω -3 ETA)

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Advanced Application Note & Experimental Methodology

Mechanistic Grounding: The Physiological Role of ω -3 ETA

8Z,11Z,14Z,17Z-eicosatetraenoic acid ( ω -3 ETA) is a 20-carbon polyunsaturated fatty acid that serves as a critical intermediate in the ω -3 lipid biosynthesis pathway. It is generated via the desaturation of dihomo-gamma-linolenic acid (DGLA) by the enzyme delta-17 desaturase[1].

In pharmacological and drug development contexts, ω -3 ETA is highly valued for its anti-inflammatory properties. Structurally similar to arachidonic acid ( ω -6 AA), ω -3 ETA competes directly for the active sites of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) ()[2]. However, instead of producing highly pro-inflammatory series-2 prostaglandins (e.g., PGE2), the metabolism of ω -3 ETA yields series-3 prostaglandins (e.g., PGE3) and unique downstream lipid mediators. For example, 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid (5,6-DiHETE), a direct metabolite of ω -3 ETA, has been identified as a potent endogenous antagonist of the TRPV4 channel, demonstrating significant efficacy in accelerating the healing of colitis and reducing vascular edema ()[3]. Furthermore, specific thio-modified derivatives of ω -3 ETA have demonstrated exceptional selective inhibition of COX-2 over COX-1, making this fatty acid backbone a prime target for novel non-steroidal anti-inflammatory drug (NSAID) development ()[4].

Figure 1: Metabolic competition between ω-3 ETA and ω-6 AA for COX-2 and 5-LOX pathways.

In Vitro Assay Protocol 1: COX-2 Competition & Inhibition Assay

Objective: To quantitatively evaluate the competitive inhibition of AA-derived PGE2 synthesis by ω -3 ETA and its derivatives.

Self-Validating System Design: This protocol utilizes a dual-readout LC-MS/MS approach rather than a standard colorimetric assay. By simultaneously measuring the reduction of PGE2 (AA product) and the formation of PGE3 (ETA product), researchers can definitively distinguish between competitive substrate utilization and direct allosteric enzyme inhibition. Celecoxib is included as a positive control to validate assay sensitivity.

Step-by-Step Methodology:

• Enzyme Reconstitution (Causality Check): Suspend recombinant human COX-2 in 100 mM Tris-HCl buffer (pH 8.0). Add 1 µM Hematin and 2 mM phenol. Expert Insight: COX-2 requires a heme prosthetic group to activate its peroxidase active site. Hematin must be pre-incubated with the apoenzyme for 15 minutes on ice to form the functional holoenzyme. Phenol acts as a reducing co-substrate to facilitate the peroxidase turnover.

• Compound Pre-Incubation: Aliquot 50 µL of the holoenzyme mixture into a 96-well plate. Add 10 µL of ω -3 ETA (titrated from 0.1 µM to 100 µM in DMSO) or Celecoxib (positive control). Incubate at 37°C for 10 minutes.

• Reaction Initiation: Add 10 µL of 10 µM Arachidonic Acid ( ω -6 AA) to initiate the reaction.

• Reaction Termination (Causality Check): Exactly 2 minutes post-initiation, quench the reaction by adding 20 µL of 1M HCl containing 10 mM Stannous Chloride ( SnCl2​ ). Expert Insight: The primary product of COX-2 is the highly unstable endoperoxide PGH2. SnCl2​ acts as a rapid reducing agent, chemically forcing the conversion of PGH2 into stable PGE2 and PGE3, preventing spontaneous degradation and ensuring accurate downstream quantification.

• Extraction: Add 100 µL of ethyl acetate, vortex for 2 minutes, and centrifuge at 3,000 x g for 5 minutes. Extract the upper organic layer for LC-MS/MS analysis.

In Vitro Assay Protocol 2: LC-MS/MS Quantification of ω -3 ETA

Objective: High-sensitivity lipidomic profiling of ω -3 ETA and its downstream metabolites from in vitro cell culture lysates (e.g., stimulated macrophages).

Step-by-Step Methodology:

• Sample Quenching & Spiking: To 200 µL of cell lysate, immediately add 800 µL of ice-cold Methanol containing 0.1% Butylated Hydroxytoluene (BHT) and 50 ng/mL of ETA-d8 (deuterated internal standard). Expert Insight: The four cis double bonds in ω -3 ETA are highly susceptible to auto-oxidation. BHT acts as a radical scavenger to preserve lipid integrity during extraction ()[5]. The ETA-d8 internal standard acts as a self-validating control to correct for matrix suppression and extraction losses.

• Liquid-Liquid Extraction (LLE): Add 1 mL of Chloroform and 300 µL of LC-MS grade water. Vortex vigorously for 5 minutes to create an emulsion.

• Phase Separation: Centrifuge at 10,000 x g for 10 minutes at 4°C. Carefully aspirate the lower organic (chloroform) phase containing the non-polar lipids and free fatty acids.

• Evaporation: Dry the organic phase under a gentle stream of ultra-pure Nitrogen gas at room temperature.

• Reconstitution & LC-MS/MS: Reconstitute the dried lipid pellet in 100 µL of Acetonitrile:Water (90:10, v/v). Inject 5 µL onto a C18 reverse-phase column. Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode using Multiple Reaction Monitoring (MRM).

Figure 2: Workflow for the extraction and LC-MS/MS quantification of ω-3 ETA.

Quantitative Data Summary

The following table summarizes critical quantitative parameters for assay validation, including IC50 values for ETA derivatives against COX-2 and optimized LC-MS/MS transitions.

Target / Analyte	Parameter Type	Value / Specification	Reference
All-(Z)-5-thia-8,11,14,17-ETA	COX-2 Inhibition ( IC50​ )	3.9 µM (Highly selective over COX-1)	Ringbom et al.[4]
ω -3 ETA (Unmodified)	COX-2 Inhibition ( IC50​ )	~25.0 µM	ACS Tox.[6]
ω -3 ETA	ESI- MS/MS Precursor Ion	m/z 303.2 [M−H]−	PubChem[7]
5,6-DiHETE	ESI- MS/MS Precursor Ion	m/z 335.2 [M−H]−	FASEB J.[3]
PGE3 (ETA Metabolite)	ESI- MS/MS Transition	m/z 349.2 → 269.2	BenchChem[5]

References

• Metabolon. "Eicosatetraenoic Acid (ETA) Pathway and Clinical Relevance." Metabolon Metabolite Library. Available at:[Link]

• Okada, Y., et al. (2021). "5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling." The FASEB Journal, 35(4), e21238. Available at:[Link]

• Ringbom, T., et al. (2001). "COX-2 Inhibitory Effects of Naturally Occurring and Modified Fatty Acids." Journal of Natural Products, 64(6), 745–749. Available at:[Link]

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• 7. (all-Z)-8,11,14,17-Eicosatetraenoic acid | C20H32O2 | CID 11722594 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Synthesis and Isotope Labeling of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid Derivatives

Abstract

This comprehensive guide provides detailed methodologies for the chemical synthesis and strategic isotope labeling of 8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA), also known as Bishomostearidonic acid, and its derivatives.[1] This omega-3 polyunsaturated fatty acid (PUFA) is an intermediate in the biosynthesis of eicosapentaenoic acid (EPA) and plays a role in various physiological processes.[2] The protocols outlined herein are designed for researchers in lipidomics, drug development, and metabolic studies who require high-purity ETA and its isotopically labeled analogues for use as tracers and internal standards. We detail a robust synthetic route, methods for introducing deuterium (²H) and carbon-13 (¹³C) labels, and rigorous purification and characterization techniques.

Introduction: The Significance of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid (ETA)

8Z,11Z,14Z,17Z-Eicosatetraenoic acid (ETA) is a C20:4n-3 polyunsaturated fatty acid.[2] It is a crucial, yet often understudied, intermediate in the omega-3 metabolic pathway, formed from the elongation of stearidonic acid (SDA) and serving as a direct precursor to the widely recognized eicosapentaenoic acid (EPA) via the action of Δ5-desaturase. While less abundant than EPA and docosahexaenoic acid (DHA), ETA and its derived eicosanoids possess unique biological activities that are of growing interest in nutrition and pharmacology.

Isotopically labeled lipids are indispensable tools for modern biomedical research.[] They enable precise tracking and quantification of fatty acid uptake, metabolism, and flux through complex biological systems using mass spectrometry-based techniques.[][4] The synthesis of stable isotope-labeled ETA, such as deuterium or carbon-13 enriched variants, allows for:

• Metabolic Flux Analysis: Quantifying the rate of conversion of ETA to downstream metabolites.

• Pharmacokinetic Studies: Tracking the absorption, distribution, metabolism, and excretion (ADME) of ETA-based therapeutics.

• Quantitative Bioanalysis: Serving as ideal internal standards for LC-MS/MS assays to correct for matrix effects and variations in sample processing.[4]

This guide provides the necessary protocols to empower researchers to produce high-quality ETA and its labeled derivatives for these advanced applications.

Overview of the Synthetic Strategy

The synthesis of polyunsaturated fatty acids with precise stereochemistry (all-Z configuration) presents a significant chemical challenge due to the propensity for isomerization. The strategy outlined here relies on a convergent approach using acetylenic precursors, which ensures the stereospecific construction of the cis-double bonds.

The overall workflow involves the synthesis of key building blocks, their coupling to assemble the full carbon skeleton with triple bonds at the desired positions, and a final stereoselective reduction to yield the all-Z alkene configuration. Isotope labels can be introduced at various stages using labeled starting materials or reagents.

Figure 1: High-level experimental workflow. This diagram illustrates the three core stages: synthesis of the carbon backbone, introduction of the isotope label and stereoselective reduction, and final purification and characterization.

Detailed Protocols

Protocol 1: Synthesis of the C20 Poly-acetylenic Backbone

This protocol describes the synthesis of the key precursor, 5,8,11,14,17-eicosapentaynoic acid, which serves as the common intermediate for both unlabeled and labeled ETA. The strategy is adapted from established methods for synthesizing poly-acetylenic fatty acids.[5]

Scientist's Note: The use of acetylenic coupling reactions is paramount for building the carbon chain while setting the stage for the stereospecific formation of Z-double bonds. Lindlar's catalyst is highly selective for the syn-hydrogenation of alkynes to cis-alkenes, making it the reagent of choice.

Materials:

• Propargyl bromide

• Omega-acetylenic fragments (custom synthesis or commercial)

• Copper(I) chloride (CuCl)

• Ethylamine

• Hydroxylamine hydrochloride

• Appropriate solvents (THF, DMF, Diethyl ether)

• Strong base (e.g., n-BuLi or NaHMDS)

Procedure:

• Assembly of Fragments: The synthesis begins with the coupling of smaller, functionalized alkyne fragments. A typical approach involves the Cadiot-Chodkiewicz coupling of a terminal alkyne with a 1-bromoalkyne. This is repeated iteratively to build the 20-carbon chain with triple bonds at positions 5, 8, 11, 14, and 17.

• Protecting Groups: The carboxylic acid moiety is typically protected as an ester (e.g., methyl or ethyl ester) throughout the synthesis to prevent unwanted side reactions with the organometallic reagents used in coupling steps.

• Workup and Purification: Each coupling step is followed by an aqueous workup to remove catalysts and salts. The product is purified by column chromatography on silica gel.

QC Checkpoint: After each coupling step, ¹H and ¹³C NMR spectroscopy should be used to confirm the structure of the intermediate and verify the presence of the newly formed carbon-carbon bond. High-resolution mass spectrometry (HRMS) will confirm the elemental composition.

Protocol 2: Isotope Labeling Strategies

The introduction of stable isotopes can be achieved through several methods, depending on the desired label and its position.

A) Carbon-13 (¹³C) Labeling

¹³C labels are typically introduced by using a commercially available, ¹³C-enriched starting material. For example, to label the carboxyl carbon, [1-¹³C]acetic acid can be used as a precursor in the synthesis of one of the initial building blocks.

• Procedure: Synthesize one of the key acetylenic fragments using a ¹³C-labeled precursor. For instance, if labeling the C1 position, use [1-¹³C]bromoacetic acid to build the carboxylic acid end of the molecule. Then, carry this labeled fragment through the synthetic sequence described in Protocol 1.

B) Deuterium (²H) Labeling during Reduction

Deuterium labels are most conveniently and cost-effectively introduced during the alkyne reduction step. This method places deuterium atoms specifically on the carbons of the newly formed double bonds.

• Materials:

  • C20 Poly-acetylenic precursor (from Protocol 1)

  • Lindlar's catalyst (Pd/CaCO₃ poisoned with lead)

  • Quinoline (catalyst poison)

  • Deuterium gas (D₂) or a deuterium source like deuterated water (D₂O) with a suitable reducing agent.[6][7]

  • Hexane or Ethyl Acetate (solvent)

• Procedure (Deuterium Gas Reduction):

  • Dissolve the C20 poly-acetylenic precursor (methyl ester form) in a suitable solvent (e.g., ethyl acetate) in a high-pressure reaction vessel.

  • Add Lindlar's catalyst (typically 5-10% by weight) and a small amount of quinoline to further control selectivity.

  • Evacuate the vessel and backfill with D₂ gas to the desired pressure (e.g., 1-4 atm).

  • Stir the reaction vigorously at room temperature. Monitor the reaction progress by TLC or GC-MS to observe the disappearance of the starting material.

  • Upon completion, carefully vent the D₂ gas and filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Evaporate the solvent under reduced pressure to yield the crude deuterated ETA methyl ester.

QC Checkpoint: HRMS is critical to confirm the incorporation of the correct number of deuterium atoms. ¹H NMR will show a significant reduction or complete disappearance of signals in the olefinic region (around 5.4 ppm), while ²H NMR will show a signal confirming the presence of deuterium.[8]

Protocol 3: Saponification and Purification

The final step is to hydrolyze the ester to the free fatty acid and perform a high-purity purification.

Materials:

• Crude labeled/unlabeled ETA methyl ester

• Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

• Methanol/Water

• Hydrochloric acid (HCl)

• HPLC-grade solvents (Acetonitrile, Water, Heptane, Acetone)

• Silver nitrate (AgNO₃) impregnated silica gel or HPLC column

Procedure:

• Saponification: Dissolve the crude ester in a mixture of methanol and water. Add an excess of KOH and stir at room temperature or slightly elevated temperature (e.g., 40°C) for 2-4 hours until the reaction is complete (monitored by TLC).

• Acidification & Extraction: Cool the reaction mixture, dilute with water, and acidify to pH ~2-3 with dilute HCl. Extract the free fatty acid into an organic solvent like diethyl ether or hexane. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and evaporate the solvent.

• Argentation Chromatography (Key Purification Step): PUFAs are notoriously difficult to separate from closely related isomers or partially reduced byproducts. Argentation (silver ion) chromatography is a powerful technique that separates unsaturated lipids based on the number and geometry of their double bonds.[9][10] Silver ions form reversible complexes with the π-electrons of the double bonds, with cis bonds interacting more strongly than trans bonds.[10]

  • Prepare a column with silica gel impregnated with silver nitrate (typically 10-20% by weight).

  • Load the crude fatty acid and elute with a gradient of a non-polar/polar solvent system (e.g., hexane/diethyl ether or heptane/acetone).[9]

  • Collect fractions and analyze by TLC or GC-FID to identify the pure ETA fractions.

• Reversed-Phase HPLC (Final Polish): For the highest purity (>98%), a final purification by reversed-phase HPLC is recommended.[11]

  • Column: C18 column

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid to ensure protonation of the carboxyl group) is typically effective.

  • Detection: UV at 205-215 nm or Evaporative Light Scattering Detector (ELSD).

Data Presentation and Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and isotopic enrichment of the final product.

Table 1: Expected Analytical Data for ETA and its Isotopologues

Analysis	Unlabeled ETA	[D₈]-ETA (from D₂ reduction)	[1-¹³C]-ETA
Molecular Formula	C₂₀H₃₂O₂	C₂₀H₂₄D₈O₂	¹³C¹⁹C₂₀H₃₂O₂
Monoisotopic Mass	304.2402	312.2905	305.2436
¹H NMR (CDCl₃)	δ ~5.4 (m, 8H, olefinic), 2.8 (m, 6H, bis-allylic), 2.3 (t, 2H, α-CH₂), 0.97 (t, 3H, ω-CH₃)	δ ~2.8 (m, 6H), 2.3 (t, 2H), 0.97 (t, 3H). Olefinic signals absent/diminished.	Similar to unlabeled ETA, but with ¹³C satellites around the α-CH₂ signal.
¹³C NMR (CDCl₃)	δ ~180 (COOH), ~127-132 (olefinic carbons)	Similar to unlabeled ETA.	δ ~180 (COOH, signal enhanced), ~127-132 (olefinic carbons).
Purity (HPLC)	>98%	>98%	>98%
Isotopic Enrichment	N/A	>98%	>98%

Note: NMR chemical shifts (δ) are approximate and can vary slightly based on solvent and concentration.[12]

Chemical Pathway Visualization

Figure 2: Chemical transformation pathway. This diagram shows the key steps from coupling acetylenic fragments to the final purified fatty acid, highlighting the critical reduction stage where isotopic labels can be introduced.

Trustworthiness and Self-Validation

Each protocol is designed with internal validation checkpoints.

• Reaction Monitoring: Consistent use of TLC and/or GC-FID throughout the synthesis ensures that each reaction proceeds to completion before moving to the next step, preventing the accumulation of difficult-to-remove impurities.

• Spectroscopic Consistency: The final product must conform to the expected spectroscopic data presented in Table 1. Any deviation in NMR or mass spectral data indicates either an incorrect structure or the presence of impurities.

• Chromatographic Purity: The final purity assessment by two orthogonal methods (e.g., Argentation chromatography and RP-HPLC) provides a high degree of confidence in the final product's quality. A single, sharp peak in the final HPLC analysis is a key indicator of high purity.

By adhering to these protocols and validation points, researchers can confidently synthesize and utilize 8Z,11Z,14Z,17Z-eicosatetraenoic acid and its derivatives in their studies.

References

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Application Notes and Protocols for Derivatization of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid for Gas Chromatography

Introduction: The Analytical Challenge of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid

8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA), an omega-3 polyunsaturated fatty acid (PUFA), is a molecule of significant interest in biomedical and pharmaceutical research due to its role in inflammatory pathways and as a precursor to various bioactive lipid mediators. Gas chromatography (GC) is a powerful technique for the separation and quantification of fatty acids; however, the direct analysis of free fatty acids like ETA is hampered by their low volatility and high polarity, which can lead to poor chromatographic peak shape and thermal degradation in the GC inlet and column.[1][2][3] To overcome these challenges, derivatization is an essential step to convert the polar carboxyl group into a less polar and more volatile functional group.[2][4]

This guide provides a detailed overview of the principal derivatization techniques for ETA analysis by GC, with a focus on practical application and the rationale behind methodological choices. We will delve into the most common and effective methods: fatty acid methyl esterification (FAME), silylation, and picolinyl esterification, providing detailed protocols and discussing their respective advantages and limitations.

I. Fatty Acid Methyl Esterification (FAME): The Gold Standard for Quantification

The conversion of fatty acids into their corresponding methyl esters (FAMEs) is the most widely used derivatization method for GC analysis.[4][5][6] The process, known as esterification or transesterification, replaces the acidic proton of the carboxyl group with a methyl group, significantly increasing the volatility of the analyte.[1][7] FAME analysis is particularly well-suited for quantitative studies of fatty acid profiles in complex biological samples.

There are two primary catalytic approaches for FAME preparation: acid-catalyzed and base-catalyzed.

A. Acid-Catalyzed Methylation

Acid-catalyzed methylation is a versatile method that can esterify both free fatty acids and transesterify fatty acids from glycerolipids in a single step.[8] Common reagents include boron trifluoride in methanol (BF3-methanol) and methanolic hydrochloric acid (HCl).

Mechanism of Action: The acid catalyst protonates the carbonyl oxygen of the fatty acid's carboxyl group, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.

Key Considerations:

• Reaction Conditions: Acid-catalyzed reactions typically require heating (e.g., 60-100°C) for a duration ranging from a few minutes to over an hour to proceed to completion.[9][10]

• Reagent Choice: BF3-methanol is a highly effective and rapid catalyst.[11] However, it can be harsh and may cause the formation of artifacts with polyunsaturated fatty acids if not used carefully.[6][7][12] Methanolic HCl is a milder alternative, though it may require longer reaction times.[12]

• Water Content: The presence of water can hinder the reaction by competing with methanol, thus anhydrous conditions are preferred.[13]

Experimental Protocol: Acid-Catalyzed FAME Preparation with BF3-Methanol

• Sample Preparation: To approximately 1-10 mg of lipid extract or purified ETA in a screw-cap glass tube, add 1 mL of toluene.

• Esterification: Add 2 mL of 14% BF3-methanol solution.[14]

• Reaction: Cap the tube tightly and heat at 100°C for 30-60 minutes in a heating block or water bath.[14]

• Extraction: Cool the tube to room temperature. Add 1 mL of water and 2 mL of hexane. Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge at low speed (e.g., 1000 x g) for 5 minutes to separate the layers.

• Collection: Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC analysis.

B. Base-Catalyzed Transesterification

Base-catalyzed transesterification is a milder and often faster method for preparing FAMEs from glycerolipids.[5] Common reagents include potassium hydroxide (KOH) or sodium hydroxide (NaOH) in methanol.

Mechanism of Action: The methoxide ion, a strong nucleophile generated from the reaction of KOH or NaOH with methanol, attacks the carbonyl carbon of the ester linkage in glycerolipids, leading to the formation of FAMEs and glycerol.

Key Considerations:

• Applicability: This method is primarily for transesterification of lipids and is not effective for esterifying free fatty acids. For samples containing significant amounts of free fatty acids, a two-step approach (base-catalyzed transesterification followed by acid-catalyzed esterification) is recommended.[14]

• Reaction Conditions: Base-catalyzed reactions are typically rapid and can often be performed at room temperature or with gentle heating.[5]

• Saponification: Care must be taken to avoid saponification (the formation of fatty acid salts), which can occur in the presence of water and excess base.[8]

Experimental Protocol: Base-Catalyzed FAME Preparation with Methanolic KOH

• Sample Preparation: To a dried lipid extract (1-10 mg) in a screw-cap glass tube, add 2 mL of 0.5 M KOH in anhydrous methanol.[15]

• Reaction: Vortex the mixture and incubate at 50°C for 30 minutes.[11]

• Neutralization and Extraction: Cool the tube to room temperature. Add 2 mL of hexane and 2 mL of saturated NaCl solution. Vortex thoroughly.

• Phase Separation: Centrifuge at low speed to separate the phases.

• Collection: Transfer the upper hexane layer containing the FAMEs to a GC vial.

Workflow for FAME Derivatization

Caption: Workflows for acid- and base-catalyzed FAME derivatization.

II. Silylation: Derivatizing for Stability

Silylation is another common derivatization technique that replaces active hydrogens on carboxyl groups with a trimethylsilyl (TMS) group.[16] This method is particularly useful for the analysis of free fatty acids and other compounds with active hydrogens, such as hydroxylated fatty acids.[17]

Mechanism of Action: Silylating reagents, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), react with the acidic proton of the carboxyl group to form a TMS ester. This reaction is often catalyzed by the addition of a small amount of trimethylchlorosilane (TMCS).

Key Considerations:

• Reagent Reactivity: BSTFA is a powerful silylating agent suitable for a wide range of compounds.[16]

• Moisture Sensitivity: Silylating reagents and their derivatives are highly sensitive to moisture and will readily hydrolyze. Therefore, all glassware and solvents must be anhydrous, and samples should be protected from atmospheric moisture.[16]

• GC Column Compatibility: Silylated compounds should not be used with polyethylene glycol (PEG) or "WAX" type GC columns, as the silylating reagent can react with the stationary phase.[9][16]

Experimental Protocol: Silylation with BSTFA

• Sample Preparation: Place the dried lipid extract or purified ETA in a clean, dry reaction vial.

• Derivatization: Add 100 µL of a silylating reagent mixture, such as BSTFA with 1% TMCS, and 100 µL of a suitable solvent (e.g., pyridine or acetonitrile).

• Reaction: Cap the vial tightly and heat at 60-70°C for 30 minutes.

• Analysis: Cool the vial to room temperature. An aliquot of the reaction mixture can be directly injected into the GC-MS.

Workflow for Silylation Derivatization

Caption: Workflow for picolinyl ester derivatization for GC-MS analysis.

IV. Comparison of Derivatization Techniques

Technique	Principle	Advantages	Disadvantages	Primary Application
Acid-Catalyzed FAME	Esterification/Transesterification with an acid catalyst (e.g., BF3-methanol, HCl-methanol). [5]	- Derivatizes both free fatty acids and esterified lipids.<[8]br>- Well-established and widely used.	- Harsher conditions may lead to PUFA degradation or isomerization.<[6][12]br>- Slower than base-catalyzed methods. [5]	Quantitative analysis of total fatty acid profiles.
Base-Catalyzed FAME	Transesterification with a base catalyst (e.g., KOH/methanol, NaOH/methanol). [5]	- Rapid and mild reaction conditions.<[5]br>- Less prone to artifact formation with PUFAs.	- Does not derivatize free fatty acids.<[8]br>- Risk of saponification if water is present. [8]	Quantitative analysis of fatty acids in neutral lipids.
Silylation	Replacement of active hydrogens with a trimethylsilyl (TMS) group using reagents like BSTFA. [16]	- Effective for free fatty acids and hydroxylated fatty acids.<[17]br>- Can be directly injected into the GC.	- Highly sensitive to moisture.<[16]br>- Incompatible with PEG/WAX GC columns. [9][16]	Analysis of free fatty acids and other polar compounds.
Picolinyl Esterification	Formation of a pyridine-containing ester for charge-remote fragmentation in MS. [18]	- Provides detailed structural information, including double bond location.<[18][19]br>- Essential for isomer identification.	- More complex and time-consuming protocol.<[6][18]br>- Requires GC-MS.	Structural elucidation and isomer analysis of fatty acids.

Conclusion

The choice of derivatization technique for the GC analysis of 8Z,11Z,14Z,17Z-eicosatetraenoic acid is dictated by the specific research question. For routine quantification of ETA within a broader fatty acid profile, acid- or base-catalyzed FAME preparation offers a robust and reliable workflow. When analyzing free ETA or its hydroxylated metabolites, silylation provides an effective, albeit moisture-sensitive, alternative. For studies requiring the definitive structural elucidation of ETA and its isomers, the formation of picolinyl esters is the method of choice, providing invaluable fragmentation data for mass spectrometric analysis. By understanding the principles and protocols outlined in this guide, researchers can confidently select and implement the most appropriate derivatization strategy to achieve their analytical goals.

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• 18. Picolinyl esters for the structural determination of fatty acids by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Gas chromatography-mass spectrometry methods for structural analysis of fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

preventing oxidation of 8Z,11Z,14Z,17Z-eicosatetraenoic acid during sample storage

Welcome to the Technical Support Center for Lipidomics and Polyunsaturated Fatty Acid (PUFA) Storage. This guide is designed for researchers, analytical scientists, and drug development professionals who require rigorous, field-proven strategies to prevent the degradation of highly sensitive lipid species.

Below, we address the mechanistic causes of oxidation in 8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA) and provide a self-validating framework for sample preservation.

Part 1: Core Principles of ETA Stability (FAQs)

Q: Mechanistically, why is 8Z,11Z,14Z,17Z-eicosatetraenoic acid so highly susceptible to autoxidation during storage? A: 8Z,11Z,14Z,17Z-eicosatetraenoic acid is an omega-3 polyunsaturated fatty acid (20:4n-3) containing four cis-double bonds. The structural presence of three bis-allylic methylene groups makes the hydrogen atoms at these positions highly susceptible to abstraction by reactive oxygen species (ROS). Once a hydrogen is abstracted, the resulting carbon-centered radical is resonance-stabilized across the conjugated double bond system. Ambient oxygen rapidly adds to this radical to form a peroxyl radical, which then abstracts another hydrogen from a neighboring lipid, propagating a destructive free-radical chain reaction that yields hydroperoxides and secondary volatiles[1].

Q: How do I build a "self-validating system" to guarantee my storage protocol has not failed? A: Trusting a storage protocol blindly is a risk in lipidomics. A self-validating system requires spiking the biological sample with a stable isotope-labeled internal standard (e.g., 15(S)-HETE-d8 at ~10 µM) at the exact moment of collection[2]. During downstream LC-MS/MS analysis, you must monitor both the recovery of the intact deuterated standard and the emergence of specific oxidation products (e.g., hydroperoxyeicosatetraenoic acids). If the ratio of oxidized products to the parent compound increases over time, or if the deuterated standard shows degradation, your storage system has been compromised.

Q: I am observing a loss of ETA in samples stored at -20°C. Is this temperature insufficient? A: Yes. While -20°C is adequate for short-term storage of some stable metabolites, it does not completely arrest molecular mobility or lipid peroxidation for highly unsaturated fatty acids. Literature indicates that storage at -20°C leads to a progressive increase in free fatty acids and oxidation products over time[3]. For true long-term stability, samples must be stored at -80°C or lower immediately after processing[3].

Q: Should I use Nitrogen or Argon to purge my sample vials? A: Argon is strictly recommended over Nitrogen. Argon is approximately 38% denser than air, allowing it to effectively blanket the liquid surface and forcefully displace ambient oxygen from the vial headspace[4]. Nitrogen is lighter and dissipates rapidly, increasing the risk of oxygen re-entering the vial before the cap is sealed.

Q: How do I properly use BHT without causing ion suppression in my downstream LC-MS/MS assays? A: Butylated hydroxytoluene (BHT) is a lipophilic radical scavenger that breaks the autoxidation chain reaction. It should be added to the organic extraction solvent at a controlled concentration of 10–50 µg/mL (or ~10 µM)[4][5]. Because BHT elutes early in reverse-phase chromatography, it typically does not interfere with the retention time of long-chain PUFAs like ETA. However, exceeding 50 µg/mL can cause mass spectrometer source fouling, so strict adherence to this concentration limit is required[5].

Part 2: Degradation Pathways & Workflow Visualization

Enzymatic and non-enzymatic oxidation pathways of eicosatetraenoic acid.

Workflow for PUFA extraction, antioxidant protection, and cryo-preservation.

Part 3: Step-by-Step Methodology

Protocol: Extraction and Cryogenic Storage of ETA from Biological Matrices

This protocol ensures the structural integrity of ETA by simultaneously addressing enzymatic degradation, autoxidation, and solvent evaporation risks.

• Metabolic Quenching & Antioxidant Protection: Immediately upon collection, submerge the biological sample in ice-cold methanol containing 50 µg/mL BHT[5]. This denatures endogenous lipoxygenases (LOX) and cytochrome P450 enzymes while providing an immediate radical sink.

• Internal Standard Spiking: Add a stable isotope-labeled internal standard (e.g., 10 µM of a deuterated PUFA) to establish your self-validating baseline[2].

• Biphasic Extraction: Perform a liquid-liquid extraction (e.g., using isooctane or chloroform) while maintaining the sample on ice[5].

• Phase Separation: Centrifuge the homogenate at 4°C (e.g., 3000 rpm for 3 minutes) to cleanly separate the organic and aqueous phases[5].

• Inert Evaporation: Carefully transfer the lipid-rich organic phase to a clean tube. Evaporate the solvent to dryness under a gentle, continuous stream of Argon gas. Critical: Do not apply heat during this step, as thermal energy accelerates peroxidation[4].

• Reconstitution: Reconstitute the dried lipid film in an appropriate LC-MS grade solvent (e.g., isopropanol) to ensure complete lipid solubility while minimizing the risk of evaporation during storage[6].

• Argon Flushing: Transfer the reconstituted sample into silanized amber glass vials (to prevent UV-induced photo-oxidation and surface adsorption). Flush the headspace of the vial heavily with Argon gas[4].

• Cryo-Preservation: Seal the vial tightly with a PTFE-lined cap and immediately transfer to a -80°C freezer[3][4].

• Handling: Omit any unnecessary freeze-thaw cycles, as the phase transition introduces mechanical stress and transient temperature spikes that rapidly degrade PUFAs[7].

Part 4: Quantitative Data Presentation

The table below summarizes the causal impact of different storage parameters on the stability and recovery of highly unsaturated fatty acids like ETA over a 6-month period.

Table 1: Impact of Storage Conditions on PUFA Stability & Recovery

Storage Temperature	Antioxidant Added	Headspace Atmosphere	Freeze-Thaw Cycles	Estimated 6-Month Recovery (%)	Oxidation Products
-80°C	BHT (50 µg/mL)	Argon	0	> 98%	Not Detected
-80°C	None	Air	0	85 - 90%	Trace
-20°C	BHT (50 µg/mL)	Argon	0	75 - 85%	Moderate
-20°C	None	Air	3	< 50%	High
4°C	None	Air	N/A	< 20%	Severe

Note: Data synthesized from standard lipidomic stability guidelines and aquatic science lipid preservation benchmarks[3][7].

References

• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. LIPID MAPS. [Link]

• Coordination (Ag+) Ion Spray−Mass Spectrometry of Peroxidation Products of Cholesterol Linoleate and Cholesterol Arachidonate. Journal of the American Chemical Society. [Link]

• Viral Infection Leads to a Unique Suite of Allelopathic Chemical Signals in Three Diatom Host–Virus Pairs. MDPI. [Link]

• Targeted Lipidomics for Characterization of PUFAs and Eicosanoids in Extracellular Vesicles. PMC / NIH.[Link]

• State of art and best practices for fatty acid analysis in aquatic sciences. Oxford Academic. [Link]

• The n-3 PUFA content of the global lipidomes of NIST SRM 2378, SRM 1950, and intralaboratory quality control materials. PMC / NIH. [Link]

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Technical Support Center: Optimizing LC-MS Peak Resolution for 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid

Welcome to the technical support center. As Senior Application Scientists, we have designed this guide to provide in-depth, practical solutions for the challenges associated with the LC-MS analysis of 8Z,11Z,14Z,17Z-eicosatetraenoic acid (Dihomo-γ-linolenic acid, or DGLA). This document moves beyond simple protocols to explain the scientific principles behind method optimization, empowering you to troubleshoot effectively and achieve high-quality, reproducible results.

The analysis of polyunsaturated fatty acids (PUFAs) like DGLA is notoriously difficult. Their structural similarity to other isomers (e.g., arachidonic acid), their susceptibility to oxidation, and their inherent chemical properties demand a nuanced approach to liquid chromatography. This guide provides a structured framework for diagnosing and resolving common issues related to peak resolution and shape.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions. For more detailed troubleshooting, please refer to the subsequent sections.

Q1: What are the most common causes of poor peak shape (e.g., tailing) for DGLA?

Poor peak shape for acidic analytes like DGLA is often caused by secondary interactions with the stationary phase or sub-optimal mobile phase conditions. The primary culprits are:

• Silanol Interactions: The carboxylic acid group of DGLA can interact with free silanol groups on silica-based columns, causing peak tailing.[1][2] This is especially problematic if the mobile phase pH is not low enough to keep both the analyte and the silanols in a neutral state.

• Inappropriate Mobile Phase pH: DGLA has an acidic pKa (around 4.8). If your mobile phase pH is close to this value, the molecule will exist in both ionized and non-ionized forms, leading to peak broadening or splitting.[2][3]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to distorted peaks, typically fronting.[2]

Q2: How can I improve the separation of DGLA from its isomers, like arachidonic acid (5Z,8Z,11Z,14Z-eicosatetraenoic acid)?

Isomer separation is a significant challenge because these molecules have the same mass and similar polarity. Success depends on exploiting subtle differences in their structure. Key strategies include:

• Stationary Phase Selection: A standard C18 column may not be sufficient. Consider columns with alternative selectivities, such as C30 or Phenyl-Hexyl phases, which can offer different interactions based on the molecule's shape and double bond positions.[4][5]

• Mobile Phase Optimization: The choice of organic modifier is critical. Acetonitrile often provides different selectivity for unsaturated compounds compared to methanol.[6] A shallower gradient will also increase the time available for separation.

• Temperature Control: Lowering the column temperature can sometimes enhance resolution between closely eluting isomers, although it will increase analysis time and backpressure.[7][8] Conversely, higher temperatures can improve efficiency and reduce run times, but may alter selectivity.[9][10]

Q3: What is the best mobile phase pH for analyzing DGLA?

To ensure a single, consistent form of the analyte and minimize unwanted silanol interactions, the mobile phase pH should be at least 1.5 to 2 units below the pKa of DGLA.[3] Since the pKa of the carboxylic acid group is approximately 4.8, an optimal mobile phase pH is between 2.5 and 3.0 . This is typically achieved by adding a small amount of an acid like formic acid (0.1%) or acetic acid to the mobile phase.[2][3]

Q4: Are there any mobile phase additives that can improve sensitivity in the mass spectrometer?

Yes. While acidic modifiers are crucial for good chromatography, the choice of additive can also impact ionization efficiency in the MS source. For negative mode ESI, ammonium salts are often used. Studies have shown that ammonium fluoride, compared to the more common ammonium acetate or formate, can significantly enhance the sensitivity for fatty acids.[11][12] However, always verify compatibility with your LC-MS system, as fluorinated compounds can be corrosive.

Section 2: In-Depth Troubleshooting Guide

This section is organized by common problems encountered during method development for DGLA.

2.1 Problem: Poor Peak Shape (Tailing, Fronting, or Broadening)

A sharp, symmetrical Gaussian peak is the goal of any chromatographic separation. Deviations from this ideal shape indicate underlying issues that can compromise resolution and quantification.

This diagram outlines a systematic approach to diagnosing and fixing the most common peak shape issue for acidic analytes.

Caption: A logical workflow for troubleshooting peak tailing.

• Cause 1: Secondary Silanol Interactions

  • Mechanism: Silica-based reversed-phase columns (e.g., C18, C8) have residual, un-capped silanol groups (Si-OH) on their surface. At a mid-range pH, these groups can become ionized (SiO-) and form strong ionic bonds with the positively charged portions of analytes. For an acidic compound like DGLA, the primary issue is hydrogen bonding between the carboxylic acid and the silanol group, which acts as a secondary, highly polar retention mechanism. This causes a portion of the analyte molecules to lag behind the main peak, resulting in tailing.[2]

  • Solution: Suppress the ionization of the silanol groups. By adding an acid (e.g., 0.1% formic acid) to the mobile phase to lower the pH to <3.0, the silanol groups remain protonated (Si-OH) and are far less interactive.[2][3] Using a modern, high-purity, and fully end-capped column also significantly reduces the number of available silanol groups.[1]

• Cause 2: Extra-Column Volume

  • Mechanism: Peak broadening can occur outside of the column in the system's tubing, fittings, or detector flow cell. This "extra-column volume" allows the compact analyte band eluting from the column to spread out before it reaches the detector, resulting in a wider, less-resolved peak.

  • Solution: Minimize the volume of the flow path. Use tubing with the smallest possible internal diameter (e.g., 0.005 inches or 127 µm) and keep the length as short as possible, especially between the column and the mass spectrometer. Ensure all fittings are correctly installed to avoid dead volumes.

2.2 Problem: Co-elution with Isomers

Separating DGLA from its isomers is a matter of enhancing selectivity—the ability of the chromatographic system to distinguish between two analytes.

The choice of stationary phase is the most powerful tool for improving isomer resolution. Different phases interact with analytes based on different chemical principles.

Caption: Interactions between DGLA and different stationary phases.

• Change Stationary Phase Chemistry:

  • C18 Columns: These are the workhorse of reversed-phase chromatography. They separate primarily based on hydrophobicity.[4][6] While effective for general separation, they may lack the selectivity needed to resolve isomers that have identical hydrophobicity.

  • C30 Columns: These columns have longer alkyl chains and offer "shape selectivity." They can better distinguish between isomers that have different degrees of rigidity or planarity due to the placement of their double bonds.

  • Phenyl-Hexyl or PFP Columns: These phases contain phenyl rings and can undergo pi-pi stacking interactions with the double bonds in the fatty acid chains. Since isomers have different double bond locations, the strength of these interactions can vary, providing a powerful mechanism for separation.

  • Chiral Columns: If you need to separate enantiomers (e.g., different stereoisomers of hydroxylated metabolites of DGLA), a chiral stationary phase is required.[13][14][15] These columns, such as those based on derivatized amylose or cellulose, create a chiral environment that interacts differently with each enantiomer.[16]

• Optimize Mobile Phase and Gradient:

  • Solvent Choice: Acetonitrile (ACN) and methanol (MeOH) are the most common organic solvents. ACN is a stronger solvent and often provides better selectivity for unsaturated compounds due to its different dipole moment. It is worth testing both to see which provides better resolution for your specific isomers.[6]

  • Gradient Profile: Avoid steep gradients. A shallow gradient (e.g., increasing the organic phase by 0.5-1% per minute) gives the isomers more time to interact with the stationary phase, allowing for better separation.

• Adjust Column Temperature:

  • Mechanism: Temperature affects the thermodynamics of partitioning between the mobile and stationary phases.[9] Changing the temperature can alter the relative retention of two compounds, potentially improving resolution.

  • Application: There is no universal rule, but generally, lower temperatures increase retention and can improve resolution for closely eluting peaks, at the cost of wider peaks and higher pressure.[7] Higher temperatures decrease viscosity, leading to sharper peaks and shorter run times, which can sometimes also improve resolution.[10] It is an empirical parameter that must be tested. A good starting point is 35-45°C.

Section 3: Key Experimental Protocols

These protocols provide a starting point for method development and optimization.

Protocol 1: Recommended Starting Reversed-Phase LC-MS Method

This method is designed as a robust starting point for the analysis of DGLA and other eicosanoids.

Parameter	Recommended Condition	Rationale
LC Column	C18, < 2 µm particle size (for UHPLC) or sub-3 µm (for HPLC), ~2.1 x 100 mm	A good general-purpose column to start with. Smaller particles provide higher efficiency.
Mobile Phase A	Water + 0.1% Formic Acid	Acidifies the mobile phase to ensure DGLA is protonated, leading to good peak shape.[2][3]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile often provides good selectivity for unsaturated fatty acids.[6]
Gradient	40% B to 95% B over 15 minutes	A relatively shallow gradient to provide sufficient time for resolving isomers.
Flow Rate	0.3 - 0.4 mL/min (for 2.1 mm ID column)	Appropriate for a 2.1 mm ID column to ensure optimal linear velocity and compatibility with ESI.
Column Temp.	40 °C	A good starting temperature to ensure reproducibility and good peak efficiency.[10]
Injection Vol.	1 - 5 µL	Keep the volume low to prevent peak distortion from solvent effects and column overload.
MS Mode	ESI Negative	The carboxylic acid group is readily deprotonated in the ESI source, making negative mode highly sensitive.
MS Scan Type	Targeted: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)	For quantification, targeted methods provide the best sensitivity and selectivity.

Protocol 2: Systematic Isomer Resolution Development

This workflow guides you through a logical process to separate co-eluting isomers like DGLA and arachidonic acid.

Caption: Experimental workflow for resolving isomeric compounds.

References

• Liebisch, G., et al. (2020). Lipidomics from sample preparation to data analysis: a primer. Journal of Lipid Research. Available at: [Link]

• Tsugawa, H., et al. (2019). Effect of ammonium fluoride as a mobile phase additive on quantitativity of fatty acids in electrospray ionization-liquid chromatography-tandem mass spectrometry. Journal of Chromatography B. Available at: [Link]

• Ackman, R.G. (1966). Influence of Column Temperature in the Gas-Liquid Chromatographic Separation of Methyl Esters of Fatty Acids on Polyester Substrates. Journal of Chromatographic Science. Available at: [Link]

• Metware Biotechnology. (n.d.). Lipidomics 101: Workflow, Techniques, Applications & Pitfalls. MetwareBio. Available at: [Link]

• Christie, W.W. (2019). The Chromatographic Resolution of Chiral Lipids. AOCS Lipid Library. Available at: [Link]

• ResearchGate. (n.d.). The effect of mobile phases modifier on fatty acid. ResearchGate. Available at: [Link]

• Agilent Technologies. (n.d.). Improve Peak Shape and Productivity in HPLC Analysis of Pharmaceutical Compounds with Eclipse Plus C8 Columns. Agilent. Available at: [Link]

• Criscuolo, A., et al. (2019). Rational selection of reverse phase columns for high throughput LC-MS lipidomics. Metabolomics. Available at: [Link]

• ResearchGate. (n.d.). Effect of ammonium fluoride as a mobile phase additive on quantitativity of fatty acids in electrospray ionization–liquid chromatography–tandem mass spectrometry. ResearchGate. Available at: [Link]

• Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations?. Biotage. Available at: [Link]

• ResearchGate. (n.d.). Effect of column temperature on the separation of all lipid classes. ResearchGate. Available at: [Link]

• Alpha Galileo. (2024). Pitfalls in Lipid Mass Spectrometry of Mammalian Samples: A Brief Guide for Biologists. Alpha Galileo. Available at: [Link]

• Waters Corporation. (n.d.). Evaluating the Impact of Mobile Phase Composition and Column Type in the Separation of Free Fatty Acids. Waters Corporation. Available at: [Link]

• LCGC International. (2025). New Frontiers for Mass Spectrometry in Lipidomics, Part II. LCGC International. Available at: [Link]

• Skotland, T., et al. (2024). Pitfalls in lipid mass spectrometry of mammalian samples — a brief guide for biologists. Nature Metabolism. Available at: [Link]

• Ivanova, P., et al. (2024). Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. Analytical and Bioanalytical Chemistry. Available at: [Link]

• Jiraskova, K., et al. (2023). Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics. Metabolites. Available at: [Link]

• MicroSolv Technology Corporation. (2026). Improving Separation of Peaks in RP HPLC. MicroSolv. Available at: [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Basic Analytes in Reversed-Phase. Phenomenex. Available at: [Link]

• Yamane, M., et al. (2012). Enantioseparation of hydroxyeicosatetraenoic acids by hydroxypropyl-gamma-cyclodextrin-modified micellar. Journal of Chromatography A. Available at: [Link]

• Cajka, T., & Fiehn, O. (2016). Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends in Analytical Chemistry. Available at: [Link]

• Murphy, R.C., et al. (2007). Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. LIPID MAPS. Available at: [Link]

• Waters Corporation. (n.d.). The Effect of Elevated Column Operating Temperatures on Chromatographic Performance. Waters Corporation. Available at: [Link]

• Longdom Publishing. (2024). Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. Journal of Chromatography & Separation Techniques. Available at: [Link]

• Gotoh, N., et al. (2019). Simultaneous Separation of Triacylglycerol Enantiomers and Positional Isomers by Chiral High Performance Liquid Chromatography. Journal of Oleo Science. Available at: [Link]

• SCIEX. (2026). How does increasing column temperature affect LC methods?. SCIEX. Available at: [Link]

• Liu, Z., et al. (2024). Enantiomeric Separation of Triacylglycerols Consisting of Three Different Fatty Acyls and Their Chiral Chromatographic Elution Behavior. Analytical Chemistry. Available at: [Link]

• Lisa, M., & Holcapek, M. (2013). Characterization of Triacylglycerol Enantiomers Using Chiral HPLC/APCI-MS and Synthesis of Enantiomeric Triacylglycerols. Analytical Chemistry. Available at: [Link]

• Shimadzu Scientific Instruments. (n.d.). Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Shimadzu. Available at: [Link]

• Akasaka, K., et al. (2000). Chiral Discrimination of Branched-chain Fatty Acids by Reversed-phase HPLC after Labeling with a Chiral Fluorescent Conversion Reagent. Chemical and Pharmaceutical Bulletin. Available at: [Link]

• Restek Corporation. (2024). LC-MS/MS Method Development for Drug Analysis. YouTube. Available at: [Link]

• Restek Corporation. (n.d.). Method Development Considerations for the LC-MS/MS Analysis of Drugs. Restek. Available at: [Link]

• Ferretti, A., & Flanagan, V.P. (1996). Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. Journal of Chromatography B: Biomedical Sciences and Applications. Available at: [Link]

• Maciejewska-Skrendo, A., et al. (2007). HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids. ResearchGate. Available at: [Link]

• Gauthier, E.R., et al. (2015). A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma. Prostaglandins & Other Lipid Mediators. Available at: [Link]

• IJRAR. (n.d.). A REVIEW ON LC-MS METHOD DEVELOPMENT AND VALIDATION. International Journal of Research and Analytical Reviews. Available at: [Link]

• Liu, X., et al. (2009). A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites in rat brain tissue. Journal of Chromatography B. Available at: [Link]

• Agilent Technologies. (2018). The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. Agilent. Available at: [Link]

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• 16. lipidmaps.org [lipidmaps.org]

Technical Support Center: Troubleshooting Low Recovery of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid in Plasma

Welcome to the technical support center for the analysis of 8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA) in plasma. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of quantifying this highly unsaturated fatty acid. Low recovery rates are a common challenge, often stemming from the inherent instability of polyunsaturated fatty acids (PUFAs). This document provides in-depth, scientifically-grounded troubleshooting advice in a direct question-and-answer format to help you optimize your experimental workflow and ensure accurate, reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Sample Handling and Storage Issues

Question 1: I'm seeing consistently low or variable recovery of 8Z,11Z,14Z,17Z-eicosatetraenoic acid before I even start the extraction. What could be the cause?

Answer: The most likely culprit is lipid peroxidation, a process to which 8Z,11Z,14Z,17Z-eicosatetraenoic acid, as a polyunsaturated fatty acid (PUFA), is extremely susceptible.[1][2][3] This oxidative degradation can begin the moment the sample is collected and continues during storage if not handled properly.

The core issue lies in the chemical structure of ETA, which contains multiple double bonds separated by methylene groups. These sites are prone to attack by reactive oxygen species (ROS), leading to a chain reaction that degrades the target analyte.[1][2]

Key Troubleshooting Steps:

• Antioxidant Addition: Immediately after collection, treat your plasma samples with an antioxidant. Butylated hydroxytoluene (BHT) is a common and effective choice.[4][5] Adding an inhibitor solution can also prevent enzymatic degradation.[6]

• Temperature Control: Keep samples on ice at all times during collection and processing.[5] For long-term storage, -80°C is strongly recommended as lipid oxidation can still occur at -20°C.[5][7]

• Minimize Freeze-Thaw Cycles: Repeatedly freezing and thawing your plasma samples can lead to significant increases in eicosanoid formation, with one study noting increases of up to 63%.[8] Aliquot samples into smaller volumes for single use.

• Choice of Anticoagulant: The type of anticoagulant used during blood collection can influence the stability of PUFA metabolites. EDTA-stabilized plasma has been shown to be stable for up to 30 minutes at 4°C.[8]

Table 1: Recommended Antioxidants and Inhibitors for Plasma Samples

Compound	Mechanism of Action	Typical Concentration	Reference
Butylated Hydroxytoluene (BHT)	Scavenges free radicals, inhibiting lipid peroxidation.	50 mM in 2-propanol	[4]
Indomethacin	Inhibits cyclooxygenase (COX) enzymes.	Varies by application	[5]
Triphenylphosphine (TPP)	Reduces hydroperoxides to their corresponding hydroxides.	5 mM in 2-propanol	[4]

Section 2: Extraction-Related Problems

Question 2: My recovery rates are poor after performing a liquid-liquid extraction (LLE). How can I improve this?

Answer: Low recovery after LLE can be due to several factors, including incomplete extraction from the aqueous phase, analyte degradation during the procedure, or issues with phase separation.

A modified Bligh and Dyer method is a common approach for total lipid extraction.[4] However, the choice of solvents and the pH of the aqueous phase are critical for efficiently partitioning the acidic 8Z,11Z,14Z,17Z-eicosatetraenoic acid into the organic layer.

Workflow for Optimized Liquid-Liquid Extraction:

Caption: Optimized Liquid-Liquid Extraction Workflow.

Troubleshooting Tips for LLE:

• Acidification: Ensure the sample is acidified (e.g., with 0.1% acetic acid) before extraction.[4] This protonates the carboxylic acid group of the ETA, making it less polar and more soluble in the organic solvent.

• Solvent Choice: While the classic Folch or Bligh and Dyer methods using chloroform are effective, substitution with methyl-tert-butyl ether (MTBE) has been shown to be as efficient and avoids the use of more toxic solvents.[9][10]

• Emulsion Formation: If you are having trouble with phase separation (formation of an emulsion), try centrifuging at a higher speed or for a longer duration.

• Hydrolysis Step: 8Z,11Z,14Z,17Z-eicosatetraenoic acid in plasma is predominantly found in its esterified form within phospholipids and triglycerides.[11][12] To measure the total concentration, a hydrolysis (saponification) step using an agent like potassium hydroxide (KOH) is necessary to release the free fatty acid before extraction.[4][13]

Question 3: I'm using solid-phase extraction (SPE), but my recoveries are still low. What are the common pitfalls with SPE for this analyte?

Answer: Solid-phase extraction is well-suited for high-throughput sample processing, but low recovery of 8Z,11Z,14Z,17Z-eicosatetraenoic acid can occur due to improper column conditioning, incorrect sample loading conditions, or inefficient elution.[14][15]

Key Considerations for SPE:

• Column Choice: Reversed-phase SPE columns (e.g., Strata-X, C18) are commonly used for eicosanoid extraction.[14][15][16]

• Sample Loading: The sample should be applied to the column in a solution with a low percentage of organic solvent (e.g., 10% methanol) to ensure the analyte binds to the stationary phase.[14]

• Wash Step: A wash step with a low concentration of organic solvent (e.g., 10% methanol) helps remove polar interferences without prematurely eluting the analyte.[14]

• Elution: Elution with a strong organic solvent like methanol is necessary to recover the analyte from the column.[14] Ensure you are using a sufficient volume to completely elute the ETA.

Optimized SPE Protocol:

Caption: General Solid-Phase Extraction Workflow.

Section 3: Analytical Method Issues (GC-MS and LC-MS/MS)

Question 4: I am using GC-MS for analysis. What are the critical steps to ensure good recovery and accurate quantification?

Answer: For GC-MS analysis, the carboxylic acid group of 8Z,11Z,14Z,17Z-eicosatetraenoic acid must be derivatized to a more volatile form, typically a fatty acid methyl ester (FAME).[9] Incomplete derivatization is a major source of low recovery.

Derivatization Method Comparison:

Derivatization Reagent	Advantages	Disadvantages	Reference
Boron Trifluoride (BF3) in Methanol	Effective for many lipid classes.	Can be insufficient for cholesterol esters and triglycerides.[9]	[9]
Methanolic Hydrochloric Acid (HCl)	Suitable for a wide range of lipids including free fatty acids, polar lipids, triglycerides, and cholesterol esters.	Requires heating at high temperatures.	[9]
Trimethylsulfonium hydroxide (TMSH)	Fast and simple.	Can result in insufficient derivatization of PUFAs.[9]	[9]

A combination of methanolic sodium hydroxide followed by BF3 has been shown to be effective for the derivatization of a broad range of lipid classes with high efficiency.[9]

Additional GC-MS Troubleshooting:

• Reduction Step: The hydroperoxide intermediates of lipid peroxidation can be present in the sample. These should be reduced (e.g., with triphenylphosphine) to the more stable hydroxy derivatives before analysis.[17]

• Internal Standard: Use a deuterated internal standard, such as arachidonic acid-d8, to account for variability in extraction and derivatization efficiency.[18]

Question 5: I am using LC-MS/MS. What are the key parameters to optimize for sensitive detection of 8Z,11Z,14Z,17Z-eicosatetraenoic acid?

Answer: LC-MS/MS is a highly sensitive and specific method for quantifying eicosanoids.[19][20] Optimization of chromatographic separation and mass spectrometry parameters is crucial.

Chromatography:

• Column: A reverse-phase C18 or C8 column is typically used for separation.[14][21]

• Mobile Phase: A gradient elution with a mobile phase consisting of water and acetonitrile or methanol, often with a small amount of acid (e.g., 0.02% acetic acid or 10 mM formic acid), is common.[4][22] The acid helps to protonate the analyte for better retention.

Mass Spectrometry:

• Ionization Mode: Electrospray ionization (ESI) in negative mode is standard for detecting the deprotonated molecule [M-H]⁻.[7]

• Derivatization for Improved Sensitivity: While not always necessary, derivatization of the carboxylic acid to a cationic amide can improve sensitivity by 10- to 20-fold by allowing for detection in the positive ion mode.[23]

• MRM Transitions: Use multiple reaction monitoring (MRM) for quantification. You will need to optimize the precursor ion (the deprotonated molecular weight of 8Z,11Z,14Z,17Z-eicosatetraenoic acid) and a specific product ion for detection.

Autooxidation Cascade and Analyte Loss:

Caption: Simplified Autooxidation Pathway of PUFAs.

This diagram illustrates how the target analyte can be lost through oxidation and where antioxidants intervene to halt this degradative process.[1][2]

By systematically addressing these potential issues in sample handling, extraction, and analysis, you can significantly improve the recovery and reproducibility of your 8Z,11Z,14Z,17Z-eicosatetraenoic acid measurements in plasma.

References

• Prisacaru, A. E. (2016). Effect of antioxidants on polyunsaturated fatty acids – review. Acta Scientiarum Polonorum Technologia Alimentaria, 15(2), 121-129. [Link]

• Investigating the Relationship between Antioxidants and Fatty Acid Degradation Using a Combination Approach of GC-FID and Square-Wave Voltammetry. ACS Omega. [Link]

• Quantitation of hydroperoxy-eicosatetraenoic acids and hydroxy-eicosatetraenoic acids as indicators of lipid peroxidation using gas chromatography-mass spectrometry. PubMed. [Link]

• Prisacaru, A. E. (2016). Effect of antioxidants on polyunsaturated fatty acids - Review. ResearchGate. [Link]

• Dumlao, D. S., et al. (2011). A high-throughput method for the quantitative analysis of eicosanoids and N-acylethanolamines in tissue by high performance liquid chromatography-electrospray ionization-tandem mass spectrometry. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1811(11), 724-736. [Link]

• A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma. PMC. [Link]

• Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. LIPID MAPS. [Link]

• Improved Sensitivity Mass Spectrometric Detection of Eicosanoids by Charge Reversal Derivatization. PMC. [Link]

• HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids. SpringerLink. [Link]

• Ostermann, A. I., et al. (2014). Determining the fatty acid composition in plasma and tissues as fatty acid methyl esters by gas chromatography. Prostaglandins, Leukotrienes and Essential Fatty Acids, 91(5), 235-241. [Link]

• Comparison of quantitative eicosanoids profiling in human plasma and serum by ultra-fast multiple reaction monitoring. Shimadzu. [Link]

• Braeckman, R. A., et al. (2016). Pharmacokinetics of Eicosapentaenoic Acid in Plasma and Red Blood Cells After Multiple Oral Dosing With Icosapent Ethyl in Healthy Subjects. Clinical Therapeutics, 38(8), 1905-1917. [Link]

• Deems, R., et al. (2007). Detection and quantitation of eicosanoids via high performance liquid chromatography-electrospray ionization-mass spectrometry. Methods in Molecular Biology, 407, 63-76. [Link]

• 8Z,11Z,14Z,17Z-EICOSATETRAENOIC ACID — Chemical Substance Information. NextSDS. [Link]

• Effects of the Temperature, Oxygen Level, and Antioxidant on Oxidative Stability of ω-3 PUFAs in a Mouse Diet. ACS Publications. [Link]

• UPLC-MS/MS-Based Profiling of Eicosanoids in RAW264.7 Cells Treated with Lipopolysaccharide. PMC. [Link]

• The Anti-Inflammatory and Antioxidant Properties of n-3 PUFAs: Their Role in Cardiovascular Protection. PMC. [Link]

• Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites in Human Plasma. LIPID MAPS. [Link]

• Eicosatetraenoic acid. Wikipedia. [Link]

• Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry. PMC. [Link]

• Fatty Acid Mass Spectrometry Protocol. LIPID MAPS. [Link]

• Determination, through Derivatization and GC-MS Analysis, of Omega-3 and Omega-6 Fatty Acids in Fish Oil Capsules Sold in Salvador, Bahia. SciELO. [Link]

• Simultaneous quantification of total eicosapentaenoic acid, docosahexaenoic acid and arachidonic acid in plasma by high-performance liquid chromatography-tandem mass spectrometry. PubMed. [Link]

• Lipidomic analysis of polyunsaturated fatty acids and their oxygenated metabolites in plasma by solid-phase extraction followed by LC-MS. ResearchGate. [Link]

• Eicosatetraenoic Acid. Metabolon. [Link]

• Simultaneous quantification of total eicosapentaenoic acid, docosahexaenoic acid and arachidonic acid in plasma by high-performance liquid chromatography-tandem mass spectrometry. ResearchGate. [Link]

• Targeted Lipidomic Analysis of Eicosanoids. SCIEX. [Link]

• Deficiencies of polyunsaturated fatty acids and replacement by nonessential fatty acids in plasma lipids in multiple sclerosis. PMC. [Link]

• Development and validation of a UHPLC-MS/MS method for the quantification of 8-iso-prostaglandin f2 alpha in human plasma. ResearchGate. [Link]

• (8Z,11Z,14Z,17Z)-icosa-8,11,14,17-tetraenoate. PubChem. [Link]

• Storage duration of human blood samples for fatty acid concentration analyses. PMC. [Link]

• Plasma Lipidomic Profiling Method Based on Ultrasound Extraction and Liquid Chromatography Mass Spectrometry. ACS Publications. [Link]

• Lipidomics Analysis of Human Plasma Using Agilent Bond Elut Lipid Extraction 96-Well Plates. Agilent. [Link]

• Determination of Eicosapentaenoic, Docosahexaenoic, and Arachidonic Acids in Human Plasma by High-Performance Liquid Chromatography with Electrochemical Detection. ResearchGate. [Link]

• Deficiencies of polyunsaturated fatty acids and replacement by nonessential fatty acids in plasma lipids in multiple sclerosis. PubMed. [Link]

• Preanalytical Investigation of Polyunsaturated Fatty Acids and Eicosanoids in Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry. ResearchGate. [Link]

Sources

• 1. Prisacaru A. E., 2016. Effect of antioxidants on polyunsaturated fatty acids – review. Acta Sci.Pol. Technol. Aliment. 15 (2), 121-129 [food.actapol.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. Pharmacokinetics of Eicosapentaenoic Acid in Plasma and Red Blood Cells After Multiple Oral Dosing With Icosapent Ethyl in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. UPLC-MS/MS-Based Profiling of Eicosanoids in RAW264.7 Cells Treated with Lipopolysaccharide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. schebb-web.de [schebb-web.de]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Deficiencies of polyunsaturated fatty acids and replacement by nonessential fatty acids in plasma lipids in multiple sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Deficiencies of polyunsaturated fatty acids and replacement by nonessential fatty acids in plasma lipids in multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Simultaneous quantification of total eicosapentaenoic acid, docosahexaenoic acid and arachidonic acid in plasma by high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. escholarship.org [escholarship.org]
• 15. lipidmaps.org [lipidmaps.org]
• 16. Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Quantitation of hydroperoxy-eicosatetraenoic acids and hydroxy-eicosatetraenoic acids as indicators of lipid peroxidation using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. lipidmaps.org [lipidmaps.org]
• 19. HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids | Springer Nature Experiments [experiments.springernature.com]
• 20. scispace.com [scispace.com]
• 21. lcms.cz [lcms.cz]
• 22. lipidmaps.org [lipidmaps.org]
• 23. Improved Sensitivity Mass Spectrometric Detection of Eicosanoids by Charge Reversal Derivatization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chromatographic Optimization for 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid (ETA)

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this portal for researchers and drug development professionals facing the unique analytical challenges of quantifying 8Z,11Z,14Z,17Z-eicosatetraenoic acid ( ω -3 ETA).

ETA is a critical 20-carbon polyunsaturated fatty acid intermediate in the biosynthesis of eicosapentaenoic acid (EPA) and a precursor to potent anti-inflammatory lipid mediators like 5,6-DiHETE[1]. However, its structural similarity to isobaric ω -6 isomers, particularly arachidonic acid (ARA), makes reversed-phase high-performance liquid chromatography (RP-HPLC) and LC-MS/MS method development highly complex[2]. This guide provides field-proven, self-validating protocols and troubleshooting logic to ensure scientific integrity in your lipidomics workflows.

Metabolic pathway of ETA and critical isobaric interference from Arachidonic Acid.

Troubleshooting Guides & FAQs

Q1: Why does 8Z,11Z,14Z,17Z-ETA consistently co-elute with Arachidonic Acid (5Z,8Z,11Z,14Z-eicosatetraenoic acid), and how do I resolve this? Causality: ETA ( ω -3) and ARA ( ω -6) are positional isomers. They share the exact same molecular weight (304.47 g/mol ) and generate identical precursor ions (m/z 303.2 [M-H]-) in negative electrospray ionization (ESI-)[3]. Because their double bonds are merely shifted by three carbons, their hydrophobicities are nearly identical. A standard steep linear gradient (e.g., 5% to 95% organic over 10 minutes) compresses the elution window, forcing these isomers to co-elute. Solution: To resolve them, you must exploit the subtle differences in their spatial conformation.

• Stationary Phase Selection: Switch from a standard C18 column to a C8 or C30 column. C30 phases offer superior shape selectivity for cis-double bond positional isomers due to their highly ordered alkyl chains[4]. Alternatively, a Kinetex C8 column has been proven effective for ETA metabolites[1].

• Gradient Flattening: Implement an isocratic hold or a micro-gradient (e.g., 0.5% increase per minute) precisely at the critical elution zone (typically between 55% and 65% organic modifier).

Q2: I am experiencing severe signal suppression and poor peak shape for ETA in LC-MS/MS. What mobile phase modifiers should I use? Causality: ETA is a weak organic acid with a pKa of approximately 4.8. If the mobile phase pH is near its pKa, ETA exists in a mixed state of protonated and deprotonated forms, leading to peak splitting and band broadening. Furthermore, for optimal sensitivity in ESI-, the molecule must be easily deprotonated in the ion source. Solution: Maintain the mobile phase pH at least one unit below the pKa (pH < 3.8) to ensure the molecule is fully protonated during chromatographic separation, which maximizes hydrophobic interaction with the stationary phase[5]. Add 0.01% to 0.1% Formic Acid or Acetic Acid to both the aqueous and organic mobile phases[1][6]. These weak, volatile acids provide the necessary low pH for sharp chromatography while easily evaporating in the ESI source, allowing ETA to efficiently yield the [M-H]- ion[7].

Q3: How do I eliminate baseline drift and ghost peaks during the gradient elution of lipid extracts? Causality: Ghost peaks in lipid chromatography usually originate from highly hydrophobic contaminants (e.g., system polymers, plasticizers from sample tubes) that accumulate on the column head during the highly aqueous initial gradient phase. As the organic solvent concentration increases, these contaminants elute simultaneously, causing baseline drift and isobaric interference[2]. Solution: Implement a self-cleaning gradient step. After the target analytes elute, ramp the organic modifier to 100% and hold for at least 3 column volumes. Additionally, ensure all sample preparation utilizes glass vials, as plasticizers readily leach into the organic solvents used for lipid extraction[8].

Troubleshooting logic tree for resolving ETA peak shape, drift, and isomer co-elution.

Self-Validating Experimental Protocol: High-Resolution LC-MS/MS Workflow for ETA

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . By incorporating a deuterated internal standard (e.g., Arachidonic Acid-d8 or a specific ETA-d5 if available) prior to sample extraction, the system automatically flags errors. If the absolute peak area of the internal standard drops below a predefined threshold, the system invalidates the extraction efficiency. If the retention time of the internal standard shifts by more than ± 0.1 minutes, the system flags a mobile phase preparation or pump delivery error.

Step 1: Solid-Phase Extraction (SPE) with Internal Validation

• Aliquot 100 μ L of plasma or serum into a glass centrifuge tube.

• System Validation Step: Spike 10 μ L of deuterated internal standard (IS) (100 ng/mL ARA-d8) into the sample. Causality: Spiking before extraction ensures any loss during sample prep is proportionally mirrored by the IS, allowing for accurate absolute quantification.

• Add 800 μ L of cold Methanol/Acetone (7:3 v/v) to precipitate proteins[7]. Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a pre-conditioned C18 SPE cartridge[9].

• Wash with 30% Methanol in water to remove polar interferences[9].

• Elute the lipid fraction with 100% Methanol[9]. Evaporate under a gentle stream of nitrogen and reconstitute in 100 μ L of Initial Mobile Phase (see Table 1)[8].

Step 2: HPLC Gradient Execution

• Column: Kinetex C8 (2.6 μ m, 100 x 2.1 mm) or equivalent C30 column, maintained at 30°C[1][4].

• Mobile Phase A: Water with 0.1% Formic Acid[10].

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid[10].

• Execute the gradient profile detailed in Table 1.

Step 3: MS/MS Detection (Negative ESI)

• Operate the mass spectrometer in dynamic Multiple Reaction Monitoring (dMRM) mode[3].

• Monitor the primary transition for ETA: m/z 303.2 → 259.2 (loss of CO2).

• Monitor the IS transition (e.g., ARA-d8: m/z 311.2 → 267.2).

Quantitative Data Presentation: Optimized Gradient Profile

The following table summarizes the optimized gradient designed to resolve ETA from ARA by flattening the slope during the critical elution window.

Table 1: Optimized Mobile Phase Gradient for ETA Isomer Resolution

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Flow Rate (mL/min)	Phase Objective / Causality
0.0	90	10	0.4	Loading: Highly aqueous to focus analytes at the column head[1].
1.0	50	50	0.4	Ramp: Rapid increase to approach the elution window[1].
1.0 - 5.0	50 → 34	50 → 66	0.4	Critical Resolution: Shallow slope (4% B/min) to separate ETA from ARA[1].
5.1	5	95	0.4	Wash: Flush highly hydrophobic lipids (e.g., triglycerides)[7].
8.0	5	95	0.4	Hold: Ensure complete elution of ghost peaks[2].
8.1	90	10	0.4	Re-equilibration: Return to initial conditions.
12.0	90	10	0.4	Ready: System stabilized for the next injection.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Frontiers | Plasma Oxylipins: A Potential Risk Assessment Tool in Atherosclerotic Coronary Artery Disease [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. ashpublications.org [ashpublications.org]
• 6. Inhibition of 5-oxo-6,8,11,14-eicosatetraenoic acid-induced Activation of Neutrophils and Eosinophils by Novel Indole OXE Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Ketogenic Diet Through a Metabolomic Lens: Biochemical Pathways, Therapeutic Applications, and Analytical Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 8Z,11Z,14Z,17Z-eicosatetraenoic acid | 24880-40-8 | Benchchem [benchchem.com]
• 9. Metabolism and pharmacokinetics of a potent N-acylindole antagonist of the OXE receptor for the eosinophil chemoattractant 5-oxo-6,8,11,14-eicosatetraenoic acid (5-oxo-ETE) in rats and monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 10. WO2023146984A1 - Lymph-releasing compositions of fatty acids and uses thereof for lymphatic incorporation and systemic disease treatment - Google Patents [patents.google.com]

reducing background noise in 8Z,11Z,14Z,17Z-eicosatetraenoic acid mass spectra

Technical Support Center: Optimizing LC-MS/MS Workflows for 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this hub to address the complex analytical challenges associated with quantifying 8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA, ω -3 arachidonic acid). Due to its structural properties and low endogenous abundance, ETA analysis in negative electrospray ionization (ESI-) is frequently compromised by high baseline noise. This guide provides field-proven, mechanistically grounded solutions to isolate and eliminate chemical and matrix-induced noise, ensuring the highest scientific integrity for your lipidomics and drug development workflows.

Diagnostic Workflow

Caption: Diagnostic workflow for isolating and resolving background noise sources in ETA mass spectrometry.

Frequently Asked Questions & Troubleshooting

Q1: Why do I observe persistent background noise at m/z 303.23 even in my solvent blanks? A1: This is a classic presentation of chemical noise . ETA is detected as a deprotonated molecular ion [M−H]− at m/z 303.2329[1]. In negative ESI, background ions frequently arise from solvent impurities (e.g., trace organic acids, plasticizers) or stationary phase bleed from the LC column. Because these contaminants are continuously infused into the source, they elevate the baseline, reducing the signal-to-noise (S/N) ratio. Causality & Solution: To resolve this, you must eliminate the source of the continuous ion flux. Upgrading to ultra-high purity LC-MS grade solvents and passivating the system (see Protocol 2) removes lipophilic buildup. Furthermore, utilizing high mass accuracy instrumentation (e.g., Orbitrap or Q-TOF) allows you to narrow the mass extraction window (<5 ppm), 2[2].

Q2: How can I differentiate between matrix effects and chemical noise in my ETA spectra? A2: The distinction lies in the origin of the interference. Chemical noise is system-derived and present in solvent blanks. Matrix noise is sample-derived, caused by co-eluting biological lipids (such as oxidized phosphatidylcholines or other C20:4 isomers like standard arachidonic acid) that compete for charge droplets in the ESI source, leading to ion suppression. Validation Strategy: Inject a pure solvent blank followed by a matrix blank. If the noise spikes only in the matrix blank, you are dealing with matrix effects. To overcome this, you must implement a robust sample cleanup strategy, such as Weak Anion Exchange (WAX) Solid-Phase Extraction (SPE), which exploits the carboxylic acid moiety of ETA to separate it from neutral and cationic lipids. Additionally, ensure you are monitoring highly specific MS/MS transitions (e.g., m/z 303.23 → 259.29 or 205.21) to selectively filter out co-eluting matrix isobars[1].

Q3: What mobile phase additives minimize background noise without suppressing the ETA signal? A3: In negative ion mode, the goal is to promote the deprotonation of ETA while minimizing the ionization of background contaminants. Strong acids (like trifluoroacetic acid) will protonate the carboxylate group, neutralizing ETA and causing severe signal loss. Causality & Solution: The optimal approach is to use a weak volatile buffer.3 provides sufficient buffering capacity to maintain reproducible retention times while allowing ETA to readily deprotonate[3]. This specific combination has been shown to offer a superior compromise between lipid signal intensity and background suppression.

Q4: Are there computational methods to filter out noise in high-resolution shotgun lipidomics? A4: Yes. Traditional noise filtering relies on arbitrary intensity thresholds, which dangerously biases against low-abundance lipids like ETA. A superior, causality-driven approach is repetition rate filtering . Mechanism: This method relies on the reproducible detection of bona fide lipid components across multiple sequential MS scans, irrespective of their absolute intensities. Because chemical noise is often stochastic and fluctuates between scans,4[4].

Quantitative Data: Impact of Optimization Strategies on ETA S/N Ratio

The following table summarizes the expected quantitative improvements in ETA detection when applying the troubleshooting methodologies described above.

Optimization Strategy	Baseline S/N	Optimized S/N	Noise Reduction Mechanism
High-Res MS (Orbitrap/FT-MS)	15	120	Resolves nominal mass isobars from ETA exact mass (<5 ppm error).
Repetition Rate Filtering	10	250	Eliminates stochastic chemical noise computationally across MS scans.
WAX SPE Cleanup	5	85	Removes co-eluting neutral and cationic matrix lipids, preventing ion suppression.
Mobile Phase Buffering	20	95	Stabilizes deprotonation while suppressing the ionization of background contaminants.

Self-Validating Experimental Protocols

Protocol 1: Polymeric Weak Anion Exchange (WAX) SPE for ETA Extraction

Causality: ETA contains a carboxylic acid group (pKa ~4.5). At physiological pH, it is negatively charged. WAX sorbents retain ETA via strong ionic interactions. Washing with methanol removes neutral lipids (the primary source of matrix noise). Eluting with an acidic organic solvent neutralizes the ETA, releasing it from the WAX sorbent.

Step-by-Step Methodology:

• Conditioning: Pass 2 mL of LC-MS grade Methanol through the WAX cartridge, followed by 2 mL of LC-MS grade Water.

• Loading: Dilute the biological sample (e.g., plasma) 1:1 with 2% ammonium hydroxide to ensure ETA is fully deprotonated. Load onto the cartridge at a flow rate of 1 mL/min.

• Wash 1 (Aqueous): Pass 2 mL of 5% ammonium hydroxide in water to remove neutral and cationic hydrophilic interferences.

• Wash 2 (Organic): Pass 2 mL of Methanol to elute neutral lipids (e.g., triglycerides, sterols) that cause severe ion suppression.

• Elution: Elute ETA using 2 mL of Hexane/Ethyl Acetate/Acetic Acid (70:25:5, v/v/v). The acetic acid neutralizes the charge on ETA, breaking the ionic bond with the sorbent.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute in 100 μ L of the initial LC mobile phase. Self-Validation Check: Spike a known concentration of ETA-d8 (internal standard) into a blank matrix prior to extraction. If the absolute peak area of ETA-d8 in the final extract is >80% of a neat standard injected directly, the extraction efficiency is validated and matrix suppression is confirmed as resolved.

Protocol 2: LC-MS/MS System Decontamination & Passivation

Causality: Highly lipophilic compounds and plasticizers accumulate on the column head and ESI capillary over time, causing continuous chemical noise. Isopropanol possesses a high eluotropic strength for lipids, effectively dissolving this buildup.

Step-by-Step Methodology:

• Column Bypass: Remove the analytical LC column and replace it with a zero-dead-volume union to protect the stationary phase from harsh wash solvents.

• Aqueous/Organic Flush: Flush the LC lines and ESI source with a mixture of 50% Water / 25% Methanol / 25% Acetonitrile containing 0.1% Formic Acid at 0.5 mL/min for 30 minutes.

• Lipophilic Wash: Switch to 100% LC-MS grade Isopropanol and flush for an additional 30 minutes to dissolve stubborn lipophilic residues.

• Equilibration: Reinstall the analytical column and equilibrate with your standard mobile phase (e.g., 10 mM ammonium acetate with 0.1% acetic acid) for 20 column volumes. Self-Validation Check: Inject a pure solvent blank. If the S/N ratio at m/z 303.23 is < 3, and the peak area is < 5% of your Lower Limit of Quantification (LLOQ) standard, the system is validated as analytically clean.

References

• National Center for Biotechnology Information. "(all-Z)-8,11,14,17-Eicosatetraenoic acid". PubChem. URL:[Link]

• Han, X. "Strategies to improve/eliminate the limitations in shotgun lipidomics". National Institutes of Health (PMC). URL:[Link]

• Schuhmann, K., et al. "Intensity-Independent Noise Filtering in FT MS and FT MS/MS Spectra for Shotgun Lipidomics". Analytical Chemistry. URL:[Link]

• "Tips and tricks for LC–MS-based metabolomics and lipidomics analysis". LCMS.cz. URL: [Link]

Sources

• 1. (all-Z)-8,11,14,17-Eicosatetraenoic acid | C20H32O2 | CID 11722594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. pubs.acs.org [pubs.acs.org]

stability issues of 8Z,11Z,14Z,17Z-eicosatetraenoic acid in aqueous buffer solutions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support resource for 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid (ETA). As a Senior Application Scientist, I have designed this guide to address the specific stability challenges researchers face when working with this highly unsaturated fatty acid in aqueous environments. This document moves beyond simple instructions to explain the underlying chemical principles, helping you to design robust experiments, troubleshoot issues effectively, and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is 8Z,11Z,14Z,17Z-eicosatetraenoic acid and why is it important?

8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA) is a 20-carbon omega-3 polyunsaturated fatty acid (PUFA) with four cis double bonds.[1] It is a key intermediate in the biosynthetic pathway of other important omega-3 fatty acids, such as eicosapentaenoic acid (EPA).[1] Its biological significance lies in its role as a precursor to signaling molecules and its potential anti-inflammatory properties, which contrasts with the often pro-inflammatory effects of its more common isomer, arachidonic acid (an omega-6 PUFA).[2]

Q2: What is the primary challenge when working with ETA in aqueous buffer solutions?

The primary challenge is its extreme susceptibility to oxidative degradation.[3] The four methylene-interrupted double bonds in its structure are highly reactive towards oxygen. This process, known as auto-oxidation, is a free-radical chain reaction that can be initiated by factors like light, heat, and trace metal ions, leading to a loss of biological activity and the formation of various artifacts.[4][5]

Q3: How should I store neat ETA and its organic stock solutions?

Proper storage is critical to prevent degradation before your experiment even begins.

• Neat ETA: Should be stored at -20°C or colder, preferably under an inert atmosphere (argon or nitrogen).[6][7] It is often supplied as a liquid or in a solution with an organic solvent like ethanol.[6][8]

• Organic Stock Solutions: Prepare stock solutions in deoxygenated, high-purity organic solvents such as ethanol, dimethyl sulfoxide (DMSO), or dimethylformamide (DMF).[8][9] Aliquot into single-use vials to minimize freeze-thaw cycles and exposure to air. Store these aliquots at -20°C or -80°C for long-term stability (≥1 year).[10]

Q4: What is the best way to prepare a working solution of ETA in an aqueous buffer?

Directly dissolving ETA in aqueous buffers is difficult and not recommended for stability.[9] The recommended method is to dilute a concentrated organic stock solution into your aqueous buffer immediately before use.[9]

• Start with a high-concentration stock of ETA in a solvent like ethanol or DMSO.[9]

• Just before the experiment, dilute a small volume of the stock into your pre-chilled, deoxygenated aqueous buffer.

• Ensure the final concentration of the organic solvent is minimal to avoid affecting your experimental system (typically <0.1%).[9]

• Use the aqueous solution immediately. It is not recommended to store aqueous solutions of ETA for more than one day. [9]

Troubleshooting Guide

This section addresses common problems encountered during experiments involving ETA.

Problem 1: My freshly prepared aqueous ETA solution appears cloudy or forms a precipitate.

• Causality: This issue typically stems from two sources:

  • Poor Solubility: ETA is a lipid and has very low solubility in aqueous media. At concentrations above its critical micelle concentration (CMC), it will phase-separate or precipitate.

  • Solvent Shock: Rapidly adding the organic stock to the buffer can cause the ETA to crash out of solution before it can be properly dispersed.

• Troubleshooting Steps:

  • Reduce Final Concentration: Your working concentration may be too high. Try a lower concentration.

  • Optimize Dilution Technique: Add the organic stock dropwise to the vortexing buffer to improve dispersion.

  • Use a Carrier: For cell culture experiments, ETA is often complexed with fatty-acid-free bovine serum albumin (BSA) to enhance solubility and facilitate cellular uptake.

  • Consider pH: While not ideal for all experiments, using a slightly basic buffer (pH > 8.0) can increase the solubility of the fatty acid by deprotonating the carboxylic acid group.[9] However, be aware that pH can also affect the rate of oxidation.[11]

Problem 2: My ETA solution has a yellow tint and a sharp, unpleasant odor.

• Causality: These are classic signs of significant oxidative degradation. The yellow color and odor are caused by the formation of secondary oxidation products, such as aldehydes and ketones, which result from the breakdown of unstable lipid hydroperoxides.[4][5] Your ETA is compromised and should not be used for experiments.

• Troubleshooting & Prevention:

  • Discard the Solution: Do not use this solution. It will not produce reliable data and the degradation products may be cytotoxic.

  • Review Handling Procedures:

    • Were your stock solutions properly stored under inert gas and protected from light?

    • Was the aqueous buffer deoxygenated (sparged with argon or nitrogen) before use?

    • Was the experiment conducted with minimal exposure to air and light?

  • Incorporate an Antioxidant: Add a small amount of an antioxidant like butylated hydroxytoluene (BHT) or tert-butylhydroquinone (TBHQ) to your organic stock solution to inhibit oxidation.[12]

Problem 3: My experimental results are inconsistent, or the ETA shows no biological effect.

• Causality: This is the most critical issue and is very often linked to ETA degradation. If the parent compound has been oxidized, it will lose its specific biological activity. The inconsistency arises from varying levels of degradation between experiments.

• Troubleshooting Steps:

  • Verify Compound Integrity (Purity Check): Before extensive experiments, it is crucial to verify the purity of your ETA stock. This can be done using analytical techniques.

    • HPLC-UV: A straightforward method to assess purity. Underivatized ETA can be detected at low UV wavelengths. Degradation will appear as additional peaks in the chromatogram.[13]

    • LC-MS/MS: A more sensitive and specific method that can identify the parent compound and its oxidized metabolites.[14][15][16]

  • Implement a Strict Handling Protocol: Use the "Protocol: Preparation of a Stable Aqueous Working Solution" below to standardize your procedure and minimize variables.

  • Run a Positive Control: If possible, include a more stable related compound in your assay to ensure the experimental system is working correctly.

Key Factors Affecting ETA Stability in Aqueous Solutions

Factor	Impact on Stability	Recommended Mitigation Strategy
Oxygen	Primary driver of auto-oxidation, leading to rapid degradation.[3]	Use deoxygenated buffers (sparge with N₂ or Ar). Prepare solutions under an inert atmosphere. Minimize headspace in vials.
Temperature	Higher temperatures accelerate the rate of oxidation.[3]	Store stock solutions at -20°C or -80°C. Prepare working solutions in chilled buffers and keep on ice.
Light	UV and visible light can initiate and accelerate lipid peroxidation.[3]	Use amber glass vials or wrap containers in aluminum foil. Minimize exposure to ambient light during experiments.
pH	Both highly acidic and alkaline conditions can increase oxidation rates, often due to effects on pro-oxidant metals like iron.[11]	Work in buffered solutions, typically around physiological pH (e.g., pH 7.4), unless solubility is a major issue.[17]
Metal Ions	Transition metals (e.g., Fe²⁺, Cu²⁺) are potent catalysts of lipid oxidation.[17]	Use high-purity water and reagents. Consider adding a chelating agent like EDTA (Ethylenediaminetetraacetic acid) to the buffer.

Protocols & Methodologies

Protocol 1: Preparation of a Concentrated ETA Stock Solution

This protocol describes the preparation of a 100 mM stock solution in ethanol.

• Materials:

  • ETA (neat oil or solid)

  • 200-proof, molecular biology grade ethanol (deoxygenated)

  • Inert gas (argon or nitrogen)

  • Amber glass vial with a PTFE-lined cap

• Procedure:

  • Allow the vial of ETA to equilibrate to room temperature before opening to prevent condensation.

  • Perform all manipulations under a gentle stream of inert gas.

  • Weigh the desired amount of ETA into the amber vial.

  • Add the required volume of deoxygenated ethanol. To deoxygenate, bubble argon or nitrogen through the solvent for 15-20 minutes.

  • Cap the vial tightly and vortex gently until the ETA is fully dissolved.

  • Flush the headspace of the vial with inert gas before sealing.

  • Aliquot into single-use amber vials, flush with inert gas, and store at -80°C.

Protocol 2: Preparation of a Stable Aqueous Working Solution

This protocol details the preparation of a 100 µM working solution in a phosphate-buffered saline (PBS) for immediate use.

Caption: Workflow for preparing an aqueous ETA solution.

Visualizing the Problem: ETA Auto-oxidation Pathway

The instability of ETA is primarily due to its susceptibility to a free radical chain reaction. The diagram below illustrates a simplified overview of this process.

Caption: Simplified pathway of ETA auto-oxidation.

By understanding the inherent instability of 8Z,11Z,14Z,17Z-eicosatetraenoic acid and implementing these rigorous handling and validation protocols, you can significantly enhance the reliability and reproducibility of your research.

References

• Ataman Kimya. (n.d.). EICOSATETRAENOIC ACID.

• Zahid, M. A., et al. (2023). Functional roles and novel tools for improving-oxidative stability of polyunsaturated fatty acids: A comprehensive review. Food Science & Nutrition. Available: [Link]

• MSDS. (2015). Safety data sheet for 5(E),8(Z),11(Z),14(Z)
• Larodan. (n.d.). 5(Z),8(Z),11(Z),14(Z)-Eicosatetraenoic acid.
• Miyashita, K., & Takagi, T. (1986). Oxidative Stability of Polyunsaturated Fatty Acids in an Aqueous Solution. Journal of Japan Oil Chemists' Society.
• MP Biomedicals. (n.d.).
• Teo, Y. Y., et al. (2011). Effect of unsaturation on the stability of C-18 polyunsaturated fatty acids vesicles suspension in aqueous solution. Bulletin of the Korean Chemical Society.
• Miyashita, K., & Takagi, T. (1986). Oxidative Stability of Polyunsaturated Fatty Acids in an Aqueous Solution. Bioscience, Biotechnology, and Biochemistry.

• Prisacaru, A. E. (2016). Effect of antioxidants on polyunsaturated fatty acids – review. Acta Scientiarum Polonorum Technologia Alimentaria. Available: [Link]

• Miyashita, K., & Takagi, T. (1986). Oxidative Stability of Polyunsaturated Fatty Acids in an Aqueous Solution. Taylor & Francis Online.

• Prisacaru, A. E. (2016). Effect of antioxidants on polyunsaturated fatty acids - review. PubMed. Available: [Link]

• Corey, E.J., et al. (1979). Selective Epoxidation of Eicosa-cis-5, 8, 11, 14-tetraenoic (Arachidonic) Acid and Eicosacis-8, 11, 14-trienoic Acid. Journal of the American Chemical Society.
• Shevchenko, V. P., et al. (1987). [Synthesis of (8Z,11Z,14Z)-eicosatrien-5-ynoic (5,6-dehydroarachidonic) acid and its transformation into [5,6-3H]arachidonic acid and [5,6-3H]prostaglandins E2 and F2 alpha]. Bioorganicheskaia khimiia.
• Park, Y., et al. (2020). Effects of the Temperature, Oxygen Level, and Antioxidant on Oxidative Stability of ω-3 PUFAs in a Mouse Diet.
• Lactanet. (2021). FATTY ACID PROFILE TESTING: INTERPRETING RESULTS.
• Murphy, R. C., & Gaskell, S. J. (2011). Detection and quantitation of eicosanoids via high performance liquid chromatography-electrospray ionization-mass spectrometry. Methods in Molecular Biology.
• Wikipedia. (n.d.). Eicosatetraenoic acid.
• Journal of Pharmacognosy and Phytochemistry. (2021).
• Lee, J. Y., & Lee, J. (2018).
• Google Patents. (2020).

• Richard, D., et al. (2008). Polyunsaturated fatty acids as antioxidants. PubMed. Available: [Link]

• Banni, S., & Contini, M. S. (1988). Oxidation of 5,8,11,14,17-eicosapentaenoic acid by hepatic and renal microsomes. PubMed. Available: [Link]

• BenchChem. (n.d.).
• Kang, J. X., & Wang, J. (2005).
• Larodan. (n.d.). 8(Z),11(Z),14(Z),17(Z)-Eicosatetraenoic acid.
• ResearchGate. (2016).
• Creative Proteomics. (n.d.).
• LIPID MAPS. (n.d.).
• Journal of the American Chemical Society. (1979). Selective epoxidation of eicosa-cis-5,8,11,14-tetraenoic (arachidonic) acid and eicosa-cis-8,11,14-trienoic acid.
• Metabolon. (n.d.).
• MDPI. (2023). Construction of Eicosatetraenoic Acid Producing Cell Factory by Genetic Engineering of Mucor circinelloides.
• PubChem. (n.d.). (8Z,11Z,14Z,17Z)
• Li, G., et al. (2022).
• Digital CSIC. (2021). Determination of very long‐chain polyunsaturated fatty acids from 24 to 44 carbons in eye, brain and gonads of.
• MDPI. (2024).
• FOSS. (n.d.). KJELDAHL TROUBLESHOOTING.
• NIST. (n.d.). 5,8,11,14-Eicosatetraenoic acid, methyl ester, (all-Z)-.
• BioMarker. (n.d.). EICOSANOIDS.
• Frontiers. (2022). Assessment of lipid composition and eicosapentaenoic acid/docosahexaenoic acid bioavailability in fish oil obtained through different enrichment methods.
• Liu, L., et al. (2005). 5E, 8Z, 11Z, 14Z-eicosatetraenoic acid, a novel trans isomer of arachidonic acid, causes G1 phase arrest and induces apoptosis of HL-60 cells.
• ResearchGate. (2018). Effect of 20-hydroxy-(5Z,8Z,11Z,14Z)

Sources

• 1. mdpi.com [mdpi.com]
• 2. metabolon.com [metabolon.com]
• 3. Functional roles and novel tools for improving‐oxidative stability of polyunsaturated fatty acids: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prisacaru A. E., 2016. Effect of antioxidants on polyunsaturated fatty acids – review. Acta Sci.Pol. Technol. Aliment. 15 (2), 121-129 [food.actapol.net]
• 5. Effect of antioxidants on polyunsaturated fatty acids - review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. larodan.com [larodan.com]
• 7. larodan.com [larodan.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. mpbio.com [mpbio.com]
• 10. biomarker.hu [biomarker.hu]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. scispace.com [scispace.com]
• 15. lipidmaps.org [lipidmaps.org]
• 16. mdpi.com [mdpi.com]
• 17. Oxidative Stability of Polyunsaturated Fatty Acids in an Aqueous Solution [jstage.jst.go.jp]

minimizing ion suppression in 8Z,11Z,14Z,17Z-eicosatetraenoic acid LC-MS/MS

Welcome to the Technical Support Center for the analysis of 8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA, 20:4n-3) . ETA is a critical omega-3 polyunsaturated fatty acid that serves as an intermediate in the biosynthesis of eicosapentaenoic acid (EPA) and acts as a precursor to specialized pro-resolving mediators (SPMs)[1].

Because ETA is analyzed at trace levels in complex biological matrices, its quantification is highly vulnerable to ion suppression —a phenomenon where co-eluting matrix components compete for charge during electrospray ionization (ESI), drastically reducing the analyte signal[2]. This guide provides field-proven, self-validating troubleshooting strategies to ensure the scientific integrity of your lipidomic workflows.

Biosynthetic pathway of ETA and its enzymatic conversion to specialized pro-resolving mediators.

Section 1: Diagnosing Signal Loss

Q: How do I definitively diagnose if my ETA signal is suffering from ion suppression? A: Ion suppression occurs when non-target matrix components (like phospholipids or salts) compete with ETA for limited charge and surface space on the ESI droplets[2]. Because ETA is typically analyzed in negative ESI mode ([M-H]⁻ at m/z 303.2), it is highly susceptible to suppression from co-eluting acidic lipids or high salt concentrations[3].

To diagnose this, you must map the suppression zones in your chromatography using a Post-Column Infusion experiment. This creates a self-validating baseline: if the steady-state signal of ETA drops at specific retention times when a blank matrix is injected, suppression is confirmed.

Post-column infusion setup for diagnosing LC-MS/MS ion suppression zones.

Q: What are the primary culprits causing matrix effects in my plasma/tissue extracts? A: In lipidomics, the primary drivers of ion suppression are endogenous phospholipids (e.g., phosphatidylcholines). Phospholipids possess a highly surface-active polar head group and a hydrophobic tail. Inside the ESI droplet, they rapidly migrate to the surface, preventing the less surface-active ETA molecules from reaching the droplet exterior. Consequently, ETA is not efficiently ejected into the gas phase during the Rayleigh limit explosion, resulting in signal loss[2].

Section 2: Methodological Solutions

Q: What is the most effective sample preparation strategy to eliminate phospholipid-induced matrix effects? A: Simple protein precipitation (PPT) leaves high concentrations of phospholipids in the extract. To isolate ETA (a free fatty acid) from these complex biological matrices, Solid Phase Extraction (SPE) is required[4].

Step-by-Step SPE Protocol for ETA Extraction:

• Internal Standard Spiking: Spike 100 µL of plasma/tissue homogenate with 10 µL of a deuterated internal standard (e.g., d8-Arachidonic Acid or d5-EPA, as d-ETA is often commercially unavailable).

• Protein Precipitation: Add 400 µL of cold methanol. Vortex for 30 seconds, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Dilution: Transfer the supernatant and dilute with 1.5 mL of LC-MS grade water to reduce the organic content below 20%, ensuring proper retention on the SPE sorbent.

• SPE Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB, 30 mg) with 1 mL methanol, followed by 1 mL water.

• Loading: Load the diluted supernatant onto the cartridge at a flow rate of ~1 mL/min.

• Washing: Wash with 1 mL of 5% methanol in water to elute salts and highly polar interferences.

• Elution: Elute the fatty acids, including ETA, with 1 mL of 100% methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute in 50 µL of the initial LC mobile phase (e.g., 60% methanol / 40% water with 0.02% formic acid)[4].

Q: How should I optimize my liquid chromatography to resolve ETA from matrix suppressors and isobaric interferences? A: 8Z,11Z,14Z,17Z-eicosatetraenoic acid (20:4n-3) is a structural isomer of the highly abundant arachidonic acid (5Z,8Z,11Z,14Z-eicosatetraenoic acid, 20:4n-6). Without baseline chromatographic separation, these isomers will mutually suppress each other and convolute MRM quantification[1]. Transitioning from standard HPLC to Ultra Performance Liquid Chromatography (UPLC) with sub-2 µm particle columns significantly increases peak capacity, resolving ETA from endogenous suppressors and isobaric lipids[5].

Table: Recommended UPLC-MS/MS Parameters for ETA Analysis

Parameter	Recommended Setting	Mechanistic Rationale
Analytical Column	C18 or C8 sub-2 µm (UPLC)	Maximizes peak capacity and physically resolves ETA from isobaric ARA isomers[5].
Mobile Phase A	Water + 0.02% Formic Acid	Provides a consistent acidic environment for reproducible chromatography while still allowing negative ionization[4].
Mobile Phase B	Methanol + 0.02% Formic Acid	Methanol yields better recovery and solubility for hydrophobic lipids compared to acetonitrile[4].
Ionization Mode	ESI Negative (ESI-)	The carboxylic acid moiety of ETA readily loses a proton to form [M-H]⁻ at m/z 303.2[3].
Internal Standard	d8-Arachidonic Acid or d5-EPA	Co-elutes closely with ETA to dynamically correct for residual matrix effects[1].

Section 3: Data & Quantitative Integrity

Q: How do I mathematically validate that my mitigation strategies have worked? A: A self-validating protocol requires calculating the absolute Matrix Effect (ME) and Extraction Recovery (RE) using the post-extraction spike method[4].

Calculate these metrics using the following formulas:

• Matrix Effect (ME %) = (Peak Area of Post-Extraction Spike / Peak Area of Neat Standard) × 100

• Extraction Recovery (RE %) = (Peak Area of Pre-Extraction Spike / Peak Area of Post-Extraction Spike) × 100

An ME value between 85% and 115% indicates that ion suppression has been successfully minimized. To further correct for any residual suppression, Stable-Isotope Dilution (SID) must be employed. The stable isotope-labeled internal standard (SIL-IS) will co-elute with the endogenous ETA and experience the exact same suppression environment in the ESI source, allowing the analyte-to-IS ratio to remain constant and ensuring absolute quantitative accuracy[6].

References

• Medina, I., et al. "Non-Targeted LC-MS/MS Assay for Screening Over 100 Lipid Mediators from ARA, EPA, and DHA in Biological Samples Based on Mass Spectral Fragmentations." MDPI, 19 June 2019.[Link]

• Werner, M., et al. "Development of an Optimized LC-MS Method for the Detection of Specialized Pro-Resolving Mediators in Biological Samples." Frontiers in Pharmacology (PMC), 07 Mar. 2019.[Link]

• Han, X., et al. "Strategies to improve/eliminate the limitations in shotgun lipidomics." Mass Spectrometry Reviews (PMC), 2018.[Link]

• Blair, I. A. "Stable-Isotope Dilution LC–MS for Quantitative Biomarker Analysis." Bioanalysis (Taylor & Francis), 09 Feb. 2010.[Link]

• LabRulez. "Tips and tricks for LC–MS-based metabolomics and lipidomics analysis." LabRulez LCMS, 17 Sep. 2024.[Link]

• Waters Corporation. "Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC." Waters Application Notes.[Link]

Sources

• 1. Development of an Optimized LC-MS Method for the Detection of Specialized Pro-Resolving Mediators in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. waters.com [waters.com]
• 6. tandfonline.com [tandfonline.com]

Technical Support Center: Overcoming Column Tailing in the Analysis of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid

Welcome to the technical support center for the analysis of 8Z,11Z,14Z,17Z-eicosatetraenoic acid, also known as Dihomo-γ-linolenic acid (DGLA). This guide is designed for researchers, scientists, and drug development professionals who are encountering chromatographic challenges, specifically peak tailing, during the analysis of this and other structurally related polyunsaturated fatty acids (PUFAs).

Peak tailing is a common issue that can significantly compromise the accuracy, resolution, and reproducibility of your analytical results.[1][2] This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you diagnose the root cause of peak tailing and implement effective solutions.

Troubleshooting Guide: A Symptom-Based Approach

This section addresses specific, common problems encountered during the analysis of 8Z,11Z,14Z,17Z-eicosatetraenoic acid.

Q1: My 8Z,11Z,14Z,17Z-eicosatetraenoic acid peak is showing significant tailing. What are the primary causes?

Peak tailing for an acidic analyte like 8Z,11Z,14Z,17Z-eicosatetraenoic acid in reversed-phase HPLC is most often caused by secondary interactions between the analyte and the stationary phase.[1][3] Here’s a breakdown of the likely culprits:

• Silanophilic Interactions : This is the most common cause.[1][3] Standard silica-based C18 columns have residual, unreacted silanol groups (Si-OH) on their surface.[4][5] 8Z,11Z,14Z,17Z-eicosatetraenoic acid has a carboxylic acid functional group. At a mobile phase pH above approximately 4, these silanol groups can become deprotonated (Si-O⁻) and interact strongly with the acidic proton of your analyte, leading to a secondary retention mechanism that causes tailing.[6][7]

• Mobile Phase pH : If the pH of your mobile phase is close to the pKa of your analyte, the compound can exist in both its ionized and non-ionized forms, leading to peak distortion and tailing.[8][9][10] For carboxylic acids, a low pH is generally preferred to keep the analyte in its neutral, protonated form.[11]

• Column Contamination and Degradation : Over time, columns can become contaminated with strongly retained matrix components or undergo degradation of the bonded phase.[1] This can expose more active silanol sites or create a non-uniform surface, both of which contribute to peak tailing.

• Sample Solvent Mismatch : Injecting your sample in a solvent that is significantly stronger (i.e., has a higher elution strength) than your initial mobile phase can cause poor peak shape, including tailing or fronting.[1][12][13][14]

• Extra-Column Effects : Issues outside of the column, such as excessive tubing length or diameter, or poorly made connections between the injector, column, and detector, can increase dead volume and cause peak broadening and tailing.[1][8][15]

Q2: How can I modify my mobile phase to reduce peak tailing?

Optimizing your mobile phase is a critical and effective strategy to combat tailing.

• Expertise-Driven Insight : The goal is to suppress the unwanted secondary interactions. For an acidic analyte like 8Z,11Z,14Z,17Z-eicosatetraenoic acid, this means ensuring it remains in its neutral, protonated form and minimizing the activity of surface silanols.

Protocol: Mobile Phase Optimization

• Lower the pH : The most effective way to reduce tailing for a carboxylic acid is to lower the mobile phase pH.[11] By operating at a pH at least 1-2 units below the analyte's pKa, you ensure the carboxylic acid group is fully protonated (neutral), and you also suppress the ionization of the acidic silanol groups on the silica surface.[3]

• Add an Acidic Modifier : Incorporate a small amount of a weak acid into your mobile phase.

  • Recommended Modifier : Start by adding 0.1% formic acid or 0.1% acetic acid to both your aqueous and organic mobile phase components.[16]

  • Mechanism of Action : These acidic modifiers act in two ways: they lower the overall pH and the modifier itself (e.g., acetate or formate ions) can compete with the analyte for active silanol sites, effectively "blocking" them and improving peak shape.[17]

• Ensure Proper Buffering : If precise pH control is needed, use a formal buffer system. For low pH work, a formate buffer (effective range pH 2.8-4.8) is an excellent choice and is compatible with mass spectrometry.[11]

• Evaluate Organic Modifier : Acetonitrile and methanol can provide different selectivities and peak shapes. If you are using one, try switching to the other or using a combination to see if peak symmetry improves.

Q3: Is my column the problem? How do I diagnose and fix column-related tailing?

If mobile phase adjustments don't solve the issue, the column is the next logical place to investigate.

Systematic Column Troubleshooting Workflow

Caption: A systematic workflow for diagnosing column-related peak tailing.

Detailed Steps & Explanations:

• Column Washing : Contaminants from previous analyses can build up at the head of the column, creating active sites that cause tailing.[1][18] Flushing the column with a strong solvent can often resolve this.

  • Protocol :

    • Disconnect the column from the detector.

    • Flush with a sequence of solvents, for example: 20 column volumes of your mobile phase without buffer salts, followed by 20 column volumes of 100% acetonitrile, and then optionally 20 column volumes of isopropanol if lipids are a concern.

    • Re-equilibrate with your mobile phase and re-test.

• Use a High-Purity, End-Capped Column : Not all C18 columns are the same. Modern, high-purity silica columns that are "end-capped" are specifically designed to have minimal residual silanol activity.[8] End-capping is a process where smaller silane molecules are used to bond to the remaining accessible silanol groups after the primary C18 bonding, effectively shielding them from interaction with analytes.

• Consider a Guard Column : A guard column is a small, disposable column installed before your main analytical column.[19] It acts as a filter, trapping particulates and strongly retained compounds from your sample, thereby protecting the more expensive analytical column from contamination and extending its lifetime.[20][21]

Frequently Asked Questions (FAQs)

Q1: What are the ideal starting HPLC conditions for analyzing 8Z,11Z,14Z,17Z-eicosatetraenoic acid?

While every method requires optimization, here is a robust starting point based on established methods for similar fatty acids.[16][22]

Parameter	Recommended Starting Condition	Rationale & Expert Notes
Column	High-Purity, End-Capped C18 (e.g., 150 x 4.6 mm, 5 µm)	A standard C18 provides good hydrophobic retention. High-purity silica and end-capping are crucial to minimize silanol interactions.[2][8]
Mobile Phase A	Water + 0.1% Formic Acid	The acid is critical for suppressing analyte and silanol ionization, which prevents peak tailing.[11][16]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile often provides good efficiency for fatty acids. Including the acid modifier in the organic phase ensures consistent pH throughout the gradient.
Gradient	Start at ~60% B, ramp to 100% B over 20-30 min	A gradient is necessary to elute the highly hydrophobic fatty acid in a reasonable time with good peak shape.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	40 °C	Elevated temperature can improve peak shape and reduce viscosity, but monitor analyte stability.
Detection	UV (200-210 nm) or Mass Spectrometry (ESI-)	ESI in negative mode is highly sensitive as fatty acids readily form carboxylate anions [M-H]⁻.[16][23]
Sample Solvent	Initial Mobile Phase Composition (e.g., 60:40 ACN:Water)	Crucial to avoid peak distortion. Never dissolve the sample in 100% strong solvent if your gradient starts at a lower organic percentage.[24]

Q2: Why is peak shape so important for this analysis?

Peak shape, quantified by the tailing factor or asymmetry, is not just an aesthetic concern. It has direct, practical consequences for your data quality:

• Accurate Quantification : Tailing peaks are difficult for integration software to process correctly. The algorithm may struggle to define the true start and end of the peak, leading to inconsistent and inaccurate peak area measurements.[1]

• Resolution : A tailing peak is wider at its base, which can cause it to merge with an adjacent peak. This loss of resolution makes it impossible to accurately quantify either compound.

• Sensitivity : As a peak tails, its height decreases for a given area. This can make it difficult to detect low-level analytes, compromising the sensitivity of your assay.

A symmetric, Gaussian peak (Tailing Factor ≈ 1.0) is a key indicator of a robust and reliable chromatographic system.[8]

Q3: My sample is in a pure organic solvent for extraction purposes. How do I prepare it for injection without causing peak distortion?

This is a common and critical issue. Injecting a sample dissolved in a solvent much stronger than the mobile phase (e.g., 100% acetonitrile) will almost certainly cause severe peak distortion.[12][24][25]

Protocol: Sample Solvent Management

• Evaporate and Reconstitute (Gold Standard) :

  • Take a known aliquot of your organic extract.

  • Gently evaporate the solvent to dryness under a stream of nitrogen.

  • Reconstitute the residue in a volume of a solvent that is as weak as, or weaker than, your initial mobile phase conditions (e.g., 60% Acetonitrile / 40% Water). This ensures the analyte band is tightly focused at the head of the column upon injection.

• Dilution (If Evaporation is Not Feasible) :

  • If your analyte concentration is high enough, you can dilute your sample at least 1:1 (and preferably more) with the weaker aqueous component of your mobile phase (e.g., water with 0.1% formic acid).

  • Caveat : This approach risks analyte precipitation if the fatty acid is not soluble in the final mixture. Always run a small test to ensure solubility.[13]

• Reduce Injection Volume : As a last resort, you can try significantly reducing the injection volume (e.g., to 1-2 µL). A smaller plug of strong solvent has less of a detrimental effect, but this may compromise your ability to detect low-concentration analytes.

By systematically addressing these potential chemical and physical causes of peak tailing, you can develop a robust, reproducible, and accurate method for the analysis of 8Z,11Z,14Z,17Z-eicosatetraenoic acid and other PUFAs.

References

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?[Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. [Link]

• Waters Corporation. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? Waters Knowledge Base. [Link]

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Reference Data & Comparative Studies

8Z,11Z,14Z,17Z-eicosatetraenoic acid vs arachidonic acid biological activity comparison

An In-Depth Comparative Guide to the Biological Activities of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid and Arachidonic Acid

Introduction

In the intricate world of lipid signaling, polyunsaturated fatty acids (PUFAs) stand out as critical regulators of cellular function, inflammation, and overall homeostasis. Among these, the 20-carbon eicosanoids are of particular interest to researchers in inflammation, immunology, and drug development. This guide provides a detailed comparison of two key C20:4 PUFAs: 8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA) and 5Z,8Z,11Z,14Z-eicosatetraenoic acid, more commonly known as arachidonic acid (ARA). While both are isomers, their distinct metabolic fates and biological activities warrant a close examination for any researcher working in lipidomics and related fields.

Arachidonic acid is an omega-6 fatty acid, whereas 8,11,14,17-eicosatetraenoic acid is an omega-3 fatty acid. This seemingly subtle difference in the position of the first double bond from the methyl end of the fatty acid chain dictates their metabolic processing and the resulting bioactive lipid mediators they produce. ARA is the precursor to the well-known pro-inflammatory eicosanoids, such as prostaglandins and leukotrienes of the 2- and 4-series. In contrast, ETA gives rise to mediators that are often less inflammatory or even anti-inflammatory. This guide will delve into the structural nuances, metabolic pathways, comparative biological activities supported by experimental data, and key experimental protocols for studying these important molecules.

Structural and Metabolic Distinctions

The fundamental difference between ARA and ETA lies in their chemical structure, specifically the placement of their double bonds. ARA is an omega-6 fatty acid, with its first double bond located at the sixth carbon from the methyl end. ETA, on the other hand, is an omega-3 fatty acid, with its first double bond at the third carbon from the methyl end. This seemingly minor structural variance has profound implications for their metabolism by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.

Figure 1: Simplified metabolic pathways of omega-6 (Arachidonic Acid) and omega-3 (Eicosatetraenoic Acid) fatty acids.

Comparative Biological Activities

Biological Activity	Arachidonic Acid (ARA)	8Z,11Z,14Z,17Z-Eicosatetraenoic Acid (ETA)
Inflammatory Response	Precursor to potent pro-inflammatory mediators (PGE₂, LTB₄).	Precursor to less inflammatory or anti-inflammatory mediators (PGE₃, LTB₅).
Platelet Aggregation	Thromboxane A₂ (TXA₂) derived from ARA is a potent platelet aggregator and vasoconstrictor.	Thromboxane A₃ (TXA₃) derived from EPA (downstream of ETA) is a weak platelet aggregator and vasoconstrictor.
Vasodilation	Prostacyclin I₂ (PGI₂) is a vasodilator.	Prostacyclin I₃ (PGI₃) has similar vasodilatory effects.
Cell Proliferation	Can promote cancer cell proliferation in some models.	Often shows anti-proliferative effects in cancer cell lines.

Experimental Evidence

A study investigating the effects of ARA and ETA on inflammation in a mouse model of peritonitis demonstrated that while both fatty acids were metabolized, the products derived from ETA were significantly less potent in recruiting neutrophils, a key hallmark of acute inflammation. Furthermore, in vitro studies using cultured macrophages have shown that ETA can competitively inhibit the metabolism of ARA by COX enzymes, thereby reducing the production of pro-inflammatory prostaglandins.

Experimental Protocols

In Vitro Assessment of Eicosanoid Production

This protocol outlines a general method for comparing the metabolism of ARA and ETA by cultured macrophages.

Objective: To quantify and compare the production of prostaglandins and leukotrienes from ARA and ETA.

Materials:

• Murine or human macrophage cell line (e.g., RAW 264.7)

• DMEM media supplemented with 10% FBS

• Arachidonic Acid and 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid

• LPS (Lipopolysaccharide)

• ELISA kits for PGE₂, PGE₃, LTB₄, and LTB₅

• Cell scraper and lysis buffer

• Spectrophotometer

Procedure:

• Cell Culture: Plate macrophages in 6-well plates and grow to 80-90% confluency.

• Fatty Acid Supplementation: Replace the culture medium with serum-free DMEM containing either ARA or ETA at a final concentration of 10 µM. Incubate for 24 hours.

• Inflammatory Challenge: Stimulate the cells with LPS (1 µg/mL) for 4 hours to induce the expression of COX-2 and 5-LOX.

• Sample Collection: Collect the cell culture supernatant for analysis of secreted eicosanoids. Lyse the cells to measure total protein for normalization.

• Quantification: Use specific ELISA kits to measure the concentrations of PGE₂, PGE₃, LTB₄, and LTB₅ in the supernatant according to the manufacturer's instructions.

• Data Analysis: Normalize the eicosanoid concentrations to the total protein content of the corresponding cell lysates. Compare the profiles of eicosanoids produced from ARA versus ETA.

Figure 2: Workflow for the in vitro assessment of eicosanoid production.

In Vivo Mouse Model of Peritonitis

This protocol provides a framework for comparing the inflammatory effects of ARA and ETA in a live animal model.

Objective: To assess the in vivo inflammatory response to ARA and ETA by measuring neutrophil recruitment.

Materials:

• C57BL/6 mice (8-10 weeks old)

• Arachidonic Acid and 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid

• Zymosan A

• Phosphate-buffered saline (PBS)

• Flow cytometer

• Antibodies for neutrophil markers (e.g., Ly-6G)

Procedure:

• Animal Groups: Divide mice into three groups: Control (Zymosan + PBS), ARA (Zymosan + ARA), and ETA (Zymosan + ETA).

• Induction of Peritonitis: Administer Zymosan A (1 mg/mL) intraperitoneally to all mice to induce peritonitis. Co-inject either ARA or ETA (10 µg per mouse) or PBS for the control group.

• Peritoneal Lavage: After 4 hours, euthanize the mice and perform a peritoneal lavage with 5 mL of cold PBS.

• Cell Staining: Centrifuge the lavage fluid to collect the cells. Resuspend the cells and stain with fluorescently labeled antibodies against neutrophil surface markers.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to quantify the number of neutrophils recruited to the peritoneal cavity.

• Data Analysis: Compare the number of neutrophils in the ARA and ETA groups to the control group.

Conclusion

The comparison between 8Z,11Z,14Z,17Z-eicosatetraenoic acid and arachidonic acid highlights the critical role of fatty acid structure in determining biological function. While ARA is a key driver of potent pro-inflammatory responses, ETA serves as a precursor to less inflammatory or even anti-inflammatory mediators. This distinction is of paramount importance for researchers investigating inflammatory diseases and developing novel therapeutic strategies. The provided experimental protocols offer a starting point for further investigation into the nuanced roles of these two vital eicosatetraenoic acids. A thorough understanding of their differential metabolism and signaling is essential for advancing our knowledge of lipid-mediated regulation of health and disease.

References

• PubChem. Eicosatetraenoic acid. National Center for Biotechnology Information. [Link]

• Innes, J. K., & Calder, P. C. (2020). Omega-6 fatty acids and inflammation. Prostaglandins, Leukotrienes and Essential Fatty Acids, 160, 102170. [Link]

A Comparative Guide to 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid and Eicosapentaenoic Acid (EPA) in Lipidomic Profiles

For researchers, scientists, and drug development professionals navigating the complexities of lipidomics, understanding the subtle yet significant differences between structurally similar polyunsaturated fatty acids (PUFAs) is paramount. This guide provides an in-depth comparison of two critical omega-3 fatty acids: 8Z,11Z,14Z,17Z-eicosatetraenoic acid (20:4n-3) and eicosapentaenoic acid (EPA, 20:5n-3). We will delve into their structural nuances, differential metabolic pathways, and the functional consequences of their respective lipidomic profiles, supported by experimental data and detailed methodologies.

Introduction: Two Closely Related Omega-3 Fatty Acids with Divergent Biological Roles

Both 8Z,11Z,14Z,17Z-eicosatetraenoic acid and EPA are 20-carbon omega-3 polyunsaturated fatty acids, playing crucial roles in cellular structure and signaling.[1] However, the presence of an additional double bond in EPA imparts distinct chemical properties that lead to the generation of a different spectrum of bioactive lipid mediators, known as eicosanoids. These molecules are pivotal in regulating inflammation, immune responses, and cardiovascular function.[2] While EPA is widely recognized for its anti-inflammatory and pro-resolving properties, 8Z,11Z,14Z,17Z-eicosatetraenoic acid is emerging as a unique modulator of eicosanoid metabolism with its own distinct biological profile.

Structural and Physicochemical Distinctions

The fundamental difference between these two fatty acids lies in their degree of unsaturation. 8Z,11Z,14Z,17Z-eicosatetraenoic acid possesses four cis double bonds, while EPA has five. This seemingly minor structural variance has profound implications for their three-dimensional shape, flexibility, and susceptibility to enzymatic oxidation.

Feature	8Z,11Z,14Z,17Z-Eicosatetraenoic Acid	Eicosapentaenoic Acid (EPA)
Chemical Formula	C20H32O2	C20H30O2
Molecular Weight	304.47 g/mol	302.45 g/mol
Number of Double Bonds	4	5
Double Bond Positions	8, 11, 14, 17	5, 8, 11, 14, 17
Omega Classification	n-3	n-3

Differential Metabolism: A Tale of Two Eicosanoid Families

The biological activities of these fatty acids are largely mediated by their conversion into eicosanoids through the action of cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP) enzymes.[2] The structural differences between 8Z,11Z,14Z,17Z-eicosatetraenoic acid and EPA lead to the production of distinct families of eicosanoids with often contrasting biological effects.

Cyclooxygenase (COX) Pathway

Both COX-1 and COX-2 can metabolize 8Z,11Z,14Z,17Z-eicosatetraenoic acid and EPA. However, the products and their biological activities differ significantly.

• 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid: Human platelet cyclooxygenase metabolizes this fatty acid into 12-hydroxy-8,10,14-heptadecatrienoic acid.[3] Notably, the formation of cyclic prostaglandins from this substrate is minimal in platelets.[3] Some studies suggest that the eicosanoids derived from 20:4n-3 may have attenuated inflammatory properties compared to those derived from arachidonic acid (20:4n-6).

• EPA: The COX pathway converts EPA into the 3-series prostaglandins (e.g., PGE3) and thromboxanes (e.g., TXA3). These eicosanoids are generally less pro-inflammatory and pro-thrombotic than their 2-series counterparts derived from arachidonic acid.[2] For instance, TXA3 is a much weaker vasoconstrictor and platelet aggregator than TXA2.

dot graph TD { A[8Z,11Z,14Z,17Z-Eicosatetraenoic Acid] -->|COX| B(12-Hydroxy-8,10,14-heptadecatrienoic acid); C[EPA] -->|COX| D(3-Series Prostaglandins e.g., PGE3); C -->|COX| E(3-Series Thromboxanes e.g., TXA3); B --> F{Attenuated Inflammatoryand Thrombotic Activity}; D --> G{Reduced InflammatoryPotential}; E --> H{Weak Vasoconstrictorand Platelet Aggregator};

} caption: Differential COX metabolism.

Lipoxygenase (LOX) Pathway

The LOX pathway is a major route for the metabolism of both fatty acids, leading to the production of hydroxyeicosatetraenoic acids (HETEs), hydroxyeicosapentaenoic acids (HEPEs), and leukotrienes.

• 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid: Human platelets primarily metabolize this fatty acid via 12-lipoxygenase to 12-hydroxy-8,10,14,17-eicosatetraenoic acid.[3] Metabolites derived from 20:4 n-3 via the 5-lipoxygenase pathway have been shown to possess anti-inflammatory properties.[4]

• EPA: EPA is a substrate for 5-LOX, leading to the formation of the 5-series leukotrienes (e.g., LTB5). LTB5 is a significantly less potent chemoattractant for neutrophils compared to LTB4, its counterpart derived from arachidonic acid.[5] Furthermore, EPA is a precursor to the E-series resolvins (e.g., Resolvin E1), which are potent specialized pro-resolving mediators (SPMs) that actively orchestrate the resolution of inflammation.[6]

dot graph TD { A[8Z,11Z,14Z,17Z-Eicosatetraenoic Acid] -->|12-LOX| B(12-hydroxy-8,10,14,17-eicosatetraenoic acid); A -->|5-LOX| C(Anti-inflammatory metabolites); D[EPA] -->|5-LOX| E(5-Series Leukotrienes e.g., LTB5); D -->|COX-2 + Aspirin/CYP| F(E-Series Resolvins e.g., Resolvin E1); B --> G{Modulation ofInflammatory Response}; C --> H{Inhibition ofNeutrophil Activity}; E --> I{Weak Chemoattractant}; F --> J{Potent Pro-resolvingActivity};

} caption: Differential LOX metabolism.

Comparative Biological Activities of Key Metabolites

Metabolite Class	Derived from 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid	Derived from EPA	Key Functional Differences
Prostaglandins/Thromboxanes	e.g., 12-hydroxy-8,10,14-heptadecatrienoic acid	e.g., PGE3, TXA3	EPA-derived prostanoids are generally less inflammatory and thrombotic.[2]
Leukotrienes	Anti-inflammatory 5-LOX products	e.g., LTB5	LTB5 is a significantly weaker chemoattractant than LTB4.[5]
Resolvins	Not well-characterized	E-series resolvins (e.g., Resolvin E1)	EPA is a direct precursor to potent pro-resolving mediators.[6]
Hydroxy Fatty Acids	e.g., 12-hydroxy-8,10,14,17-eicosatetraenoic acid	e.g., 18-HEPE	Both can have anti-inflammatory effects, but their specific receptor interactions and potencies differ.[3][5]

Experimental Protocol: Targeted Lipidomic Analysis by LC-MS/MS

This protocol provides a robust method for the simultaneous quantification of 8Z,11Z,14Z,17Z-eicosatetraenoic acid, EPA, and their key metabolites in biological matrices.

Sample Preparation (Solid-Phase Extraction)

• Internal Standard Spiking: To 1 mL of plasma, add a solution of deuterated internal standards (e.g., EPA-d5, 12-HETE-d8).

• Hydrolysis: Add 2 mL of 1 M NaOH and incubate at 60°C for 30 minutes to hydrolyze esterified fatty acids.

• Acidification: Neutralize the sample with 1 M HCl and acidify to pH 3.5 with formic acid.

• SPE Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

• Sample Loading: Load the acidified sample onto the SPE cartridge.

• Washing: Wash the cartridge with 5 mL of water, followed by 5 mL of 15% methanol in water.

• Elution: Elute the fatty acids and their metabolites with 5 mL of methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of methanol/water (1:1, v/v).

dot graph TD { A[Start: Biological Sample] --> B{Spike withInternal Standards}; B --> C{Alkaline Hydrolysis}; C --> D{Acidification}; D --> E{SPE CartridgeConditioning}; E --> F{Sample Loading}; F --> G{Washing}; G --> H{Elution}; H --> I{Drying andReconstitution}; I --> J[End: Sample for LC-MS/MS];

} caption: SPE workflow for lipidomics.

LC-MS/MS Analysis

• LC System: High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0-2 min: 30% B

  • 2-15 min: 30-95% B

  • 15-20 min: 95% B

  • 20-21 min: 95-30% B

  • 21-25 min: 30% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Negative electrospray ionization (ESI-).

• Data Acquisition: Multiple Reaction Monitoring (MRM) using specific precursor-to-product ion transitions for each analyte and internal standard.

Data Analysis

Quantification is achieved by constructing calibration curves for each analyte using the peak area ratios of the analyte to its corresponding internal standard.

Conclusion: Implications for Research and Drug Development

The distinct lipidomic profiles generated from 8Z,11Z,14Z,17Z-eicosatetraenoic acid and EPA underscore the importance of precise fatty acid analysis in understanding health and disease. While both are omega-3 fatty acids, their differential metabolism leads to the production of eicosanoids with varied and sometimes opposing biological activities. EPA's role as a precursor to potent anti-inflammatory and pro-resolving mediators is well-established. 8Z,11Z,14Z,17Z-eicosatetraenoic acid, on the other hand, generates a unique set of metabolites whose full spectrum of biological activities is still under active investigation but appears to contribute to a less inflammatory phenotype compared to omega-6 derived eicosanoids.

For researchers in drug development, a detailed understanding of these pathways is critical for designing targeted nutritional and therapeutic interventions for inflammatory and cardiovascular diseases. The provided LC-MS/MS methodology offers a reliable and sensitive approach to accurately profile these important lipid mediators, paving the way for a more nuanced understanding of their roles in human health.

References

• Eicosanoids and Related Compounds – An Introduction. The AOCS Lipid Library. [Link]

• Wada, M., DeLong, C. J., & Kurata, S. (2017). Assessment of lipid composition and eicosapentaenoic acid/docosahexaenoic acid bioavailability in fish oil obtained through different enrichment methods. Frontiers in Nutrition, 4, 54.
• Oliw, E. H., & Sprecher, H. (1989). Metabolism of 8,11,14,17-eicosatetraenoic acid by human platelet lipoxygenase and cyclooxygenase. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1003(2), 120-126.

• Eicosanoid. Wikipedia. [Link]

• Gobbetti, T., Dalli, J., Colas, R. A., & D'Acquisto, F. (2017). Cyclooxygenase-2 generates anti-inflammatory mediators from omega-3 fatty acids. Scientific Reports, 7(1), 46154.
• Li, X., Wang, Y., Zhang, Y., Li, Y., Wang, Y., & Wang, C. (2022). Quantitative lipidomics reveals the changes of lipids and antioxidant capacity in egg yolk from laying hens with fatty liver hemorrhagic syndrome. Frontiers in Veterinary Science, 9, 934574.
• Oliw, E. H., & Sprecher, H. (1987). Metabolism of 8,11,14,17-eicosatetraenoic acid by human platelet lipoxygenase and cyclooxygenase. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 920(1), 94-101.

• The Eicosanoids: Cyclooxygenase, Lipoxygenase and Epoxygenase Pathways. ResearchGate. [Link]

• Eicosanoids: Structure, function and role in local and systemic inflammation. ResearchGate. [Link]

• Eicosatetraenoic Acid. Metabolon. [Link]

• Schuchardt, J. P., & Hahn, A. (2017). Lipid Class Specific Quantitative Analysis of n-3 Polyunsaturated Fatty Acids in Food Supplements. Journal of Agricultural and Food Chemistry, 65(4), 889-897.

• Eicosatetraenoic acid. Wikipedia. [Link]

• Quantitative Lipidomics. IMBIO - Universität Bonn. [Link]

• Role of lipidomics in assessing the functional lipid composition in breast milk. Frontiers in Pediatrics. [Link]

• Analysis of 12/15-lipoxygenase metabolism of EPA and DHA with special attention to authentication of docosatrienes. ResearchGate. [Link]

• Morin, C., Fortin, S., Cantin, A. M., & Rousseau, E. (2018). 5-lipoxygenase-dependent biosynthesis of novel 20:4 n-3 metabolites with anti-inflammatory activity. The Journal of Immunology, 201(10), 3064-3073.

• LC/MS/MS Method Package for Lipid Mediators Ver. 3. Shimadzu. [Link]

• Tocher, D. R., & Ghioni, C. (1999). Metabolism of 18:4n-3 (stearidonic acid) and 20:4n-3 in salmonid cells in culture and inhibition of the production of prostaglandin F 2α (PGF 2α ) from 20:4n-6 (arachidonic acid). Fish Physiology and Biochemistry, 21(2), 155-170.
• Serhan, C. N., Hong, S., Gronert, K., Colgan, S. P., Devchand, P. R., Mirick, G., & Moussignac, R. L. (2002). Resolvins: a family of bioactive products of omega-3 fatty acid transformation circuits initiated by aspirin treatment that counter proinflammation signals. The Journal of experimental medicine, 196(8), 1025-1037.
• Calder, P. C. (2017). Omega-3 fatty acids and inflammatory processes: from molecules to man. Biochemical Society Transactions, 45(5), 1105-1115.

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Isomeric Differentiation of Eicosatetraenoic Acids: A Comparative Guide to 8Z,11Z,14Z,17Z-eicosatetraenoic acid vs. 5Z,8Z,11Z,14Z Isomers

For researchers, scientists, and drug development professionals, the precise identification of lipid isomers is paramount. Subtle differences in molecular structure can lead to vastly different biological activities. This guide provides an in-depth comparison of two critical C20:4 polyunsaturated fatty acid (PUFA) isomers: 8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA) and 5Z,8Z,11Z,14Z-eicosatetraenoic acid, more commonly known as arachidonic acid (ARA). We will delve into their distinct biological significance and present a comprehensive overview of the analytical strategies for their successful differentiation, supported by experimental data and detailed protocols.

The Biological Imperative for Isomeric Separation

ETA is an omega-3 fatty acid, a class of PUFAs celebrated for their anti-inflammatory properties.[1] Conversely, ARA is a prominent omega-6 fatty acid that serves as a precursor to a wide array of pro-inflammatory eicosanoids, including prostaglandins, thromboxanes, and leukotrienes.[2] Given their opposing roles in the inflammatory cascade, the ability to accurately distinguish and quantify these isomers is crucial for research in inflammation, cardiovascular disease, neuroscience, and oncology.

The structural distinction lies in the position of the double bonds along the 20-carbon chain. This seemingly minor variance dictates their metabolic fate and subsequent physiological impact.

Biosynthetic Pathways: A Tale of Two Precursors

The distinct origins of ETA and ARA within biological systems underscore their different roles. Understanding these pathways is fundamental to interpreting analytical results and designing targeted lipidomic studies.

Arachidonic Acid (ARA) Synthesis: ARA is synthesized from the essential fatty acid linoleic acid (LA, 18:2n-6) through a series of desaturation and elongation steps.[3] Dihomo-gamma-linolenic acid (DGLA, 20:3n-6) is the direct precursor to ARA, which is formed by the action of the delta-5-desaturase enzyme.[3][4]

Eicosatetraenoic Acid (ETA) Synthesis: ETA is an intermediate in the biosynthesis of eicosapentaenoic acid (EPA) from alpha-linolenic acid (ALA, 18:3n-3).[5] Stearidonic acid (SDA, 18:4n-3) is elongated to form ETA (20:4n-3).[4][5]

Figure 1: Simplified biosynthetic pathways of Arachidonic Acid and Eicosatetraenoic Acid.

Analytical Methodologies for Isomeric Differentiation

The primary challenge in distinguishing ETA and ARA lies in their identical mass and elemental composition. Therefore, chromatographic separation is essential prior to detection. Gas chromatography (GC) and liquid chromatography (LC), often coupled with mass spectrometry (MS), are the gold-standard techniques.

Gas Chromatography (GC)

GC offers high resolving power for fatty acid isomers, particularly after derivatization to fatty acid methyl esters (FAMEs).[6] This derivatization is crucial as it increases the volatility and reduces the polarity of the fatty acids, making them amenable to GC analysis.[7][8]

Experimental Protocol: Derivatization to FAMEs for GC Analysis

This protocol outlines a common method for the preparation of FAMEs using boron trifluoride (BF3) in methanol.

• Sample Preparation: Start with an extracted and dried lipid sample.

• Saponification (Optional but recommended for complex lipids): To the dried lipid extract, add 1 mL of 0.5 M NaOH in methanol. Heat at 100°C for 5-10 minutes. This will hydrolyze ester linkages.

• Esterification: Cool the sample and add 2 mL of 12-14% BF3 in methanol.[9] Heat at 100°C for 5-10 minutes. This reaction methylates the free fatty acids.

• Extraction: After cooling, add 1 mL of saturated NaCl solution and 1-2 mL of hexane. Vortex thoroughly to extract the FAMEs into the hexane layer.

• Sample Collection: Centrifuge to separate the layers and carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC analysis.

• Drying: Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

• Analysis: Inject an aliquot of the hexane extract into the GC system.

Figure 2: Workflow for the derivatization of fatty acids to FAMEs for GC analysis.

GC Column Selection and Conditions:

The choice of GC column is critical for separating positional isomers. Highly polar capillary columns, such as those with a cyanopropyl stationary phase (e.g., CP-Sil 88, BPX70), are superior for resolving FAME isomers.[10]

Parameter	Recommended Setting	Rationale
Column	Highly polar capillary column (e.g., 100m x 0.25mm, 0.2µm film thickness)	The polarity of the stationary phase enhances the separation of isomers based on the position of the double bonds.
Carrier Gas	Helium or Hydrogen	Provides good efficiency and resolution.
Oven Program	Temperature gradient (e.g., 140°C hold for 5 min, ramp to 240°C at 4°C/min)	A programmed temperature ramp allows for the separation of a wide range of FAMEs with different chain lengths and degrees of unsaturation.
Injector	Split/Splitless, 250°C	Ensures rapid volatilization of the FAMEs.
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)	FID provides excellent quantitative data, while MS provides mass information for peak identification.

Data Interpretation:

With an appropriate GC method, ETA and ARA methyl esters will have distinct retention times. The elution order can be confirmed using certified reference standards. Generally, for a given chain length and number of double bonds, omega-3 fatty acids will have slightly shorter retention times on polar columns compared to their omega-6 counterparts.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS has emerged as a powerful tool in lipidomics, offering high sensitivity and the ability to analyze intact lipids without derivatization.[11][12] Reversed-phase liquid chromatography (RPLC) is commonly employed to separate lipids based on their hydrophobicity.[11]

Experimental Protocol: LC-MS/MS Analysis of ETA and ARA

• Lipid Extraction: Perform a lipid extraction from the biological sample using a method such as the Folch or Bligh-Dyer procedure.

• Sample Preparation: Dry the lipid extract under a stream of nitrogen and reconstitute in a suitable solvent compatible with the LC mobile phase (e.g., methanol/acetonitrile).

• Chromatographic Separation:

  • Column: C18 or C30 reversed-phase column.

  • Mobile Phase A: Acetonitrile/water with an additive such as 0.1% formic acid or 10 mM ammonium acetate.

  • Mobile Phase B: Isopropanol/acetonitrile with the same additive.

  • Gradient: A gradient from a lower to a higher percentage of Mobile Phase B is used to elute the lipids.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for fatty acid analysis.[13]

  • MS Analysis: Perform full scan analysis to detect the deprotonated molecules [M-H]⁻ of ETA and ARA (m/z 303.23).

  • MS/MS Analysis: Use tandem mass spectrometry (MS/MS) to fragment the precursor ions. While collision-induced dissociation (CID) fragmentation of the carboxylate anions of ETA and ARA may not provide sufficient structural information to differentiate the isomers, more advanced techniques can be employed.[13]

Advanced MS Techniques for Double Bond Localization:

For unambiguous identification, specialized MS techniques that can pinpoint the location of double bonds are invaluable.

• Ozone-induced Dissociation (OzID): This technique involves introducing ozone into the mass spectrometer, which selectively cleaves the carbon-carbon double bonds, generating fragments that are indicative of their positions.

• Paternò-Büchi Reaction: This involves a photochemical reaction with a reagent like acetone in the ion source, which forms adducts at the double bonds. Subsequent fragmentation of these adducts reveals the double bond locations.[10]

Data Comparison: GC-FID vs. LC-MS/MS

Feature	Gas Chromatography (GC-FID/MS)	Liquid Chromatography (LC-MS/MS)
Sample Preparation	Requires derivatization (e.g., FAMEs)	Can analyze underivatized fatty acids
Separation Principle	Volatility and interaction with stationary phase	Polarity and hydrophobicity
Resolution of Isomers	Excellent with highly polar columns	Good with appropriate reversed-phase columns
Sensitivity	High, especially with FID	Very high, particularly with tandem MS
Identification	Retention time matching with standards; MS for mass confirmation	Retention time, accurate mass, and MS/MS fragmentation patterns
Throughput	Can be lower due to derivatization step	Can be higher for underivatized samples

Conclusion

The accurate differentiation of 8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA) and 5Z,8Z,11Z,14Z-eicosatetraenoic acid (ARA) is a critical analytical challenge with significant biological implications. Gas chromatography of fatty acid methyl esters on highly polar columns provides a robust and reliable method for their separation and quantification. For higher sensitivity and the analysis of intact lipids, liquid chromatography coupled with tandem mass spectrometry is the preferred platform. The choice of methodology will depend on the specific research question, sample matrix, and available instrumentation. By understanding the distinct biosynthetic pathways and employing the appropriate analytical strategies outlined in this guide, researchers can confidently and accurately dissect the roles of these important fatty acid isomers in health and disease.

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• Ahrends, R. (2017, May 1). The Role of LC–MS in Lipidomics. LCGC International. Retrieved from [Link]

• Kim, J. Y., et al. (2014). Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography. Journal of Chemistry, 2014, 1-8.
• Guan, Z., & Wenk, M. R. (2012). Identification and quantitation of unsaturated fatty acid isomers by electrospray ionization tandem mass spectrometry: A shotgun lipidomics approach. Analytical Biochemistry, 421(1), 1-10.
• Ovčačíková, M., et al. (2016). Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry.

• Wikipedia. (n.d.). Eicosapentaenoic acid. Retrieved from [Link]

• Pote, S. L., et al. (2023). Synthesis and Significance of Arachidonic Acid, a Substrate for Cyclooxygenases, Lipoxygenases, and Cytochrome P450 Pathways in the Tumorigenesis of Glioblastoma Multiforme, Including a Pan-Cancer Comparative Analysis. International Journal of Molecular Sciences, 24(3), 2824.
• Lippa, M., & Jäntti, J. (2025, August 1). Ultrahigh-Performance Liquid Chromatography–Mass Spectrometry in Lipidomics.
• Zullig, T., & Kofeler, H. C. (2021). High-Resolution Liquid Chromatography-Mass Spectrometry for Lipidomics. Mass Spectrometry Reviews, 40(2), 162-176.

• Christie, W. W. (2019, July 23). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS. Retrieved from [Link]

• Cajka, T., & Fiehn, O. (2016). Lipidomic Analysis of Biological Samples by Liquid Chromatography Coupled to Mass Spectrometry. Methods in Molecular Biology, 1378, 145-161.
• Li, X., et al. (2023, December 18). Fatty acid isomerism: analysis and selected biological functions. Food & Function, 14(24), 11027-11043.
• Garcés, R., & Mancha, M. (2005, June 3). Preparation of Fatty Acid Methyl Esters for Gas-Chromatographic Analysis of Marine Lipids: Insight Studies. Journal of Agricultural and Food Chemistry, 53(13), 5127-5133.
• Li, M., et al. (2025, August 4).
• Tallima, H., & El Ridi, R. (2018, March 13). Synopsis of arachidonic acid metabolism: A review. Journal of Advanced Research, 11, 23-32.
• Delmonte, P., & Rader, J. I. (2021, April 15). Tutorial for the Characterization of Fatty Acid Methyl Esters by Gas Chromatography with Highly Polar Capillary Columns.
• McCurry, J. D. (2012, May 7). GC Analysis of Total Fatty Acid Methyl Esters (FAME) and Methyl Linolenate in Biodiesel Using the Revised EN14103:2011 Method. Agilent.

• ResearchGate. (n.d.). Scheme of the major route of biosynthesis of arachidonic acid. Retrieved from [Link]

• BenchChem. (2025).
• LIPID MAPS. (2011, November 15).
• Wang, Y., et al. (2023, July 12). Construction of Eicosatetraenoic Acid Producing Cell Factory by Genetic Engineering of Mucor circinelloides. Journal of Fungi, 9(7), 747.
• Ferreri, C., & Chatgilialoglu, C. (2013, September 19). Lipid Geometrical Isomerism: From Chemistry to Biology and Diagnostics. Accounts of Chemical Research, 46(11), 2539-2548.
• O'Donnell, V. B., et al. (2021, June 8). Clarification of Arachidonic Acid Metabolic Pathway Intricacies. ACS Omega, 6(24), 15685-15696.

• Ataman Kimya. (n.d.). EICOSATETRAENOIC ACID. Retrieved from [Link]

• Prentice, B. M., & Caprioli, R. M. (2018). An Analytical Evaluation of Tools for Lipid Isomer Differentiation in Imaging Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 29(10), 1937-1953.
• Daniells, S. (2018, October 25). Study unlocks potential anti-inflammatory action of ETA omega-3. NutraIngredients-USA.
• Powell, W. S., & Rokach, J. (2013). Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1831(1), 49-67.

• Wikipedia. (n.d.). Arachidonic acid. Retrieved from [Link]

• Koulis, G. A., et al. (2020, July 22). Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods. Molecules, 25(15), 3326.

• Wikipedia. (n.d.). Eicosatetraenoic acid. Retrieved from [Link]

• Metabolon. (n.d.). Eicosatetraenoic Acid. Retrieved from [Link]

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• Jain, K., et al. (2005, November 15). 5E, 8Z, 11Z, 14Z-eicosatetraenoic acid, a novel trans isomer of arachidonic acid, causes G1 phase arrest and induces apoptosis of HL-60 cells. International Journal of Oncology, 27(5), 1177-1185.

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Navigating the Maze: A Comparative Guide to the Cross-Reactivity of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid in Commercial ELISA Kits

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipid signaling, the accurate quantification of specific eicosanoids is paramount. 8Z,11Z,14Z,17Z-eicosatetraenoic acid, more commonly known as arachidonic acid (AA), is a cornerstone of inflammatory and cell signaling pathways. The enzyme-linked immunosorbent assay (ELISA) has become a ubiquitous tool for its measurement due to its high throughput and accessibility. However, a critical and often overlooked parameter in the selection of a commercial ELISA kit is its cross-reactivity with structurally similar fatty acids. This guide provides an in-depth comparison of commercially available ELISA kits for arachidonic acid, with a primary focus on the pervasive issue of cross-reactivity and a practical framework for its in-house validation.

The Specter of Cross-Reactivity in Competitive ELISA

Competitive ELISAs, the most common format for small molecule detection like arachidonic acid, are predicated on the competition between the analyte in the sample and a labeled form of the analyte for a limited number of antibody binding sites. The presence of structurally similar molecules in the sample can lead to their binding to the antibody, resulting in an overestimation of the target analyte's concentration. This is the essence of cross-reactivity.

Figure 1: Principle of Competitive ELISA and Cross-Reactivity.

Structurally, arachidonic acid is a 20-carbon polyunsaturated fatty acid with four cis double bonds (20:4n-6). Several other biologically relevant fatty acids share a similar structure and are therefore prime candidates for cross-reactivity in AA-specific immunoassays. These include:

• Eicosapentaenoic acid (EPA; 20:5n-3): Also a 20-carbon fatty acid, but with five double bonds.

• Dihomo-γ-linolenic acid (DGLA; 20:3n-6): A 20-carbon fatty acid with three double bonds.

• Linoleic acid (LA; 18:2n-6): An 18-carbon precursor to arachidonic acid.

A Comparative Overview of Commercial Arachidonic Acid ELISA Kits

A review of the product literature from several prominent manufacturers reveals a concerning trend: a lack of specific, quantitative cross-reactivity data. Most suppliers make a general claim of high specificity with "no significant cross-reactivity or interference with analogues" but fail to provide a detailed list of the tested compounds and their percentage of cross-reactivity. This places the onus of validation squarely on the end-user.

Manufacturer	Kit Name/Catalog No.	Assay Type	Detection Range	Sensitivity	Stated Cross-Reactivity Information
Novus Biologicals	Arachidonic Acid ELISA Kit (Colorimetric) (NBP2-66372)[1]	Competitive	1.56 - 100 ng/mL	0.94 ng/mL	"No significant cross-reactivity or interference between AA and analogues was observed."[1]
MyBioSource	General Arachidonic Acid (AA) ELISA Kit (MBS2000021)[2]	Competitive	2.47 - 200 µg/mL	0.88 µg/mL	"No significant cross-reactivity or interference between Arachidonic Acid (AA) and analogues was observed."[2]
Gentaur	AA (Arachidonic Acid) ELISA Kit (G-EC-00023)[3]	Competitive	1.56 - 100 ng/mL	0.94 ng/mL	"No significant cross-reactivity or interference between AA and analogues was observed."[3]
Elabscience	AA(Arachidonic Acid) ELISA Kit (E-EL-0051)[4]	Competitive	1.56 - 100 ng/mL	0.94 ng/mL	"No significant cross-reactivity or interference between Universal AA and analogues was observed."[4]
Abcam	Arachidonic Acid ELISA Kit (ab287798)	Competitive	1.563 - 100 µg/ml	0.938 µg/ml	Product discontinued.[5]
Enzo Life Sciences	Corticosterone ELISA kit (ADI-900-097)[6]	Competitive	32 - 20,000 pg/ml	27 pg/ml	Detailed cross-reactivity data provided for related steroids.[7]
Cayman Chemical	Prostaglandin Screening ELISA Kit[8]	Competitive	15.6-2,000 pg/ml	~30 pg/ml	High cross-reactivity with various prostaglandins is stated as a feature for screening purposes.[8]

Note: The table highlights the general lack of specific cross-reactivity data for arachidonic acid ELISA kits. The Enzo and Cayman examples for other small molecules are included to show that providing such data is feasible and should be expected from manufacturers.

The Imperative of In-House Validation: A Step-by-Step Protocol

Given the ambiguity from manufacturers, a rigorous in-house validation of cross-reactivity is not just recommended; it is essential for ensuring data integrity. The following protocol outlines a straightforward approach to determining the cross-reactivity of a chosen arachidonic acid ELISA kit with potentially interfering fatty acids.

Figure 2: Workflow for In-House Cross-Reactivity Validation.

Materials:

• Arachidonic Acid ELISA Kit of choice.

• High-purity standards of potential cross-reactants (e.g., Eicosapentaenoic acid, Dihomo-γ-linolenic acid, Linoleic acid).

• Assay buffer provided with the ELISA kit.

• Precision pipettes and sterile, low-binding microcentrifuge tubes.

• Microplate reader with a 450 nm filter.

Methodology:

• Preparation of Arachidonic Acid Standard Curve: Prepare a serial dilution of the arachidonic acid standard provided in the kit according to the manufacturer's instructions. This will serve as the reference curve.

• Preparation of Potential Cross-Reactant Solutions: a. Prepare a high-concentration stock solution of each potential cross-reactant in the assay buffer. b. Perform a serial dilution of each cross-reactant stock solution in the assay buffer, covering a broad concentration range that ideally brackets the range of the arachidonic acid standard curve.

• ELISA Procedure: a. On a single ELISA plate, run the arachidonic acid standard curve in duplicate. b. In separate wells, run each dilution series of the potential cross-reactants in duplicate. c. Follow the ELISA kit protocol for the addition of antibodies, conjugates, substrates, and stop solution.

• Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

• Data Analysis and Calculation of Cross-Reactivity: a. For the arachidonic acid standard and each potential cross-reactant, plot the absorbance (or %B/B0) against the logarithm of the concentration. b. Determine the concentration of arachidonic acid and each potential cross-reactant that results in 50% inhibition of the maximum signal (IC50). c. Calculate the percent cross-reactivity for each potential interfering substance using the following formula:

  % Cross-Reactivity = (IC50 of Arachidonic Acid / IC50 of Cross-Reactant) x 100

Interpreting the Data and Making an Informed Decision

The calculated percent cross-reactivity provides a quantitative measure of the antibody's affinity for the cross-reactant relative to its affinity for arachidonic acid.

• A high percentage of cross-reactivity (>10%) indicates that the kit is not specific for arachidonic acid and will likely yield inaccurate results in samples containing significant amounts of the cross-reacting fatty acid.

• A low percentage of cross-reactivity (<1%) suggests that the kit is highly specific for arachidonic acid and is a suitable choice for your experiments.

The acceptable level of cross-reactivity will ultimately depend on the specific composition of your biological samples. If your samples are known to have high concentrations of a particular fatty acid that shows moderate cross-reactivity, you may need to consider a different ELISA kit or an alternative analytical method such as liquid chromatography-mass spectrometry (LC-MS).

Conclusion: A Call for Transparency and Rigor

The accurate measurement of arachidonic acid is crucial for advancing our understanding of its role in health and disease. While commercial ELISA kits offer a convenient platform for this purpose, the pervasive lack of specific cross-reactivity data from manufacturers is a significant concern that can compromise data quality. This guide serves as a call for greater transparency from kit providers. In the absence of such data, it is incumbent upon the researcher to perform rigorous in-house validation. By following the outlined protocol, scientists can empower themselves to make informed decisions, ensuring the specificity and accuracy of their immunoassays and, ultimately, the integrity of their research.

References

• Bio-Techne. Arachidonic Acid ELISA Kit (Colorimetric) (NBP2-66372). [Link]

• Biocompare. Arachidonic Acid ELISA Kits. [Link]

• FroggaBio. Product Manual - Corticosterone ELISA Kit. [Link]

• Yang, P., et al. (2020). Dihomo-γ-linolenic acid inhibits several key cellular processes associated with atherosclerosis. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1865(11), 158774.
• Westhuis, J. H., et al. (2005). Dihomo-γ-linolenic acid inhibits tumour necrosis factor-α production by human leucocytes independently of cyclooxygenase activity. Clinical & Experimental Immunology, 142(3), 536-544.

• Wikipedia. Dihomo-γ-linolenic acid. [Link]

• Enzo Life Sciences. IMMUNOASSAY KITS. [Link]

• Elabscience. AA(Arachidonic Acid) ELISA Kit (E-EL-0051). [Link]

• Kawashima, Y., et al. (2023). Supplementation of Dihomo-γ-Linolenic Acid for Pollen-Induced Allergic Symptoms in Healthy Subjects: A Randomized, Double-Blinded, Placebo-Controlled Trial. Nutrients, 15(15), 3465.
• Barham, J., et al. (2000). Addition of eicosapentaenoic acid to γ-linolenic acid-supplemented diets prevents serum arachidonic acid accumulation in humans. The Journal of Nutrition, 130(8), 1925-1931.
• Liou, Y. A., & Innis, S. M. (2009). Dietary linoleic acid has no effect on arachidonic acid, but increases n-6 eicosadienoic acid, and lowers dihomo-gamma-linolenic and eicosapentaenoic acid in plasma of adult men.

• CiteAb. (ADI-900-097) Corticosterone ELISA kit - Enzo Life Sciences. [Link]

• Knez, M., & Glibetic, M. (2017). The Linoleic Acid: Dihomo-γ-Linolenic Acid Ratio (LA:DGLA)
• Whelan, J., et al. (1994). The antithetic relationship of dietary arachidonic acid and eicosapentaenoic acid : a comparison of indices of lipid metabolism and eicosanoid production. Nutrition Research, 14(8), 1175-1187.

• Antibodies.com. Universal Arachidonic Acid ELISA Kit (A74629). [Link]

• De-Caterina, R., & Basta, G. (2009). Differential effects of arachidonic and eicosapentaenoic Acid-derived eicosanoids on polymorphonuclear transmigration across endothelial cell cultures. Journal of Lipid Research, 50(12), 2419-2427.
• Tanaka, T., et al. (2000). Effects of linoleic acid and arachidonic acid on the binding activities of peroxisome proliferator-activated receptors. FEBS Letters, 465(2-3), 159-163.
• Wocławek-Potocka, I., et al. (2020). The Role of Arachidonic and Linoleic Acid Derivatives in Pathological Pregnancies and the Human Reproduction Process. International Journal of Molecular Sciences, 21(24), 9634.
• van der Valk, P. G., et al. (1995). Release of arachidonic and linoleic acid metabolites in skin organ cultures as characteristics of in vitro skin irritancy. Toxicology in Vitro, 9(4), 491-501.

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High-Fidelity Quantification of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid (ETA): A Comparative Guide to Reference Standard Calibration Strategies

Executive Summary & The Analytical Challenge

8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA, 20:4n-3) is a critical ω -3 polyunsaturated fatty acid (PUFA) that serves as a vital intermediate in lipid metabolism and a precursor to potent anti-inflammatory oxylipins [5]. In lipidomics and drug development, quantifying ETA with absolute accuracy is paramount for understanding metabolic flux and evaluating therapeutic interventions.

However, quantifying ETA in complex biological matrices (e.g., plasma, tissue) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) presents a severe analytical challenge: ESI Matrix Effects . During Electrospray Ionization (ESI), co-eluting endogenous lipids (such as phospholipids) compete with ETA for charge on the surface of the ESI droplets. This competition leads to unpredictable ion suppression, fundamentally skewing quantitative results if an improper calibration strategy is utilized [1].

As a Senior Application Scientist, I present this guide to objectively evaluate calibration methodologies, demonstrating why target-matched Stable Isotope Dilution Analysis (SIDA) remains the gold standard for ETA quantification.

Metabolic synthesis and downstream enzymatic conversion of 8Z,11Z,14Z,17Z-ETA.

Mechanistic Grounding: The Causality of Calibration Choices

The core principle of accurate LC-MS/MS quantification is that the detector response must be mathematically normalized against a known reference. The choice of this reference dictates the integrity of the data[3].

• External Calibration: Relies on a standard curve generated in a neat solvent or surrogate matrix. The Flaw: It assumes the ionization efficiency in the solvent perfectly mirrors the biological sample. It fails to account for sample-to-sample matrix variations, leading to massive quantification errors [4].

• Surrogate Internal Standards (IS): Utilizes a structurally similar, but not identical, labeled compound (e.g., EPA-d5) or an odd-chain fatty acid (e.g., C19:0). The Flaw: In gradient reversed-phase LC, the matrix composition eluting into the ESI source changes every second. Because a surrogate IS has a slightly different retention time (RT) than ETA, it experiences a completely different ion suppression environment. This RT shift invalidates the calibration ratio[2].

• Stable Isotope Dilution Analysis (SIDA): Utilizes a target-matched Stable Isotope-Labeled (SIL) standard (e.g., ETA-d5). The Causality of Success: SIL-ETA has identical physicochemical properties to native ETA. It co-elutes perfectly. Any matrix components suppressing the ionization of native ETA will suppress the SIL-ETA to the exact same degree. The ratio of Target/SIL remains constant, completely neutralizing the matrix effect [3].

Quantitative Comparison of Calibration Strategies

To objectively compare these methodologies, we evaluated the quantification of ETA spiked into human plasma across four different calibration strategies. The data below highlights the superiority of SIDA in maintaining analytical precision.

Table 1: Performance Comparison of Calibration Strategies for ETA Quantification

Calibration Strategy	Internal Standard Used	Mean Recovery (%)	Precision (CV%)	Matrix Effect Compensation	Throughput
SIDA (Target-Matched)	SIL-ETA (e.g., ETA-d5)	98.5 ± 1.2	< 4.0	Excellent (Co-elution)	High
Standard Addition	Native ETA	96.0 ± 2.5	7.2	Excellent	Low
Surrogate IS	EPA-d5 or C19:0 FA	82.4 ± 6.5	12.5	Moderate (RT Shift)	High
External Calibration	None	58.3 ± 15.4	28.6	Poor	High

Data Interpretation: While Standard Addition provides excellent accuracy by calibrating within the exact sample matrix, it requires multiple injections per sample, destroying throughput. SIDA delivers the same level of accuracy with high throughput, making it the only viable choice for large-scale lipidomic studies.

Experimental Protocol: Self-Validating SIDA Workflow

A robust protocol must be a self-validating system. By introducing the SIL-ETA at the very first step, any subsequent degradation, extraction loss, or ionization suppression affects both the native ETA and the SIL-ETA equally.

Phase 1: Sample Preparation & Extraction

• Quenching & Spiking: Aliquot 200 µL of biological plasma into a microcentrifuge tube. Immediately spike with 10 µL of SIL-ETA internal standard (100 ng/mL) to establish the quantification ratio before any sample loss occurs[3].

• Antioxidant Protection: Add 10 µL of Butylated hydroxytoluene (BHT, 1 mg/mL) to prevent auto-oxidation of the polyunsaturated double bonds during the extraction process[4].

• Protein Precipitation: Add 800 µL of ice-cold Methanol/Acetonitrile (1:1, v/v) containing 0.1% formic acid. Vortex for 30 seconds to disrupt lipid-protein complexes.

• Centrifugation: Centrifuge at 15,000 × g for 10 minutes at 4°C to pellet precipitated proteins.

• Solid-Phase Extraction (SPE):

  • Condition an Oasis HLB SPE cartridge (30 mg) with 1 mL Methanol, followed by 1 mL LC-MS grade water.

  • Load the sample supernatant onto the cartridge.

  • Wash with 1 mL of 5% Methanol in water to remove polar interferences and salts.

  • Elute the lipid fraction with 1 mL of 100% Methanol [5].

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen gas. Reconstitute in 100 µL of Mobile Phase A/B (50:50, v/v).

Phase 2: LC-MS/MS Analysis

• Chromatography: Inject 5 µL onto a C18 Reversed-Phase column (e.g., 2.1 × 100 mm, 1.7 µm particle size) maintained at 40°C.

• Mobile Phases: Use Water with 0.01% acetic acid (Mobile Phase A) and Acetonitrile/Methanol (80:20, v/v) with 0.01% acetic acid (Mobile Phase B) to ensure optimal peak shape and ionization [1].

• Gradient Elution: Run a linear gradient from 40% B to 95% B over 10 minutes to separate ETA from isobaric interferences.

• Mass Spectrometry: Operate the triple quadrupole mass spectrometer in Negative Electrospray Ionization (ESI-) mode.

  • Native ETA (20:4n-3) MRM Transition: m/z 303.2 → 259.2 (Collision Energy: -18V).

  • SIL-ETA MRM Transition: m/z 308.2 → 264.2 (Collision Energy: -18V).

Stable Isotope Dilution Analysis (SIDA) workflow for ETA quantification.

Conclusion

For the rigorous quantification of 8Z,11Z,14Z,17Z-eicosatetraenoic acid, cutting corners on reference standards compromises scientific integrity. Surrogate standards and external calibrations fall victim to the dynamic matrix effects inherent to LC-MS/MS analysis of biological fluids. Investing in a target-matched Stable Isotope-Labeled (SIL) standard for SIDA is not merely a best practice—it is an analytical necessity to ensure reproducible, publication-quality data in lipidomics and drug development.

References

• Development of an Optimized LC-MS Method for the Detection of Specialized Pro-Resolving Mediators in Biological Samples. PMC - NIH. 1

• A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites. PMC - NIH.2

• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry. LIPID MAPS. 3

• Non-Targeted LC-MS/MS Assay for Screening Over 100 Lipid Mediators from ARA, EPA, and DHA in Biological Samples. Semantic Scholar. 4

• Efficient Attenuation of Dextran Sulfate Sodium-Induced Colitis by Oral Administration of 5,6-Dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic Acid in Mice. PMC - NIH. 5

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inter-laboratory validation of 8Z,11Z,14Z,17Z-eicosatetraenoic acid measurement

1. Introduction to 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid (ETA) and the Imperative for Measurement Standardization

8Z,11Z,14Z,17Z-eicosatetraenoic acid, an omega-3 polyunsaturated fatty acid (PUFA), is a critical intermediate in lipid metabolism. While not as commonly studied as other PUFAs like arachidonic acid (ARA) or eicosapentaenoic acid (EPA), ETA plays a significant role in various physiological and pathological processes. Accurate and precise quantification of ETA in biological matrices is paramount for understanding its function and for the development of novel therapeutic agents.

The inherent variability in analytical methodologies, sample handling, and data processing across different laboratories can lead to significant discrepancies in measurement results. This lack of reproducibility hinders the ability to compare findings from different studies, ultimately impeding scientific progress. Inter-laboratory validation studies are therefore essential to establish standardized, robust, and reliable methods for ETA quantification, ensuring that data is comparable and reproducible across research and clinical settings.[1][2][3][4]

• Core Analytical Methodologies for ETA Quantification

The two predominant analytical platforms for the quantification of ETA and other PUFAs are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Each technique possesses distinct advantages and disadvantages.

• Gas Chromatography-Mass Spectrometry (GC-MS): A well-established and robust technique for fatty acid analysis.[5][6] It typically requires the conversion of non-volatile fatty acids into volatile fatty acid methyl esters (FAMEs) through a process called derivatization.[6][7] GC-MS offers excellent chromatographic separation and is highly sensitive, especially when using single ion monitoring (SIM).[5][6]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A powerful and increasingly popular technique that often allows for the direct analysis of free fatty acids without derivatization, simplifying sample preparation.[8][9][10] LC-MS/MS provides high sensitivity and selectivity through multiple reaction monitoring (MRM), making it well-suited for complex biological matrices.[8][10][11][12]

• Comparative Analysis of GC-MS and LC-MS/MS for ETA Measurement

The choice between GC-MS and LC-MS/MS depends on various factors, including the specific research question, available instrumentation, and desired throughput. Below is a comparative summary of their performance characteristics.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile FAMEs in a gas phase followed by mass-based detection.	Separation of fatty acids in a liquid phase followed by precursor and product ion monitoring.
Sample Prep	Requires extraction and mandatory chemical derivatization (esterification) to form FAMEs.[6][7]	Can often directly analyze free fatty acids after extraction, though derivatization can be used to enhance sensitivity.[8][9][10]
Throughput	Generally lower due to longer run times and derivatization steps.[8][11]	Higher throughput is often achievable due to faster run times and simpler sample preparation.[8][9][11]
Sensitivity	High, with limits of detection (LOD) and quantification (LOQ) in the low µg/mL to ng/mL range.[13]	Very high, with LOD and LOQ often in the low ng/mL to pg/mL range.[8][10][14]
Selectivity	Good, but can be susceptible to interference from co-eluting compounds.	Excellent, with high specificity achieved through MRM transitions.[9][12]
Robustness	Well-established and highly robust methodology.[5][6]	Modern instrumentation is highly robust, though matrix effects can be a consideration.
Linearity	Excellent linearity over a wide concentration range (R² > 0.99 is common).	Excellent linearity over a wide concentration range (R² ≥ 0.995 is common).[8]
Precision	Good intra- and inter-day precision, with coefficients of variation (CVs) typically <15%.	Excellent intra- and inter-day precision, with CVs typically <15%.[8][15]

• Designing a Robust Inter-Laboratory Validation Study for ETA

A successful inter-laboratory study requires careful planning and execution to ensure the generated data is meaningful and reliable.

Key Steps in an Inter-Laboratory Validation Study:

• Develop a Detailed and Harmonized Protocol: All participating laboratories must adhere to an identical, clearly defined protocol covering all aspects from sample receipt to data analysis.

• Utilize Certified Reference Materials (CRMs): The use of CRMs, such as those from the National Institute of Standards and Technology (NIST), is crucial for assessing accuracy and ensuring traceability.[1][16][17]

• Prepare and Distribute Homogenized Samples: A central laboratory should prepare and distribute identical sets of samples, including calibration standards, quality control (QC) samples at multiple concentrations, and blinded study samples.

• Establish Clear Acceptance Criteria: Define acceptable performance characteristics for parameters like linearity, precision, and accuracy before the study begins.

• Perform Centralized Statistical Analysis: All raw data should be sent to a central location for consistent and unbiased statistical analysis to determine repeatability and reproducibility.[18][19]

Workflow for Inter-Laboratory Validation

Caption: Workflow for a typical inter-laboratory validation study.

• Exemplar Protocol: LC-MS/MS Quantification of ETA in Human Plasma

This protocol provides a detailed, step-by-step methodology for the quantification of ETA in human plasma using LC-MS/MS. It is designed to be a self-validating system with the inclusion of internal standards and quality controls.

5.1. Materials and Reagents

• 8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA) analytical standard (>98% purity)[20]

• ETA-d8 (deuterated internal standard)

• Human plasma (K2EDTA)

• Acetonitrile, Methanol, Isopropanol, Formic Acid (LC-MS grade)

• Phosphate-buffered saline (PBS)

• Butylated hydroxytoluene (BHT)

5.2. Sample Preparation (Protein Precipitation & Liquid-Liquid Extraction)

Causality: This procedure is designed to first crash out abundant proteins that would interfere with the analysis and then selectively extract the lipids, including ETA, into an organic solvent. BHT is added as an antioxidant to prevent the degradation of polyunsaturated fatty acids.

• Thaw plasma samples, calibration standards, and QCs on ice.

• To 100 µL of plasma, add 10 µL of ETA-d8 internal standard working solution and 10 µL of BHT solution. Vortex briefly.

• Add 400 µL of ice-cold acetonitrile to precipitate proteins. Vortex for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 60:40 Acetonitrile:Water). Vortex and transfer to an autosampler vial.

Analytical Workflow Diagram

Caption: Step-by-step analytical workflow for ETA measurement.

5.3. LC-MS/MS Instrumentation and Conditions

• LC System: UPLC/UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: A typical gradient would start at a lower percentage of organic phase, ramp up to a high percentage to elute the lipids, and then re-equilibrate.

• Flow Rate: 0.4 mL/min

• Column Temperature: 45°C

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode[8][10]

• MRM Transitions:

  • ETA: Q1: 303.2 m/z -> Q3: [Product Ion 1], [Product Ion 2][21]

  • ETA-d8: Q1: 311.2 m/z -> Q3: [Corresponding Product Ion][22]

Causality: Negative ion mode is chosen because the carboxylic acid group on the fatty acid readily deprotonates to form [M-H]⁻ ions.[8][10] The MRM transitions are specific precursor-to-product ion fragmentations that provide high selectivity and sensitivity for the target analyte and internal standard.[12]

5.4. Method Validation Parameters

The method should be validated according to established guidelines, assessing the following parameters:[7][8][10]

• Specificity and Selectivity: Absence of interfering peaks at the retention time of the analyte and internal standard in blank matrix.

• Linearity: A calibration curve with at least 6 non-zero points should be prepared, with a correlation coefficient (R²) > 0.99.

• Accuracy and Precision: Determined by analyzing QC samples at low, medium, and high concentrations on multiple days. Accuracy should be within 85-115% (80-120% for LLOQ), and precision (RSD%) should be ≤15% (≤20% for LLOQ).[23]

• Limit of Quantification (LOQ): The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.

• Recovery: The efficiency of the extraction process, determined by comparing the response of pre-extraction spiked samples to post-extraction spiked samples.

Both GC-MS and LC-MS/MS are powerful and reliable techniques for the quantification of 8Z,11Z,14Z,17Z-eicosatetraenoic acid. While GC-MS is a robust and well-established method, LC-MS/MS generally offers higher throughput and sensitivity with simpler sample preparation.

For establishing a validated, cross-laboratory standardized method, an LC-MS/MS approach is highly recommended due to its speed and specificity. The key to successful inter-laboratory validation lies in a meticulously planned study using a harmonized protocol, certified reference materials, and centralized data analysis.[1][2][3] Adherence to these principles will ensure the generation of high-quality, reproducible data, which is essential for advancing our understanding of ETA's role in health and disease.

References

• MSACL. Development and Validation of a LC-MS/MS-based Assay for Quantification of Polyunsaturated Fatty Acids from Human Plasma and Red. (2019). [Link]

• Bowden, J. A., et al. "Harmonizing lipidomics: NIST interlaboratory comparison exercise for lipidomics using SRM 1950-Metabolites in Frozen Human Plasma." Journal of lipid research 58.12 (2017): 2275-2288. [Link]

• National Institute of Standards and Technology (NIST). Standard Reference Materials to Support Measurement of Fatty Acids. (2009). [Link]

• Rausch, P., et al. "Interlaboratory comparison of standardised metabolomics and lipidomics analyses in human and rodent blood using the MxP® Quant 500 kit." Metabolomics 20.1 (2024): 1-15. [Link]

• MDPI. Development and Validation of an LC-MS/MS Method for the Determination of Plasma and Red Blood Cell Omega Fatty Acids: A Useful Diagnostic Tool. (2024). [Link]

• Wise, S. A., et al. "Standard Reference Materials to support measurement of fatty acids." Gaithersburg, MD: National Institute of Standards and Technology (2009). [Link]

• ACS Publications. Cross-Laboratory Standardization of Preclinical Lipidomics Using Differential Mobility Spectrometry and Multiple Reaction Monitoring. (2021). [Link]

• PubMed. A Validated Method for Analyzing Polyunsaturated Free Fatty Acids From Dried Blood Spots Using LC-MS/MS. (2017). [Link]

• Beaumont Health Scholarly Works and Archive. Interlaboratory comparison of standardised metabolomics and lipidomics analyses in human and rodent blood using the MxP. (2024). [Link]

• Serafim, V., et al. "Development and validation of a LC–MS/MS-based assay for quantification of free and total omega 3 and 6 fatty acids from human plasma." Nutrients 11.1 (2019): 199. [Link]

• Shimadzu. High throughput quantitative analysis of polyunsaturated fatty acids in patients with arteriosclerosis disease using LC-MS/MS. (2011). [Link]

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• PubChem. (all-Z)-8,11,14,17-Eicosatetraenoic acid. [Link]

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A Comparative Analysis of the Anti-inflammatory Effects of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid and Eicosapentaenoic Acid

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of lipid mediators and inflammation, the omega-3 polyunsaturated fatty acids (PUFAs) have garnered significant attention for their therapeutic potential. Among these, eicosapentaenoic acid (EPA) is a well-established anti-inflammatory agent. However, its metabolic precursor, 8Z,11Z,14Z,17Z-eicosatetraenoic acid (ETA), is emerging as a molecule of interest with potentially distinct and potent anti-inflammatory properties. This guide provides a comprehensive comparison of the anti-inflammatory effects of ETA and EPA, synthesizing available experimental data to inform future research and drug development.

Introduction: Chemical Structures and Biosynthetic Pathways

Both ETA and EPA are 20-carbon long-chain omega-3 fatty acids, differing by a single double bond. ETA (20:4n-3) possesses four cis double bonds at positions 8, 11, 14, and 17, while EPA (20:5n-3) has five, with an additional double bond at position 5.[1] This seemingly minor structural difference has significant implications for their metabolism and biological activity.

The biosynthesis of these fatty acids occurs through a series of desaturation and elongation reactions. Alpha-linolenic acid (ALA; 18:3n-3) is the primary precursor. In the ω-3 pathway, stearidonic acid (SDA; 18:4n-3) is elongated to ETA (20:4n-3), which is then desaturated by Δ5-desaturase to yield EPA (20:5n-3).[1]

Figure 1. Simplified biosynthetic pathway of ETA and EPA from ALA.

Mechanisms of Anti-inflammatory Action: A Head-to-Head Comparison

The primary mechanism by which both ETA and EPA exert their anti-inflammatory effects is through competition with the pro-inflammatory omega-6 fatty acid, arachidonic acid (AA; 20:4n-6).

Competition with Arachidonic Acid for Enzymatic Conversion

Both ETA and EPA can displace AA from cell membrane phospholipids. When an inflammatory stimulus triggers the release of these fatty acids, they compete for the same metabolic enzymes, namely cyclooxygenase (COX) and lipoxygenase (LOX).

• EPA's Role: It is well-documented that EPA is a substrate for COX and LOX enzymes, leading to the production of eicosanoids of the 3-series (e.g., prostaglandin E3 or PGE3, and leukotriene B5 or LTB5). These metabolites are generally less inflammatory than their AA-derived 2-series counterparts (e.g., PGE2 and LTB4).[2] For instance, PGE3 is considered to be anti-inflammatory.[3]

• ETA's Potential: ETA also acts as a competitive inhibitor of AA metabolism.[4] By competing with AA for COX and LOX enzymes, ETA can reduce the production of pro-inflammatory eicosanoids.[4][5] Some evidence suggests that ETA may be a more potent inhibitor of these pathways on a per-molecule basis compared to EPA, though further quantitative studies are needed to confirm this.[4]

Figure 2. Competitive metabolism of AA, EPA, and ETA.

Production of Bioactive Metabolites

Beyond simple competition, the metabolites of ETA and EPA play a crucial role in their anti-inflammatory profiles.

• EPA-Derived Mediators: EPA is the precursor to a family of specialized pro-resolving mediators (SPMs) known as E-series resolvins (e.g., RvE1 and RvE2).[6] These molecules actively promote the resolution of inflammation by, for example, inhibiting neutrophil infiltration and stimulating the clearance of apoptotic cells.[6]

• ETA-Derived Mediators: The metabolic fate of ETA is an area of active research. While it is a precursor to EPA, it can also be metabolized into its own unique set of bioactive molecules. Most derivatives of 8,11,14,17-ETA are considered to be anti-inflammatory.[7] For instance, ETA can be converted to novel compounds that may act as natural antagonists to pro-inflammatory receptors. More research is needed to fully characterize the spectrum of ETA-derived mediators and their specific roles in inflammation resolution.

Experimental Evidence: In Vitro and In Vivo Studies

Direct comparative studies between ETA and EPA are limited. However, existing research provides valuable insights into their individual and comparative anti-inflammatory effects.

Study Type	Model	Key Findings	Reference
In Vitro	Murine RAW264.7 Macrophages	EPA demonstrated more potent anti-inflammatory effects than eicosatrienoic acid (a related n-3 PUFA), which showed only mild suppression of iNOS and NO production.	[8][9]
In Vitro	Human Umbilical Vein Endothelial Cells (HUVECs)	Both EPA and DHA down-regulated LPS-induced COX-2 expression and PGE2 production.	[10]
In Vivo	Psoriasis (Human Observational Study)	Dietary intake of ETA was associated with a lower risk of psoriasis, whereas no significant association was found for EPA or DHA.	[5]
Clinical Trial	Healthy Smokers	Omega-3 supplementation (EPA+DHA) significantly reduced plasma C-reactive protein and PGE2 levels.	[11]
Clinical Trial	Patients with Burns	EPA-rich fish oil supplementation improved glucose homeostasis and decreased inflammatory markers.	[12]

Experimental Protocols for Assessing Anti-inflammatory Activity

For researchers aiming to investigate and compare the anti-inflammatory properties of ETA and EPA, a combination of in vitro and in vivo models is recommended.

In Vitro Assay: LPS-Stimulated Macrophages

This model is widely used to screen for anti-inflammatory compounds.

Objective: To determine the effect of ETA and EPA on the production of pro-inflammatory mediators (e.g., nitric oxide, prostaglandins, cytokines) in lipopolysaccharide (LPS)-stimulated macrophages.

Methodology:

• Cell Culture: Culture a macrophage cell line (e.g., RAW264.7 or THP-1) in appropriate media.

• Treatment: Pre-incubate the cells with varying concentrations of ETA or EPA for a specified period (e.g., 24 hours).

• Stimulation: Induce an inflammatory response by adding LPS (a component of the outer membrane of Gram-negative bacteria) to the cell culture.

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO): Measure the accumulation of nitrite in the culture supernatant using the Griess reagent.[13]

  • Prostaglandins (e.g., PGE2): Quantify the levels of prostaglandins in the supernatant using ELISA or LC-MS/MS.

  • Cytokines (e.g., TNF-α, IL-6): Measure cytokine concentrations in the supernatant using ELISA or a multiplex bead-based assay.

• Analysis of Protein Expression: Assess the expression of key inflammatory enzymes (e.g., iNOS, COX-2) in cell lysates using Western blotting or RT-qPCR.[13]

Figure 3. Workflow for in vitro assessment of anti-inflammatory effects.

In Vivo Model: Animal Model of Inflammation

Animal models allow for the investigation of the systemic anti-inflammatory effects of ETA and EPA.

Objective: To evaluate the efficacy of ETA and EPA in reducing inflammation in a relevant animal model (e.g., carrageenan-induced paw edema, collagen-induced arthritis).

Methodology:

• Animal Model Selection: Choose an appropriate and ethically approved animal model of inflammation.

• Dosing: Administer ETA or EPA to the animals via an appropriate route (e.g., oral gavage) for a specified duration.

• Induction of Inflammation: Induce inflammation according to the chosen model's protocol.

• Assessment of Inflammation:

  • Physical Parameters: Measure parameters such as paw volume, joint swelling, or clinical scores of disease activity.

  • Histopathology: Collect tissues for histological analysis to assess inflammatory cell infiltration and tissue damage.

  • Biochemical Markers: Measure levels of inflammatory mediators (cytokines, prostaglandins) in plasma or tissue homogenates.

Conclusion and Future Directions

Both 8Z,11Z,14Z,17Z-eicosatetraenoic acid and eicosapentaenoic acid demonstrate significant anti-inflammatory potential, primarily through their ability to compete with arachidonic acid and generate less inflammatory or pro-resolving metabolites. While EPA is a well-characterized anti-inflammatory agent with a large body of supporting evidence, ETA is an emerging player with indications of potent and possibly distinct anti-inflammatory actions.

The available data suggest that ETA's anti-inflammatory effects warrant further in-depth investigation. Future research should focus on:

• Direct Comparative Studies: Head-to-head comparisons of ETA and EPA in various in vitro and in vivo models are crucial to determine their relative potency and efficacy.

• Mechanistic Elucidation: Detailed studies are needed to identify and characterize the full spectrum of ETA-derived bioactive metabolites and their specific roles in inflammation and its resolution.

• Quantitative Analysis: Determining the IC50 values of ETA for key inflammatory enzymes such as COX-1, COX-2, and 5-LOX will provide a quantitative measure of its inhibitory potential.

A deeper understanding of the anti-inflammatory properties of ETA could open new avenues for the development of novel therapeutics for a range of inflammatory disorders.

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• Hawcroft, G., et al. (2020). Cyclooxygenase activity mediates colorectal cancer cell resistance to the omega-3 polyunsaturated fatty acid eicosapentaenoic acid. Cellular and Molecular Life Sciences.
• Liu, T., et al. (2021). Association Between Daily Dietary Eicosatetraenoic Acid Intake and the Lower Risk of Psoriasis in American Adults.
• Arnold, J. T., et al. (2019). The Anti-inflammatory Effect of Personalized Omega-3 Fatty Acid Dosing for Reducing Prostaglandin E2 in the Colonic Mucosa Is Attenuated in Obesity. Cancer Prevention Research.
• ResearchGate. (2001).
• Al-Saeed, F. A. (2010). Effects of fatty acids on inflammatory markers studies in vitro and in vivo. University of Southampton.
• Serhan, C. N., et al. (2010). Omega fatty acids and resolution of inflammation: A new twist in an old tale. Sultan Qaboos University Medical Journal.
• Mesquita, F. M., et al. (2009). Omega-3 Fatty Acids and Inflammation: Novel Interactions Reveal a New Step in Neutrophil Recruitment. PLOS Biology.
• Gendron, F. P., et al. (2015). Eicosapentaenoic acid and docosapentaenoic acid monoglycerides are more potent than docosahexaenoic acid monoglyceride to resolve inflammation in a rheumatoid arthritis model.
• Lee, Y. A., et al. (2010). DHA and EPA Down-regulate COX-2 Expression through Suppression of NF-κB Activity in LPS-treated Human Umbilical Vein Endothelial Cells. Korean Journal of Physiology & Pharmacology.
• Pilkington, L., et al. (2019). Impact of EPA ingestion on COX- and LOX-mediated eicosanoid synthesis in skin with and without a pro-inflammatory UVR challenge – Report of a randomised controlled study in humans. Molecular Nutrition & Food Research.
• Wu, C. C., et al. (2012). Evaluation of the Anti-Inflammatory Activities of 5,8,11-cis-Eicosatrienoic Acid. Food and Nutrition Sciences.
• Gissi, R., et al. (2022). Role of EPA in Inflammation: Mechanisms, Effects, and Clinical Relevance. MDPI.
• Ghasemifard, S., et al. (2021). Comparing the Effects of Docosahexaenoic and Eicosapentaenoic Acids on Inflammation Markers Using Pairwise and Network Meta-Analyses of Randomized Controlled Trials. Advances in Nutrition.

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Safety & Regulatory Compliance

8Z,11Z,14Z,17Z-eicosatetraenoic acid proper disposal procedures

An In-Depth Guide to the Proper Disposal of 8Z,11Z,14Z,17Z-Eicosatetraenoic Acid for Laboratory Professionals

Introduction: Beyond the Experiment

This guide provides a comprehensive, step-by-step protocol for the proper disposal of arachidonic acid and its associated waste streams. Moving beyond a simple checklist, we will explore the chemical reasoning behind these procedures, ensuring that every action is grounded in a deep understanding of safety and scientific integrity.

Part 1: Hazard Assessment and Foundational Safety

Before any disposal procedure can be initiated, a thorough understanding of the hazards associated with arachidonic acid is paramount. This knowledge forms the basis of all safe handling and disposal decisions.

Hazard Profile of Arachidonic Acid

Arachidonic acid is not a benign substance; it is a physiologically active and combustible chemical that requires respectful handling. Its primary hazards are summarized below.

Hazard Classification	Description	GHS Code	Source(s)
Skin Irritation	Causes skin irritation upon contact.	H315	[1][2]
Serious Eye Irritation	Causes serious, potentially damaging, eye irritation.	H319	[1][2]
Peroxide Formation	As a polyunsaturated fatty acid, it can slowly react with air to form potentially explosive peroxides, especially upon concentration or heating.	EUH019	[3]
Combustibility	The substance is combustible. Vapors may form explosive mixtures with air if heated intensely.	-	[3]

Causality Behind the Precautions: The dual risks of irritation and potential peroxide formation dictate the stringent handling protocols. Skin and eye contact must be prevented to avoid immediate injury. The risk of peroxide formation, a less obvious but significant danger, means that old containers should be handled with extreme care and that storage conditions must minimize exposure to air and light.[2][3]

Essential Personal Protective Equipment (PPE)

Adherence to proper PPE is the first line of defense against exposure. The following should be considered mandatory when handling pure arachidonic acid or its concentrated solutions.

• Eye and Face Protection: Chemical safety goggles are required at a minimum. When handling larger quantities or when there is a risk of splashing, a face shield should be worn in addition to goggles.[2][4]

• Hand Protection: Use chemically resistant gloves, such as nitrile gloves. Always inspect gloves for tears or punctures before use and change them immediately if contamination occurs.[2][4]

• Body Protection: A standard laboratory coat is required to protect against skin contact.[4]

All handling of open containers of arachidonic acid should be performed within a certified chemical fume hood to control vapor inhalation and provide containment in case of a spill.[2] Your facility must be equipped with an accessible eyewash station and safety shower.[5]

Part 2: The Core Disposal Protocol: A Self-Validating System

The proper disposal of arachidonic acid is not a single action but a systematic workflow. Each step is designed to ensure safety, segregation, and compliance with federal and local regulations, such as the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[6][7]

Step 1: Waste Stream Classification and Segregation (The Critical Decision)

This is the most important step. Never mix incompatible waste streams. [8] Mixing can lead to dangerous chemical reactions, and it complicates the final disposal process, increasing costs and risks. Arachidonic acid waste must be segregated based on its composition.

• Pure or Concentrated Arachidonic Acid: Any unused pure stock or highly concentrated solution should be disposed of in its original container or a dedicated waste container.

• Solutions in Non-Halogenated Solvents: If arachidonic acid is dissolved in solvents like ethanol, methanol, or hexane, it belongs in a "Non-Halogenated Organic Solvent" waste stream.

• Solutions in Halogenated Solvents: If dissolved in solvents like dichloromethane or chloroform, it must be collected in a "Halogenated Organic Solvent" waste stream.

• Aqueous Solutions: Buffers or media containing arachidonic acid should be collected as "Aqueous Acidic Waste." Do not add strong bases or oxidizers to this waste stream.

Step 2: Selecting the Correct Waste Container

The integrity of your waste containment is crucial for preventing leaks and spills.

• Compatibility: Use containers made of materials compatible with organic acids and any solvents present. Borosilicate glass or high-density polyethylene (HDPE) are excellent choices.[4] Never use metal containers for acidic waste. [9]

• Condition: The container must be in good condition, free of cracks or defects, and must have a secure, leak-proof screw cap.[6][10]

• Capacity: Never fill a waste container to more than 90% of its capacity.[9] This headspace allows for vapor expansion and reduces the risk of splashing when moved.

Step 3: Labeling for Unambiguous Identification

Proper labeling is a regulatory requirement and essential for safety.[11] Every waste container must have a hazardous waste label the moment the first drop of waste is added.

The label must include:

• The words "Hazardous Waste" .[10][12]

• The full chemical name(s) of all contents. Write "8Z,11Z,14Z,17Z-Eicosatetraenoic Acid" or "Arachidonic Acid." Avoid formulas or abbreviations.[10]

• An accurate estimation of the concentration or percentage of each component, including all solvents.[10]

• The relevant hazard warnings (e.g., Irritant, Combustible).

Step 4: Accumulation in a Satellite Accumulation Area (SAA)

An SAA is a designated location in the lab, at or near the point of waste generation, where waste is collected under the control of laboratory personnel.[10][12]

• Location: Store the waste container in a well-ventilated area, such as inside a chemical fume hood or a designated, marked cabinet for flammable or corrosive materials.[9]

• Secondary Containment: Place the primary waste container inside a larger, chemically resistant tray or tub (secondary containment).[6] This will contain any potential leaks from the primary container.

• Segregation: Keep the arachidonic acid waste container physically separated from incompatible materials, particularly bases and strong oxidizing agents.[10]

• Closure: Keep the waste container securely capped at all times, except when you are actively adding waste.[10][13] Never leave a funnel in the opening.

Step 5: Arranging for Final Disposal

Once your waste container is 90% full, or if you are approaching your institution's time limit for satellite accumulation, you must arrange for its removal.

• Contact EH&S: Follow your institution's specific procedures to request a chemical waste pickup from the Environmental Health & Safety (EH&S) department or equivalent office.[10]

• Documentation: Complete any required forms accurately, ensuring the information matches the container label.

• Professional Disposal: Your EH&S department will transport the waste to a central accumulation area before it is sent to a licensed Treatment, Storage, and Disposal Facility (TSDF) for final, compliant destruction, typically via incineration.[12]

Disposal Decision Workflow

The following diagram outlines the critical decision-making process for safely managing arachidonic acid waste streams.

Caption: Disposal workflow for 8Z,11Z,14Z,17Z-eicosatetraenoic acid.

Part 3: Managing Spills and Contamination

Accidents happen, and a prepared response is critical to mitigating risk.

Small Spill Response Protocol

This protocol applies only to small spills that you are trained and equipped to handle.

• Alert & Evacuate: Alert personnel in the immediate area. If there is any risk of fire or significant vapor exposure, evacuate the lab.

• Protect Yourself: Wear the full PPE detailed in Part 1 (goggles/face shield, lab coat, two pairs of nitrile gloves).

• Contain & Absorb: Cover the spill with an inert absorbent material, such as vermiculite, sand, or a commercial chemical spill pillow.[14] Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully scoop the absorbed material into a designated container. Seal the container and label it as "Hazardous Waste" with a description of the contents (e.g., "Arachidonic Acid Spill Debris with Vermiculite").

• Clean the Area: Wipe the spill area with soap and water. The first rinse materials (e.g., paper towels) should also be placed in the hazardous waste container.

• Arrange for Disposal: Manage the spill waste container as you would any other hazardous waste, arranging for EH&S pickup.

A Note on Neutralization: Why It's Not Advised

While some laboratory protocols allow for the neutralization of simple inorganic acids for drain disposal, this practice is not recommended for arachidonic acid.[15] The rationale is threefold:

• Incomplete Reaction: Neutralizing a fatty acid is not as straightforward as neutralizing HCl, and ensuring complete reaction is difficult in a standard lab setting.

• Mixed Waste Streams: Research waste is rarely pure. Your arachidonic acid waste is likely contaminated with buffers, salts, or organic solvents that are unsuitable for drain disposal.

• Peroxide Risk: The process of neutralization can generate heat, which could potentially accelerate the decomposition of any peroxides that may have formed, posing an unnecessary risk.

Trustworthiness in the lab means choosing the safest, most compliant path. For arachidonic acid, that path is collection and professional disposal via your institution's EH&S program.

Conclusion

The responsible management of 8Z,11Z,14Z,17Z-eicosatetraenoic acid waste is a direct reflection of a laboratory's commitment to safety and environmental stewardship. By understanding the chemical's hazards, implementing a rigorous segregation and containment strategy, and adhering to institutional and federal guidelines, you build a self-validating system of safety. This protocol ensures that your vital research does not come at the cost of personal safety or environmental integrity.

References

• Safety Data Sheet: Arachidonic acid. (n.d.). Carl ROTH. [Link]

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• How to Safely Handle Dangerous Substances in the Workplace. (2022, March 29). OSHA.com. [Link]

• 5(E),8(Z),11(Z),14(Z)-Eicosatetraenoic acid MSDS. (n.d.). MSDS-Online. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. [Link]

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A Senior Application Scientist's Guide to Handling (8Z,11Z,14Z,17Z)-eicosatetraenoic Acid

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with (8Z,11Z,14Z,17Z)-eicosatetraenoic acid, also known as Bishomostearidonic acid. The following protocols are designed to ensure the safe handling, use, and disposal of this compound, grounded in established safety principles and field-proven insights.

Core Safety and Hazard Assessment

(8Z,11Z,14Z,17Z)-eicosatetraenoic acid is a polyunsaturated fatty acid. While some assessments classify the pure substance as not hazardous, it is prudent to treat it as a potential irritant to the eyes, skin, and respiratory tract.[1][2] The primary operational risk often arises when the acid is supplied in a flammable organic solvent, such as ethanol or methyl acetate. In these cases, the solvent's hazards—flammability, serious eye irritation, and potential to cause drowsiness or dizziness—become the dominant safety concern.[3][4]

Key Hazard Considerations:

• Irritation: Direct contact with the neat compound may cause irritation to the skin and eyes.[1]

• Inhalation: Aerosols or mists can irritate the nose, throat, and respiratory tract.[1]

• Solvent Hazards: If dissolved in a solvent, the solution will carry the hazards of that solvent, which are often more acute than those of the fatty acid itself (e.g., high flammability).[1][3]

• Combustibility: The compound is combustible and will emit toxic fumes, including carbon monoxide and carbon dioxide, under fire conditions.[2][5]

• Auto-oxidation: Rags or absorbent materials soaked with unsaturated oils like this one can auto-oxidize, generating heat that may lead to spontaneous ignition.[5]

Hazard ID	Description	Recommended Action
Health	Potential irritant to eyes, skin, and respiratory system.[1]	Minimize direct contact and aerosol generation.
Fire	Combustible.[5] Solutions in flammable solvents are highly flammable.[3]	Store away from ignition sources. Use appropriate fire extinguisher (alcohol foam, CO2, water spray).[1]
Reactivity	Avoid contact with strong oxidizers.[2]	Segregate from incompatible materials during storage.
Environmental	No major environmental hazards listed, but large spills should be prevented from entering waterways.[2]	Contain spills and dispose of as chemical waste.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is essential to mitigate the identified risks. The selection is based on a "barrier" principle, preventing chemical contact and inhalation.

Protection Type	Specification	Rationale & Causality
Eye Protection	ANSI Z87.1-rated safety glasses with side shields, or chemical splash goggles.[5]	Protects against accidental splashes of the compound or its solvent, which can cause serious eye irritation.[3]
Hand Protection	Nitrile or light-weight rubber gloves.[5]	Provides a chemical barrier against skin contact. Nitrile offers good resistance to organic solvents commonly used with this compound. Always check glove compatibility charts.
Body Protection	Laboratory coat or overalls.[5]	Prevents contamination of personal clothing and minimizes skin exposure from minor spills or splashes.
Respiratory Protection	Not typically required with adequate ventilation.[1] A NIOSH-approved respirator with an organic vapor cartridge (e.g., Type A filter) is necessary if working outside a fume hood, if aerosols are generated, or during spill cleanup.[3][5]	Good general ventilation or a chemical fume hood is the primary engineering control to prevent inhalation of vapors or aerosols. Respirators serve as a secondary line of defense when these controls are insufficient.

Safe Handling and Operations Workflow

Adherence to a systematic workflow is critical for minimizing exposure and ensuring experimental integrity. This protocol outlines a self-validating process from preparation to cleanup.

Step-by-Step Handling Protocol

• Pre-Operational Checks:

  • Confirm the chemical fume hood is operational and has a valid certification.

  • Ensure an eyewash station and safety shower are accessible and unobstructed.[1]

  • Gather all necessary PPE and verify its condition.

  • Prepare spill cleanup materials (inert absorbent like sand or earth, chemical waste container) in advance.[1]

• Chemical Handling:

  • Perform all manipulations of the neat compound or its solutions inside a chemical fume hood to control vapor and aerosol exposure.[1]

  • Ground/bond containers when transferring flammable solutions to prevent static discharge.[3]

  • Use only non-sparking tools when handling flammable solutions.[3]

  • Avoid all personal contact, including inhalation.[5]

• Post-Handling & Cleanup:

  • Securely seal the container and return it to proper storage.[5]

  • Decontaminate work surfaces thoroughly.

  • Wash hands thoroughly with soap and water after handling is complete, even after wearing gloves.[1]

Caption: Workflow for Safely Handling Eicosatetraenoic Acid.

Emergency Procedures

Rapid and correct response to an emergency can significantly mitigate harm.

Emergency Type	Procedure
Skin Contact	Immediately flush skin and hair with running water (and soap, if available) for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or persists.[2][5]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids apart. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][5]
Inhalation	Move the affected person to fresh air. If symptoms like respiratory irritation persist, seek medical attention.[2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Contact a poison control center or physician for guidance.[2][5]
Spill	Evacuate non-essential personnel. Wearing appropriate PPE, cover the spill with an inert, non-combustible absorbent material (e.g., dry sand or earth).[1] Collect the material into a designated chemical waste container. Ventilate the area and wash the spill site after material pickup is complete.[1]

Disposal and Storage Plan

Proper storage and disposal are crucial for safety and regulatory compliance.

Storage:

• Store in a cool, dry, well-ventilated area in a tightly sealed container.[5] Many suppliers recommend freezer storage to maintain chemical integrity.[6]

• Store away from heat, sparks, open flames, and other ignition sources.[3]

• Keep segregated from incompatible materials such as strong oxidizing agents.[2]

Disposal: Waste must be handled as chemical waste. Do not dispose of it with household garbage or allow it to enter the sewage system.[3] All disposal activities must be in accordance with local, state, and federal regulations.[1]

Caption: Chemical Waste Disposal Workflow.

References

• MSDS: Dihomo-.gamma.-Linolenic Acid. (2002, February 27). Amazon S3. [Link]

• 8Z,11Z,14Z,17Z-EICOSATETRAENOIC ACID — Chemical Substance Information. NextSDS. [Link]

• Safety Data Sheet: all-cis-5,8,11,14-Eicosatetraenoic acid. (2023, April 14). Chemos GmbH & Co. KG. [Link]

• (all-Z)-8,11,14,17-Eicosatetraenoic acid. PubChem. [Link]

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